BDP-13176

Core Science & Biosynthesis

BDP-13176 mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of BDP-13176

Introduction

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, a key protein involved in the regulation of the actin cytoskeleton. Fascin 1 is overexpressed in numerous types of cancer and its expression levels often correlate with increased metastatic potential and poor patient prognosis. By bundling actin filaments, Fascin 1 plays a critical role in the formation of dynamic cellular protrusions, such as filopodia and invadopodia, which are essential for cancer cell migration and invasion. BDP-13176 has emerged as a promising anti-metastatic agent by directly targeting the actin-bundling activity of Fascin 1. This guide provides a detailed overview of the mechanism of action of BDP-13176, supported by quantitative data and experimental methodologies.

Core Mechanism of Action: Inhibition of Fascin 1

The primary mechanism of action of BDP-13176 is its direct binding to and inhibition of Fascin 1. This interaction prevents Fascin 1 from crosslinking actin filaments into bundles, thereby disrupting the formation of higher-order actin structures necessary for cell motility.

Molecular Target: Fascin 1

Fascin 1 is an approximately 55 kDa globular actin-bundling protein. Its function is crucial for the assembly of unbranched actin filament bundles that provide structural support to various cellular extensions. In cancer cells, the upregulation of Fascin 1 contributes to the enhanced migratory and invasive phenotype.

Direct Inhibition and Binding Affinity

BDP-13176 is a potent inhibitor of Fascin 1.[1][2][3] The inhibitory activity of BDP-13176 has been quantified through various biophysical and biochemical assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for BDP-13176's interaction with Fascin 1.

Parameter	Value	Description
Kd	90 nM	Dissociation constant, indicating the binding affinity of BDP-13176 to Fascin 1.[1]
IC50	240 nM	Half-maximal inhibitory concentration, representing the concentration of BDP-13176 required to inhibit 50% of Fascin 1's activity.[1][2][3]
Inhibitory Concentration Range	0-1 µM	The concentration range at which BDP-13176 has been observed to effectively inhibit the actin-bundling activity of Fascin 1 in in vitro assays.[1][4][5]

Signaling Pathway and Cellular Effects

The inhibition of Fascin 1 by BDP-13176 leads to a cascade of downstream effects that ultimately impair cancer cell motility and invasion. The central event is the disruption of the actin cytoskeleton's organization.

Caption: Signaling pathway illustrating BDP-13176 inhibition of Fascin 1 and its downstream effects.

Experimental Protocols

The following sections detail the methodologies used to characterize the mechanism of action of BDP-13176.

Fascin 1 Actin-Bundling Assay

This in vitro assay is fundamental to determining the inhibitory effect of BDP-13176 on the primary function of Fascin 1.

Objective: To quantify the ability of BDP-13176 to inhibit Fascin 1-mediated actin bundling.

Methodology:

• Protein Purification: Recombinant human Fascin 1 is expressed and purified. Actin is purified from rabbit skeletal muscle.

• Actin Polymerization: G-actin is induced to polymerize into F-actin filaments in the presence of a polymerization buffer.

• Bundling Reaction: Purified Fascin 1 is added to the pre-formed F-actin filaments in the presence of varying concentrations of BDP-13176 (or DMSO as a vehicle control).

• Low-Speed Centrifugation: The reaction mixture is subjected to low-speed centrifugation. Actin bundles, being larger and heavier than individual filaments, will pellet at low centrifugal forces.

• Quantification: The amount of actin in the supernatant and the pellet is quantified using SDS-PAGE followed by densitometry. A decrease in the amount of actin in the pellet in the presence of BDP-13176 indicates inhibition of bundling activity.

Caption: Experimental workflow for the in vitro Fascin 1 actin-bundling assay.

Cell Migration and Invasion Assays

These cell-based assays are crucial for evaluating the functional consequences of Fascin 1 inhibition by BDP-13176 in a more biologically relevant context.

Objective: To assess the effect of BDP-13176 on the migratory and invasive capabilities of cancer cells.

Methodology (Transwell Migration/Invasion Assay):

• Cell Culture: A cancer cell line with high endogenous expression of Fascin 1 is cultured.

• Assay Setup: Transwell inserts with a porous membrane are placed in a multi-well plate. For invasion assays, the membrane is coated with a layer of extracellular matrix (e.g., Matrigel).

• Cell Seeding: Cells, pre-treated with various concentrations of BDP-13176 or vehicle control, are seeded into the upper chamber of the Transwell insert in a serum-free medium.

• Chemoattractant: The lower chamber is filled with a medium containing a chemoattractant (e.g., fetal bovine serum).

• Incubation: The plate is incubated to allow for cell migration (typically 12-24 hours) or invasion (typically 24-48 hours) through the porous membrane.

• Quantification: Non-migrated/invaded cells on the upper surface of the membrane are removed. The cells that have migrated/invaded to the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope. A reduction in the number of stained cells in the BDP-13176-treated wells compared to the control indicates an inhibitory effect on migration/invasion.

Conclusion

BDP-13176 exerts its anti-metastatic potential through the direct and potent inhibition of Fascin 1. By preventing the actin-bundling activity of Fascin 1, BDP-13176 effectively disrupts the formation of key cellular structures required for cancer cell motility. The quantitative data and experimental protocols outlined in this guide provide a comprehensive technical understanding of the mechanism of action of BDP-13176, highlighting its promise as a targeted therapeutic for the treatment of metastatic cancer. Further in vivo studies are essential to fully elucidate its efficacy and safety profile in a preclinical setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SmallMolecules.com | BDP-13176 (25 mg) from targetmol | SmallMolecules.com [smallmolecules.com]
• 3. targetmol.cn [targetmol.cn]
• 4. BDP-13176 | TargetMol [targetmol.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

BDP-13176: A Technical Guide to a Potent Fascin 1 Inhibitor for Anti-Metastatic Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, an actin-bundling protein critically involved in the formation of cytoskeletal protrusions that drive cancer cell migration and invasion. Overexpressed in numerous aggressive cancers and correlated with poor prognosis, Fascin 1 has emerged as a compelling target for anti-metastatic therapies. This technical guide provides a comprehensive overview of BDP-13176, including its mechanism of action, key quantitative data, detailed experimental protocols for its evaluation, and a summary of the core signaling pathways influenced by Fascin 1.

Introduction to BDP-13176 and Fascin 1

Fascin 1 is an actin-binding protein that cross-links actin filaments into tight, parallel bundles.[1] These bundles are essential for the formation of dynamic cellular structures such as filopodia, lamellipodia, and invadopodia, which are crucial for cell motility and invasion.[1] While Fascin 1 expression is low or absent in normal epithelial tissues, it is significantly upregulated in various metastatic cancers.[2][3] This aberrant expression facilitates the metastatic cascade, making Fascin 1 a prime target for therapeutic intervention.

BDP-13176 is a novel compound designed to inhibit the actin-bundling activity of Fascin 1.[2] By binding to Fascin 1, BDP-13176 prevents the formation of organized actin bundles, thereby impeding the machinery required for cancer cell migration and invasion. Its potential as an anti-metastatic agent is currently under investigation.[2]

Quantitative Data for BDP-13176

The following tables summarize the key quantitative parameters that define the potency and binding characteristics of BDP-13176.

Table 1: In Vitro Efficacy and Binding Affinity of BDP-13176

Parameter	Value	Description
IC50	240 nM[2]	The half maximal inhibitory concentration of BDP-13176 against Fascin 1 actin-bundling activity.
Kd	90 nM[2]	The equilibrium dissociation constant, indicating the binding affinity of BDP-13176 to Fascin 1.

Table 2: In Vivo Formulation of BDP-13176

Formulation Component	Concentration/Ratio	Notes
BDP-13176 Stock	Varies	Typically dissolved in a solvent like DMSO.[4]
Vehicle	Varies	Options include corn oil or a mix of PEG300, Tween-80, and saline for clear solutions, or 20% SBE-β-CD in saline for suspended solutions for oral or intraperitoneal injection.[2]

Core Signaling Pathways Involving Fascin 1

Fascin 1 is a downstream effector in several key oncogenic signaling pathways. Its expression and activity are modulated by these pathways, and in turn, Fascin 1 contributes to the pro-migratory and invasive phenotypes driven by them.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is a crucial regulator of cell proliferation and differentiation. In many cancers, its aberrant activation leads to the stabilization and nuclear translocation of β-catenin, which then acts as a transcriptional co-activator for various target genes, including FSCN1.

Wnt/β-catenin pathway leading to Fascin 1 expression.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a central regulator of cell survival, growth, and proliferation. Its activation can lead to increased expression of Fascin 1, promoting cell motility.

PI3K/AKT pathway and its influence on Fascin 1.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and migration. Studies have shown that inhibition of Fascin 1 can decrease the activity of the MAPK pathway.[5]

MAPK pathway leading to increased Fascin 1 activity.

Rho GTPase Signaling Pathway

Rho GTPases, including Rho, Rac, and Cdc42, are key regulators of the actin cytoskeleton. They can be activated by various upstream signals and, in turn, activate downstream effectors that modulate actin dynamics. Fascin 1 is a crucial downstream effector in this pathway, particularly for the formation of filopodia.[6][7]

Rho GTPase signaling and its regulation of Fascin 1.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize BDP-13176.

Fascin 1 Actin Bundling Assay (IC50 Determination)

This assay measures the ability of an inhibitor to prevent Fascin 1-mediated bundling of F-actin, which can be quantified by differential centrifugation.

Workflow for the Fascin 1 Actin Bundling Assay.

Protocol:

• Actin Polymerization: Purified G-actin is polymerized to F-actin in a polymerization buffer (e.g., containing KCl and MgCl2) at room temperature.

• Incubation: F-actin is incubated with purified Fascin 1 protein in the presence of a serial dilution of BDP-13176 (or vehicle control).

• Centrifugation: The mixture is subjected to low-speed centrifugation (e.g., 10,000 x g). At this speed, bundled actin filaments will pellet, while individual filaments will remain in the supernatant.

• Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The amount of actin and Fascin 1 in each fraction is quantified by densitometry.

• IC50 Calculation: The concentration of BDP-13176 that results in 50% of the actin remaining in the supernatant (i.e., unbundled) is determined as the IC50 value.

Surface Plasmon Resonance (SPR) (Kd Determination)

SPR is a label-free technique used to measure the binding kinetics and affinity of a ligand (BDP-13176) to a target protein (Fascin 1) immobilized on a sensor chip.

Workflow for Surface Plasmon Resonance (SPR) Analysis.

Protocol:

• Immobilization: Recombinant Fascin 1 is immobilized onto a sensor chip surface (e.g., a CM5 chip via amine coupling).

• Binding Analysis: A range of concentrations of BDP-13176 in a suitable running buffer is flowed over the chip surface.

• Data Acquisition: The binding of BDP-13176 to Fascin 1 is monitored in real-time as a change in the surface plasmon resonance signal (measured in Response Units, RU).

• Kinetic Analysis: The association rate (kon) and dissociation rate (koff) are determined by fitting the sensorgram data to a suitable binding model (e.g., a 1:1 Langmuir binding model).[8]

• Kd Calculation: The equilibrium dissociation constant (Kd) is calculated as the ratio of koff to kon.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of a ligand to a protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Workflow for Isothermal Titration Calorimetry (ITC) Analysis.

Protocol:

• Sample Preparation: Purified Fascin 1 is placed in the sample cell of the calorimeter, and BDP-13176 is loaded into the injection syringe. Both solutions must be in identical, degassed buffer to minimize heats of dilution.[9]

• Titration: A series of small injections of BDP-13176 are made into the sample cell containing Fascin 1.

• Heat Measurement: The heat released or absorbed upon each injection is measured by the instrument.

• Data Analysis: The integrated heat data is plotted against the molar ratio of BDP-13176 to Fascin 1. The resulting binding isotherm is then fitted to a suitable binding model to determine the thermodynamic parameters of the interaction.[8]

Cell Migration and Invasion Assays

These assays assess the functional effect of BDP-13176 on the migratory and invasive capacity of cancer cells.

Protocol (Transwell Assay):

• Chamber Setup: Transwell inserts with a porous membrane (e.g., 8 µm pores) are placed in a multi-well plate. For invasion assays, the membrane is coated with an extracellular matrix component like Matrigel.

• Cell Seeding: Cancer cells are seeded in the upper chamber in serum-free media containing BDP-13176 or vehicle control.

• Chemoattractant: The lower chamber is filled with media containing a chemoattractant, such as fetal bovine serum.

• Incubation: The plate is incubated for a sufficient time to allow for cell migration or invasion through the membrane.

• Quantification: Non-migrated cells on the upper surface of the membrane are removed. The cells that have migrated to the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope.

Conclusion

BDP-13176 is a valuable research tool for investigating the role of Fascin 1 in cancer metastasis. Its high potency and well-defined mechanism of action make it an excellent candidate for preclinical studies aimed at validating Fascin 1 as a therapeutic target. The experimental protocols and pathway information provided in this guide offer a solid foundation for researchers to design and execute their studies on BDP-13176 and the broader field of anti-metastatic drug discovery. Further in vivo studies are warranted to fully elucidate the therapeutic potential of this promising inhibitor.

References

• 1. Fascin actin-bundling protein 1 in human cancer: promising biomarker or therapeutic target? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. BDP-13176 | TargetMol [targetmol.com]
• 5. Knockdown of fascin-1 expression suppresses cell migration and invasion of non-small cell lung cancer by regulating the MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stimulation of Fascin Spikes by Thrombospondin-1 Is Mediated by the Gtpases Rac and Cdc42 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]

The Cellular Target of BDP-13176: A Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Core Finding: BDP-13176 Directly Targets Fascin 1

BDP-13176 has been identified as a potent and direct inhibitor of fascin 1, an actin-binding and bundling protein.[1][2][3] This protein is a key player in the formation of filopodia, which are cellular protrusions essential for cell migration and invasion. In normal epithelial tissues, fascin 1 expression is low; however, it is significantly overexpressed in various invasive cancers, where it plays a crucial role in promoting metastasis.[1] BDP-13176 exerts its anti-metastatic potential by inhibiting the actin-bundling activity of fascin 1.[1]

Quantitative Analysis of BDP-13176 and Fascin 1 Interaction

The binding affinity and inhibitory concentration of BDP-13176 against fascin 1 have been quantitatively determined through various biophysical and biochemical assays. The key parameters are summarized in the table below.

Parameter	Value	Method	Reference
Dissociation Constant (Kd)	90 nM	Surface Plasmon Resonance (SPR)	[1][2][3]
Inhibitory Concentration (IC50)	240 nM (0.24 µM)	Actin Bundling Assay	[1][3][4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of BDP-13176.

Surface Plasmon Resonance (SPR) for Kd Determination

This assay was utilized to measure the direct binding affinity between BDP-13176 and fascin 1. The following is a representative protocol based on standard practices in the field:

• Immobilization of Fascin 1: Recombinant human fascin 1 is immobilized on a CM5 sensor chip using standard amine coupling chemistry. The chip surface is first activated with a mixture of 0.4 M 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 0.1 M N-hydroxysuccinimide (NHS). Fascin 1, diluted in 10 mM sodium acetate buffer (pH 5.0), is then injected over the activated surface. Finally, the surface is blocked with 1 M ethanolamine-HCl (pH 8.5).

• Binding Analysis: BDP-13176, dissolved in a running buffer (e.g., HBS-EP+), is injected at various concentrations over the immobilized fascin 1 surface. A reference flow cell without fascin 1 is used to subtract non-specific binding.

• Data Analysis: The association (kon) and dissociation (koff) rates are measured from the sensorgrams. The equilibrium dissociation constant (Kd) is calculated as the ratio of koff/kon.

Actin Bundling Assay for IC50 Determination

This assay assesses the ability of BDP-13176 to inhibit fascin 1-mediated bundling of actin filaments. A common method involves monitoring the turbidity of the solution.

• Preparation of Reagents: G-actin is purified and polymerized to F-actin. Recombinant human fascin 1 is also purified. BDP-13176 is prepared as a stock solution in DMSO and diluted to various concentrations in the assay buffer.

• Assay Procedure: F-actin and fascin 1 are mixed in a cuvette, and the baseline absorbance (turbidity) is measured at a specific wavelength (e.g., 400 nm) using a spectrophotometer.

• Inhibition Measurement: BDP-13176 at varying concentrations is added to the F-actin and fascin 1 mixture. The change in absorbance over time is monitored. A decrease in turbidity indicates inhibition of actin bundling.

• Data Analysis: The IC50 value, the concentration of BDP-13176 that causes 50% inhibition of the actin-bundling activity, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing the Experimental Workflow and Signaling Pathway

The following diagrams illustrate the logical flow of experiments to identify BDP-13176's target and the signaling context of fascin 1.

Figure 1: Experimental workflow for the discovery and validation of BDP-13176 as a fascin 1 inhibitor.

Figure 2: Signaling pathway of fascin 1 in cancer metastasis and the inhibitory action of BDP-13176.

Mechanism of Action and Signaling Context

Fascin 1 is a downstream target of several oncogenic signaling pathways. Inflammatory cytokines like IL-6 and oncostatin M (OSM) can induce fascin 1 transcription through the activation of the JAK-STAT and NF-κB pathways.[5] The Wnt/β-catenin signaling pathway has also been shown to upregulate fascin 1 expression.[6][7] Furthermore, fascin 1 activity can be modulated by focal adhesion kinase (FAK).[7]

Once expressed and activated, fascin 1 crosslinks individual actin filaments into tight, parallel bundles.[8] These rigid actin bundles are the core structural components of filopodia, lamellipodia, and invadopodia, which are essential for cancer cell migration and invasion.[5] By inhibiting the actin-bundling function of fascin 1, BDP-13176 disrupts the formation of these migratory protrusions, thereby impeding the metastatic cascade. This targeted approach makes BDP-13176 a promising candidate for anti-metastatic therapies.

References

• 1. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. How Does Fascin Promote Cancer Metastasis? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Fascin Activates β-Catenin Signaling and Promotes Breast Cancer Stem Cell Function Mainly Through Focal Adhesion Kinase (FAK): Relation With Disease Progression [frontiersin.org]
• 8. Mechanism of Actin Filament Bundling by Fascin - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Potent Inhibitor of Fascin 1 for Anti-Metastatic Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, a key actin-bundling protein implicated in the metastatic cascade of various cancers. This document provides a comprehensive overview of the chemical structure, properties, and biological activity of BDP-13176. It details the core signaling pathways involving Fascin 1, the mechanism of inhibition by BDP-13176, and the experimental protocols for evaluating its efficacy. This guide is intended to serve as a technical resource for researchers in oncology, cell biology, and drug discovery who are investigating novel anti-metastatic therapies.

Chemical Structure and Properties

BDP-13176 is a synthetic compound belonging to the pyrazolo[4,3-c]pyridine class. Its chemical identity and key properties are summarized below.

Table 1: Chemical and Physical Properties of BDP-13176

Property	Value
IUPAC Name	5-(3,4-dichlorobenzyl)-4-oxo-1-(piperidin-4-yl)-N-(pyridin-4-yl)-4,5-dihydro-1H-pyrazolo[4,3-c]pyridine-7-carboxamide[1]
Molecular Formula	C₂₄H₂₂Cl₂N₆O₂[2][3]
Molecular Weight	497.38 g/mol [2][3]
CAS Number	2290660-61-4[2][3]
SMILES	Clc1ccc(Cn2cc(C(=O)Nc3ccncc3)c3n(ncc3c2=O)C2CCNCC2)cc1Cl[4]
Appearance	Solid powder[5]
Solubility	Soluble in DMSO[2][5]
Storage	Powder: -20°C for 3 years. In solvent: -80°C for 6 months[2][3]

Biological Context and Mechanism of Action

The Role of Fascin 1 in Cancer Metastasis

Fascin 1 is an actin-binding protein that plays a critical role in the formation of filopodia, lamellipodia, and other actin-based cellular protrusions.[6][7] These structures are essential for cell migration, invasion, and adhesion, which are hallmark processes of cancer metastasis.[7] While fascin 1 expression is low in most normal epithelial tissues, it is significantly upregulated in a wide variety of invasive cancers.[4] This overexpression is correlated with increased tumor aggressiveness and poor patient prognosis, making fascin 1 an attractive target for anti-metastatic therapies.[8]

Fascin 1 Signaling Pathway

The expression and activity of fascin 1 are regulated by several upstream signaling pathways. Notably, the Wnt/β-catenin and cAMP response element-binding protein (CREB) signaling pathways have been shown to upregulate fascin 1 transcription.[7] The actin-bundling activity of fascin 1 is also modulated by post-translational modifications, such as phosphorylation by protein kinase C (PKC), which inhibits its function.[8][9]

References

• 1. cancertools.org [cancertools.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. BDP-13176 | TargetMol [targetmol.com]
• 5. excenen.com [excenen.com]
• 6. Fascin-1: Updated biological functions and therapeutic implications in cancer biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance [jcancer.org]
• 8. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Technical Deep Dive into a Novel Fascin 1 Inhibitor for Anti-Metastatic Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metastasis remains a primary driver of cancer-related mortality, creating a critical need for therapeutic agents that can inhibit the spread of cancer cells. Fascin 1, an actin-bundling protein overexpressed in numerous invasive cancers, plays a pivotal role in the formation of filopodia and invadopodia, structures essential for cell migration and invasion. BDP-13176 has emerged as a potent and selective small molecule inhibitor of fascin 1, demonstrating significant promise as a potential anti-metastatic agent. This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and preclinical evaluation of BDP-13176, presenting key data in a structured format, detailing experimental methodologies, and visualizing complex biological and experimental processes.

Introduction

The discovery of BDP-13176 stemmed from a structure-based drug design approach targeting fascin 1.[1] Unlike conventional chemotherapy agents that target cell proliferation, BDP-13176 represents a targeted therapy aimed at crippling the machinery of cancer cell motility. This document serves as a technical resource, consolidating the available preclinical data on BDP-13176 to facilitate further research and development in the field of anti-metastatic therapeutics.

Discovery and Development of BDP-13176

The development of BDP-13176 followed a logical, stepwise progression from initial hit identification to lead optimization. This process involved a combination of virtual screening, chemical synthesis, and a suite of biochemical and cellular assays to iteratively improve the compound's potency, selectivity, and drug-like properties.

Figure 1: Drug discovery and development workflow for BDP-13176.

Mechanism of Action

BDP-13176 exerts its anti-metastatic effects by directly inhibiting the actin-bundling activity of fascin 1.[1] Fascin 1 stabilizes parallel actin bundles, which are critical for the formation of dynamic cellular protrusions required for cell migration and invasion. By binding to a key cleft in fascin 1, BDP-13176 allosterically disrupts its ability to crosslink actin filaments, leading to the disassembly of these protrusions and a subsequent reduction in cancer cell motility.

Figure 2: Signaling pathway of fascin 1 inhibition by BDP-13176.

Quantitative Data Summary

The following tables summarize the key quantitative data for BDP-13176, providing a clear comparison of its biochemical potency, physicochemical properties, and in vitro ADME profile.

Table 1: Biochemical and Biophysical Data

Parameter	Value	Reference
IC50 (Actin Bundling)	240 nM	[1]
Kd (SPR)	90 nM	[1]
Ligand Efficiency	0.29	[1]

Table 2: Physicochemical Properties

Parameter	Value	Reference
Molecular Weight	497.38 g/mol	[1]
Molecular Formula	C24H22Cl2N6O2	[1]
logD7.4	1.8	[1]
Turbidimetric Solubility	65 µM	[1]

Table 3: In Vitro ADME Profile

Parameter	Value	Reference
Caco-2 Permeability (A-B)	0.15 x 10-6 cm/s	[1]
Efflux Ratio	37.8	[1]
Mouse Microsomal CLint	11.8 µL/min/mg	[1]
Human Microsomal CLint	6.4 µL/min/mg	[1]
CYP3A4 IC50	7 µM	[1]
CYP2D6 IC50	1.6 µM	[1]
CYP2C19 IC50	22 µM	[1]
CYP2C9 IC50	5.9 µM	[1]
hERG IC50	>25 µM	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard laboratory procedures and the information available from the primary literature.

Actin Bundling Assay

This assay is designed to measure the ability of a compound to inhibit fascin 1-mediated bundling of actin filaments.

Figure 3: Experimental workflow for the actin bundling assay.

Methodology:

• Actin Polymerization: Monomeric globular actin (G-actin) is polymerized to filamentous actin (F-actin) by incubation in a polymerization buffer containing KCl and MgCl2 at room temperature.

• Incubation: F-actin is incubated with recombinant human fascin 1 in the presence of varying concentrations of BDP-13176 or vehicle control.

• Sedimentation: The mixture is subjected to low-speed centrifugation to pellet the bundled actin filaments. Unbundled F-actin remains in the supernatant.

• Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The amount of actin in each fraction is quantified by densitometry.

• Data Interpretation: The concentration of BDP-13176 that inhibits actin bundling by 50% (IC50) is calculated from a dose-response curve.

Surface Plasmon Resonance (SPR)

SPR is used to measure the binding affinity (Kd) of BDP-13176 to fascin 1 in real-time.

Methodology:

• Immobilization: Recombinant human fascin 1 is immobilized on a sensor chip surface.

• Binding: A series of concentrations of BDP-13176 in a suitable running buffer are flowed over the sensor chip.

• Detection: The binding of BDP-13176 to fascin 1 causes a change in the refractive index at the sensor surface, which is detected as a response unit (RU) signal.

• Data Analysis: The association (kon) and dissociation (koff) rate constants are determined from the sensorgram data. The equilibrium dissociation constant (Kd) is calculated as koff/kon.

Caco-2 Permeability Assay

This assay assesses the potential for intestinal absorption and efflux of BDP-13176 using a human colon adenocarcinoma cell line (Caco-2) that forms a polarized monolayer.

Methodology:

• Cell Culture: Caco-2 cells are seeded on permeable supports and cultured for 21-25 days to form a differentiated monolayer with tight junctions.

• Transport Studies:

  • Apical to Basolateral (A-B): BDP-13176 is added to the apical (donor) chamber, and its appearance in the basolateral (receiver) chamber is measured over time.

  • Basolateral to Apical (B-A): BDP-13176 is added to the basolateral (donor) chamber, and its appearance in the apical (receiver) chamber is measured.

• Quantification: The concentration of BDP-13176 in the receiver chamber is determined by LC-MS/MS.

• Data Calculation: The apparent permeability coefficient (Papp) is calculated for both directions. The efflux ratio (Papp(B-A) / Papp(A-B)) is determined to assess the potential for active efflux.

Microsomal Stability Assay

This assay evaluates the metabolic stability of BDP-13176 in the presence of liver microsomes, which contain key drug-metabolizing enzymes.

Methodology:

• Incubation: BDP-13176 is incubated with human or mouse liver microsomes in the presence of NADPH (a cofactor for cytochrome P450 enzymes) at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction is stopped by the addition of a cold organic solvent (e.g., acetonitrile).

• Analysis: The remaining concentration of BDP-13176 at each time point is quantified by LC-MS/MS.

• Data Calculation: The rate of disappearance of the compound is used to calculate the in vitro intrinsic clearance (CLint).

Clinical Development Status

As of the latest available information, BDP-13176 has been evaluated in preclinical studies. There is no public record of BDP-13176 entering clinical trials. Other fascin inhibitors, such as NP-G2-044, have progressed to Phase 1 clinical trials.

Conclusion

BDP-13176 is a potent and well-characterized inhibitor of fascin 1 with promising preclinical data supporting its potential as an anti-metastatic agent. Its discovery and development have been guided by a rational, structure-based design approach, leading to a compound with favorable biochemical and in vitro ADME properties. The detailed experimental protocols and data presented in this guide provide a valuable resource for researchers in the field of oncology and drug discovery. Further in vivo efficacy and safety studies are warranted to fully elucidate the therapeutic potential of BDP-13176.

References

• 1. In vitro Fluorescence Imaging–based Actin Bundling Assay [bio-protocol.org]

BDP-13176: A Technical Guide to its Potential as a Core Anti-Metastatic Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metastasis, the dissemination of cancer cells from a primary tumor to distant organs, remains the leading cause of cancer-related mortality. The intricate process of metastasis involves complex signaling pathways that govern cancer cell migration, invasion, and colonization. A key player in this process is fascin 1, an actin-bundling protein that is frequently overexpressed in various aggressive cancers. Fascin 1 is crucial for the formation of dynamic cellular protrusions, such as filopodia and invadopodia, which are essential for cell motility and invasion. Consequently, fascin 1 has emerged as a promising therapeutic target for the development of anti-metastatic agents. BDP-13176 is a potent small molecule inhibitor of fascin 1, demonstrating significant potential in preclinical studies to thwart the metastatic cascade. This technical guide provides an in-depth overview of BDP-13176, including its mechanism of action, quantitative data from key experiments, detailed experimental protocols, and the signaling pathways it modulates.

Core Properties and Mechanism of Action of BDP-13176

BDP-13176 is a potent and specific inhibitor of fascin 1, exhibiting strong binding affinity and effective inhibition of its actin-bundling activity.[1] The primary mechanism of action of BDP-13176 involves its direct interaction with fascin 1, preventing it from crosslinking actin filaments. This disruption of actin bundling leads to the destabilization of cellular protrusions that are critical for cancer cell motility and invasion.

Quantitative Data Summary

Parameter	Value	Reference
Binding Affinity (Kd)	90 nM	[1]
Inhibitory Concentration (IC50)	240 nM	[1]

Mechanism of Action Visualization

References

• 1. medchemexpress.com [medchemexpress.com]

The Role of Fascin 1 in Cancer Metastasis: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth examination of Fascin 1, an actin-bundling protein, and its critical role in driving cancer metastasis. We will explore its molecular functions, regulatory pathways, and its validation as a significant prognostic biomarker and therapeutic target. The content synthesizes data from numerous studies to provide a comprehensive overview, including detailed experimental protocols and quantitative data.

Introduction to Fascin 1

Fascin 1 is a 55-kDa protein that organizes actin filaments into tight, parallel bundles, a function critical for the formation of dynamic cellular protrusions. In normal tissues, its expression is largely restricted to specialized cell types such as neurons and endothelial cells. However, fascin 1 is aberrantly overexpressed in a wide array of aggressive cancers, where its presence is strongly correlated with increased metastatic potential, tumor recurrence, and poor patient prognosis. Its primary role in cancer progression is to remodel the actin cytoskeleton to form invasive structures like filopodia, lamellipodia, and invadopodia, thereby empowering cancer cells with enhanced migratory and invasive capabilities.

Molecular Mechanism and Regulation

Fascin 1 functions by crosslinking individual actin filaments into rigid, straight bundles. This is accomplished through two distinct actin-binding sites located in its N-terminal and C-terminal domains. The activity and expression of fascin 1 are tightly controlled by various signaling pathways that are often dysregulated in cancer.

Transcriptional Regulation: Several oncogenic signaling pathways converge to promote the transcription of the FSCN1 gene. Key regulators include:

• STAT3 (Signal Transducer and Activator of Transcription 3): Directly binds to the FSCN1 promoter to drive its expression.

• TGF-β (Transforming Growth Factor-beta): Promotes fascin 1 expression, contributing to the epithelial-to-mesenchymal transition (EMT), a key process in metastasis.

• Wnt/β-catenin Pathway: This pathway can also upregulate fascin 1, linking it to developmental and cancer-related signaling.

Post-Translational Modification: The actin-bundling activity of fascin 1 is negatively regulated by phosphorylation. Protein Kinase C (PKC) can phosphorylate fascin 1 at Serine 39 (S39), which inhibits its ability to bind to and bundle actin filaments. This provides a mechanism for dynamic regulation of the cytoskeleton.

Caption: Upstream regulation of Fascin 1 expression and activity.

Fascin 1 in the Metastatic Cascade

Fascin 1 is a key player in nearly every step of the metastatic cascade, primarily by reinforcing the mechanical structures required for cell movement.

• Local Invasion: Fascin 1 is essential for the formation of invadopodia, actin-rich protrusions that degrade the extracellular matrix (ECM), and filopodia, which act as sensory probes for the cell to navigate its environment. The rigid actin bundles constructed by fascin 1 provide the structural force for these membranes to push through tissue barriers.

• Intravasation: The enhanced motility conferred by fascin 1 allows cancer cells to migrate towards and penetrate the walls of blood and lymphatic vessels.

• Extravasation and Colonization: Once in circulation, cancer cells must exit the bloodstream to colonize a distant organ. Fascin 1-dependent motility and invasion mechanisms are again crucial for this process, enabling the cell to establish a new metastatic lesion.

Caption: Logical flow of Fascin 1's role in the metastatic cascade.

Quantitative Data: Fascin 1 Expression and Prognosis

The overexpression of fascin 1 is a well-established hallmark of numerous aggressive cancers. The following table summarizes its expression and prognostic significance across several major tumor types.

Cancer Type	High Fascin 1 Expression	Correlation with Metastasis	Correlation with Poor Prognosis	Reference(s)
Pancreatic Cancer	~80% of PDAC cases	Strong Positive	Strong Positive
Esophageal (ESCC)	>60% of cases	Strong Positive	Strong Positive
Colorectal Cancer	~50-65% of cases	Strong Positive	Strong Positive
Breast Cancer	~25% (higher in Triple-Negative)	Strong Positive	Strong Positive
Non-Small Cell Lung	~50-60% of cases	Strong Positive	Strong Positive
Ovarian Cancer	~70% of serous carcinomas	Strong Positive	Strong Positive

Key Experimental Protocols

Investigating the function of fascin 1 requires a combination of in vitro and in vivo assays to assess its impact on cytoskeletal organization, cell motility, and metastatic potential.

Experimental Workflow Overview

A typical research workflow to validate the role of fascin 1 in a specific cancer type is outlined below.

Caption: Standard workflow for investigating Fascin 1 function.

Protocol: Transwell Invasion Assay

Objective: To quantify the invasive capacity of cancer cells as a function of fascin 1 expression.

Methodology:

• Chamber Preparation: Use 24-well plate inserts with an 8.0 µm pore size polycarbonate membrane (e.g., Corning BioCoat Matrigel Invasion Chambers). Rehydrate the Matrigel layer with serum-free medium for 2 hours at 37°C.

• Cell Preparation: Culture fascin 1-knockdown and control cells to ~80% confluency. Harvest cells and resuspend in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Seeding: Remove the rehydration medium from the inserts. Add 500 µL of the cell suspension to the upper chamber.

• Chemoattractant: Add 750 µL of complete medium containing 10% fetal bovine serum (FBS) to the lower chamber to act as a chemoattractant.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified incubator.

• Staining and Counting: After incubation, remove non-invading cells from the top of the membrane with a cotton swab. Fix the cells that have invaded through the membrane with 4% paraformaldehyde for 10 minutes. Permeabilize with 100% methanol and stain with 0.5% crystal violet for 20 minutes.

• Analysis: Wash the inserts and allow them to air dry. Take images of the stained cells on the underside of the membrane using a light microscope. Count the number of cells in 5-10 random fields of view. The data is typically presented as the average number of invaded cells per field relative to the control.

Protocol: In Vivo Metastasis (Tail Vein Injection)

Objective: To assess the ability of cancer cells to form metastatic colonies in a secondary organ, typically the lungs.

Methodology:

• Animal Model: Use 6-8 week old immunocompromised mice (e.g., NOD/SCID or NSG).

• Cell Preparation: Harvest fascin 1-knockdown and control cells. Resuspend the cells in sterile, serum-free PBS at a concentration of 2.5 x 10^6 cells/mL.

• Injection: Anesthetize the mice. Inject 100 µL of the cell suspension (2.5 x 10^5 cells) into the lateral tail vein of each mouse. Use 5-10 mice per experimental group.

• Monitoring: Monitor the mice for signs of distress or weight loss for 4-8 weeks.

• Endpoint Analysis: At the end of the study period, euthanize the mice. Perfuse the lungs with PBS and then fix with 4% paraformaldehyde or Bouin's solution.

• Quantification: Dissect the lungs and count the number of visible metastatic nodules on the lung surface. For more detailed analysis, the lungs can be embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to count micrometastases.

Therapeutic Targeting of Fascin 1

Given its specific upregulation in cancer cells and its direct role in metastasis, fascin 1 is an attractive target for anti-cancer therapy. The goal of fascin 1 inhibitors is to disrupt the actin-bundling function, thereby dismantling the invasive machinery of cancer cells.

Inhibitor Class	Example Compound(s)	Mechanism of Action	Reported Efficacy (Preclinical)
Small Molecule	Migrastatin Analogs	Inhibit fascin 1-actin interaction	Reduces cell migration and invasion in vitro.
Small Molecule	G2 compounds (e.g., G2-044)	Bind to actin-binding site 1 of fascin 1	IC50 for migration inhibition ~5-10 µM; reduces metastasis in mouse models.
NP-G2-044	Nanoparticle formulation of G2-044	Improved delivery and bioavailability	Enhanced tumor growth inhibition and reduced metastasis in vivo.

Conclusion and Future Directions

Fascin 1 is a potent driver of cancer cell invasion and metastasis. Its upregulation across a multitude of cancers and strong correlation with poor clinical outcomes underscore its importance as both a prognostic biomarker and a high-value therapeutic target. The experimental protocols detailed herein provide a framework for its continued investigation.

Future research should focus on:

• Developing more potent and specific fascin 1 inhibitors with favorable pharmacokinetic profiles.

• Exploring combination therapies where fascin 1 inhibition could synergize with conventional chemotherapy or immunotherapy.

• Further elucidating the upstream regulatory networks that control fascin 1 expression in different cancer contexts to identify additional therapeutic targets.

By disrupting the structural scaffolding that cancer cells rely on for invasion, targeting fascin 1 offers a promising strategy to combat metastatic disease.

BDP-13176: A Potent Inhibitor of Fascin 1 with Nanomolar Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the binding affinity and mechanism of action of BDP-13176, a small molecule inhibitor of Fascin 1. Fascin 1 is an actin-bundling protein that plays a critical role in cell migration and invasion, and its overexpression is associated with increased metastasis in various cancers. BDP-13176 has emerged as a potent inhibitor of Fascin 1, demonstrating high binding affinity and the ability to disrupt its biological function.

Quantitative Binding Affinity Data

The binding affinity of BDP-13176 to Fascin 1 has been characterized by multiple biophysical and biochemical assays. The following table summarizes the key quantitative data, showcasing the potent interaction between the inhibitor and its target.

Parameter	Value	Method	Reference
Dissociation Constant (Kd)	90 nM	Not Specified	[1]
Dissociation Constant (Kd)	85 ± 0.02 nM	Surface Plasmon Resonance (SPR)	[2]
Dissociation Constant (Kd)	50 nM	Isothermal Titration Calorimetry (ITC)	[2]
Inhibitory Concentration (IC50)	240 nM (0.24 µM)	Actin Bundling Assay	[1][3][4]
Inhibitory Concentration (IC50)	240 ± 0.01 nM	Actin Bundling Assay	[2]

Mechanism of Action

BDP-13176 exerts its inhibitory effect by directly binding to Fascin 1 and preventing its interaction with filamentous actin (F-actin).[3][4] Structural studies have revealed that BDP-13176 binds to a cleft located between the β-trefoil domains 1 and 2 of Fascin 1.[2][5][6] This binding event directly blocks one of the actin-binding sites (ABS2) and induces a conformational change that also disrupts a second actin-binding site (ABS1).[2][5][6] By preventing Fascin 1 from cross-linking actin filaments, BDP-13176 effectively inhibits the formation of filopodia and other cellular protrusions that are essential for cell motility and invasion.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the binding affinity and functional inhibition of BDP-13176.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a label-free technique used to measure the kinetics and affinity of molecular interactions.

• Immobilization: Recombinant (His8)2-fascin is immobilized on a sensor chip.

• Binding: A series of concentrations of BDP-13176 in a suitable buffer are flowed over the sensor chip surface.

• Data Acquisition: The change in the refractive index at the surface, which is proportional to the amount of bound analyte, is measured in real-time.

• Analysis: The resulting sensorgrams are fitted to a 1:1 kinetic binding model to determine the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (Kd).[2]

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry directly measures the heat changes that occur during a binding event, allowing for the determination of thermodynamic parameters.

• Sample Preparation: A solution of Fascin 1 (e.g., 15 µM) is placed in the sample cell, and a solution of BDP-13176 (e.g., 150 µM) is loaded into the injection syringe.

• Titration: The BDP-13176 solution is injected in small aliquots into the Fascin 1 solution.

• Data Acquisition: The heat released or absorbed upon each injection is measured.

• Analysis: The resulting titration isotherm is fitted to a 1:1 binding model to determine the binding stoichiometry (N), the dissociation constant (Kd), the enthalpy change (ΔH), and the entropy change (ΔS).[2]

Actin Bundling Assay

This functional assay assesses the ability of an inhibitor to disrupt the actin-bundling activity of Fascin 1.

• Reaction Mixture: F-actin and Fascin 1 are incubated in the presence of varying concentrations of BDP-13176.

• Sedimentation: The mixture is subjected to centrifugation to separate the bundled F-actin (pellet) from the unbundled actin (supernatant).

• Analysis: The amount of actin in the supernatant and pellet fractions is quantified, typically by SDS-PAGE. An increase in the amount of actin in the supernatant with increasing concentrations of BDP-13176 indicates inhibition of bundling activity.

• IC50 Determination: A concentration-response curve is generated to calculate the IC50 value, which is the concentration of the inhibitor required to achieve 50% inhibition of the bundling activity.[2]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the mechanism of action of BDP-13176 and the broader signaling context of Fascin 1.

Caption: Mechanism of BDP-13176 inhibition of Fascin 1-mediated actin bundling.

Caption: Simplified overview of Fascin 1 regulation and its role in cancer progression.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. cancertools.org [cancertools.org]
• 4. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 5. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]

A Technical Guide to BDP-13176: A Potent Fascin 1 Inhibitor for Anti-Metastatic Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

BDP-13176, with CAS number 2290660-61-4, is a potent small molecule inhibitor of fascin 1, a key protein implicated in cancer cell migration and metastasis.[1][2][3][4] Fascin 1 is an actin-bundling protein that is often overexpressed in various invasive tumors and is associated with poor prognosis.[1][5] BDP-13176 demonstrates significant potential as an anti-metastatic agent by disrupting the actin-bundling function of fascin 1.[1][4] This technical guide provides a comprehensive overview of the available data on BDP-13176, including its biochemical activity, mechanism of action, and relevant experimental protocols.

Core Compound Data

BDP-13176 is a member of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1.[1][5][6] Its development was guided by structure-based design, leading to a compound with nanomolar affinity for its target.[1]

Chemical and Physical Properties

Property	Value
CAS Number	2290660-61-4
Molecular Formula	C₂₄H₂₂Cl₂N₆O₂
Molecular Weight	497.38 g/mol
Solubility	Soluble in DMSO

Biological Activity

Parameter	Value	Target
IC₅₀	240 nM	Fascin 1
K	90 nM	Fascin 1

Mechanism of Action: Inhibition of Fascin 1-Mediated Actin Bundling

Fascin 1 is a crucial component of the cellular machinery that drives cell migration. It functions by cross-linking actin filaments into tight, parallel bundles, which are essential for the formation of dynamic cellular protrusions like filopodia and invadopodia. These structures are critical for cancer cells to invade surrounding tissues and metastasize to distant organs.[5]

The structure of fascin 1 consists of four β-trefoil domains. It possesses two primary actin-binding sites, designated as ABS1 and ABS2, located in the clefts between its domains.[6] BDP-13176 exerts its inhibitory effect by binding to a pocket within fascin 1, which in turn blocks the protein's ability to bind to actin filaments. This disruption prevents the formation of rigid actin bundles, thereby impairing the cancer cells' migratory and invasive capabilities.

Below is a diagram illustrating the proposed signaling pathway and the point of intervention by BDP-13176.

Caption: BDP-13176 inhibits Fascin 1, preventing actin bundling and subsequent cell migration.

Experimental Protocols

The following are representative protocols for key assays used to characterize fascin 1 inhibitors like BDP-13176. These are based on established methodologies in the field; for the specific protocols used in the initial characterization of BDP-13176, refer to the primary literature by Francis S, et al.[1]

In Vitro F-Actin Bundling Assay

This assay is designed to assess the ability of a compound to inhibit the bundling of actin filaments by fascin 1.

Materials:

• Lyophilized G-actin

• G-actin buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl₂, 0.2 mM ATP)

• Actin polymerization buffer (e.g., 50 mM KCl, 2 mM MgCl₂, 1 mM ATP)

• Recombinant human fascin 1 protein

• BDP-13176 dissolved in DMSO

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM MgCl₂, 1 mM EGTA, 0.2 mM ATP)

• Microcentrifuge

Procedure:

• Actin Polymerization: Reconstitute G-actin in G-actin buffer on ice. Induce polymerization to F-actin by adding polymerization buffer and incubating at room temperature.

• Inhibitor Incubation: In a microcentrifuge tube, incubate recombinant fascin 1 with varying concentrations of BDP-13176 (or DMSO as a vehicle control) in the assay buffer for a predetermined time at room temperature.

• Bundling Reaction: Add the pre-polymerized F-actin to the fascin 1/inhibitor mixture and incubate to allow for actin bundling.

• Sedimentation: Centrifuge the samples at a low speed (e.g., 10,000 x g) to pellet the bundled actin. Unbundled actin filaments will remain in the supernatant.

• Analysis: Carefully separate the supernatant and pellet fractions. Analyze the amount of actin in each fraction by SDS-PAGE followed by Coomassie blue staining or western blotting. A successful inhibitor will result in a greater proportion of actin remaining in the supernatant compared to the control.

Cell Migration (Transwell) Assay

This assay evaluates the effect of BDP-13176 on the migratory capacity of cancer cells.

Materials:

• Transwell inserts with a porous membrane (e.g., 8 µm pores)

• 24-well plates

• Cancer cell line known to express fascin 1

• Cell culture medium (with and without serum or chemoattractant)

• BDP-13176 dissolved in DMSO

• Phosphate-buffered saline (PBS)

• Fixing solution (e.g., methanol or paraformaldehyde)

• Staining solution (e.g., crystal violet or DAPI)

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation: Culture cancer cells to sub-confluency. Harvest the cells and resuspend them in serum-free medium.

• Assay Setup: Place transwell inserts into the wells of a 24-well plate. Add medium containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Cell Seeding: Add the cell suspension to the upper chamber of the transwell insert, along with varying concentrations of BDP-13176 or a vehicle control.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a period sufficient for cell migration to occur (e.g., 12-24 hours).

• Cell Removal and Staining: After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab. Fix the migrated cells on the lower surface of the membrane and stain them.

• Quantification: Count the number of migrated cells in several random fields of view using a microscope. A reduction in the number of stained cells in the presence of BDP-13176 indicates inhibition of cell migration.[7][8]

The logical workflow for the discovery and initial validation of a fascin 1 inhibitor like BDP-13176 is depicted below.

References

• 1. Structure-based design, synthesis and biological evaluation of a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors of fascin 1 as potential anti-metastatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Fascin in Gynecological Cancers: An Update of the Literature | MDPI [mdpi.com]
• 6. In Silico Targeting of Fascin Protein for Cancer Therapy: Benchmarking, Virtual Screening and Molecular Dynamics Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharm.ucsf.edu [pharm.ucsf.edu]
• 8. Cell Migration & Invasion Assays [sigmaaldrich.com]

BDP-13176: A Potent Fascin 1 Inhibitor for Basic Cancer Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Metastasis remains a primary driver of cancer-related mortality, underscoring the urgent need for novel therapeutic strategies that target the molecular machinery of cancer cell motility. BDP-13176 has emerged as a promising small molecule inhibitor of Fascin 1, an actin-bundling protein critically overexpressed in numerous metastatic cancers. By disrupting the formation of filopodia and other invasive structures, BDP-13176 effectively curtails cancer cell migration and invasion. This technical guide provides a comprehensive overview of BDP-13176, including its mechanism of action, quantitative data on its efficacy, detailed experimental protocols for its use, and an exploration of the signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers investigating the therapeutic potential of targeting the cytoskeleton in oncology.

Introduction to BDP-13176 and Fascin 1

BDP-13176 is a potent and specific inhibitor of Fascin 1, an actin-binding protein that plays a pivotal role in the formation of parallel actin bundles within cellular protrusions like filopodia and invadopodia.[1] In normal epithelial tissues, fascin expression is low; however, it is significantly upregulated in various aggressive cancers, where its expression levels often correlate with increased metastatic potential and poor patient prognosis. Fascin 1 cross-links actin filaments into tight, rigid bundles, providing the structural support necessary for cell movement, invasion, and the establishment of distant metastases.

BDP-13176 was developed as a potential anti-metastatic agent that functions by directly binding to Fascin 1 and inhibiting its actin-bundling activity.[1] This inhibition leads to a disruption of the cellular machinery required for migration and invasion, thereby offering a targeted approach to impede the spread of cancer.

Mechanism of Action

The primary mechanism of action of BDP-13176 is the direct inhibition of Fascin 1's actin-bundling function. By binding to Fascin 1, BDP-13176 prevents the protein from cross-linking actin filaments into the parallel bundles that form the core of filopodia and other migratory protrusions. This disruption of the actin cytoskeleton leads to a reduction in the formation of these structures, which are essential for cancer cells to probe their environment and move through the extracellular matrix. Consequently, the migratory and invasive capabilities of cancer cells are significantly impaired.

Quantitative Data

The following tables summarize the key quantitative data for BDP-13176, providing a clear overview of its binding affinity, inhibitory activity, and effects on cancer cell lines.

Table 1: Binding Affinity and Inhibitory Concentration of BDP-13176 against Fascin 1

Parameter	Value	Method	Reference
Kd	90 nM	Surface Plasmon Resonance (SPR)	[1]
IC50 (Actin Bundling)	240 nM	Actin Bundling Assay	[1]

Table 2: Growth Inhibition (GI50) of BDP-13176 in Human Cancer Cell Lines

Cell Line	Cancer Type	GI50 (nM)	Reference
HL-60(TB)	Leukemia	27542.29	[2]
HT-29	Colon Cancer	16255.49	[2]

Signaling Pathways

Fascin 1 is implicated in several signaling pathways that are crucial for cancer progression. While direct studies on the effects of BDP-13176 on these pathways are still emerging, its inhibition of fascin is expected to have significant downstream consequences.

Wnt/β-catenin Signaling

The Wnt/β-catenin pathway is a critical regulator of cell proliferation, differentiation, and migration. In several cancers, aberrant Wnt signaling leads to the stabilization and nuclear translocation of β-catenin, which then acts as a transcriptional co-activator for genes promoting tumorigenesis. Fascin 1 has been identified as a downstream target of the Wnt/β-catenin pathway, and its expression can be upregulated by activated β-catenin. By inhibiting Fascin 1, BDP-13176 may disrupt a key effector of the Wnt pathway's pro-migratory and pro-invasive functions.

Caption: Wnt/β-catenin pathway leading to Fascin 1 expression and its inhibition by BDP-13176.

NF-κB and JAK-STAT Signaling

Chronic inflammation is a well-established driver of cancer progression, and signaling pathways such as NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and JAK-STAT (Janus kinase/signal transducer and activator of transcription) are central to this process. These pathways can be activated by pro-inflammatory cytokines in the tumor microenvironment and lead to the transcription of genes that promote cell survival, proliferation, and invasion. Fascin 1 expression has been shown to be regulated by these pathways, suggesting that its inhibition by BDP-13176 could disrupt the link between inflammation and cancer cell motility.

Caption: Inflammatory signaling pathways regulating Fascin 1 and the point of intervention for BDP-13176.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy and mechanism of action of BDP-13176.

Surface Plasmon Resonance (SPR) for Binding Affinity

Objective: To determine the binding kinetics and affinity (Kd) of BDP-13176 to purified Fascin 1 protein.

Materials:

• SPR instrument (e.g., Biacore)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Purified recombinant human Fascin 1

• BDP-13176

• Running buffer (e.g., HBS-EP+)

Protocol:

• Equilibrate the CM5 sensor chip with running buffer.

• Activate the sensor surface using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

• Immobilize Fascin 1 (typically at 10-50 µg/mL in 10 mM sodium acetate, pH 4.5) to the activated surface to achieve a target immobilization level (e.g., 2000-4000 RU).

• Block any remaining active sites with 1 M ethanolamine-HCl (pH 8.5) for 7 minutes.

• Prepare a dilution series of BDP-13176 in running buffer (e.g., 0.1 nM to 1 µM).

• Inject the BDP-13176 solutions over the Fascin 1-immobilized and a reference flow cell at a constant flow rate (e.g., 30 µL/min) for a defined association time (e.g., 180 seconds), followed by a dissociation phase with running buffer.

• Regenerate the sensor surface between each concentration if necessary (e.g., with a short pulse of glycine-HCl, pH 2.5).

• Analyze the resulting sensorgrams using appropriate fitting models (e.g., 1:1 Langmuir binding) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

Actin Bundling Assay

Objective: To assess the inhibitory effect of BDP-13176 on the actin-bundling activity of Fascin 1.

Materials:

• Actin (monomeric, G-actin)

• Fascin 1 protein

• BDP-13176

• Bundling buffer (e.g., 10 mM imidazole, pH 7.0, 50 mM KCl, 2 mM MgCl2, 1 mM EGTA, 0.2 mM ATP)

• High-speed and low-speed centrifuges

• SDS-PAGE equipment

Protocol:

• Polymerize G-actin to F-actin by incubation in bundling buffer at room temperature for 1 hour.

• Prepare reactions containing a fixed concentration of F-actin (e.g., 5 µM) and Fascin 1 (e.g., 1 µM).

• Add varying concentrations of BDP-13176 (or DMSO as a vehicle control) to the reactions and incubate for 30 minutes at room temperature.

• Centrifuge the samples at low speed (e.g., 10,000 x g) for 30 minutes to pellet the actin bundles.

• Carefully separate the supernatant and the pellet fractions.

• Resuspend the pellet in a volume of SDS-PAGE sample buffer equal to the supernatant volume.

• Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE.

• Stain the gel (e.g., with Coomassie Blue) and quantify the amount of actin in each fraction using densitometry. The inhibition of bundling is observed as a shift of actin from the pellet to the supernatant fraction with increasing concentrations of BDP-13176.

Cell Migration Assay (Boyden Chamber)

Objective: To quantify the effect of BDP-13176 on the migratory capacity of cancer cells.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231 breast cancer cells)

• Boyden chamber inserts (e.g., 8 µm pore size) and companion plates

• Serum-free cell culture medium

• Medium containing a chemoattractant (e.g., 10% fetal bovine serum)

• BDP-13176

• Calcein-AM or crystal violet for cell staining

Protocol:

• Culture cancer cells to ~80% confluency and serum-starve for 12-24 hours.

• Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 105 cells/mL.

• Pre-treat the cell suspension with various concentrations of BDP-13176 (or DMSO control) for 30 minutes.

• Add chemoattractant-containing medium to the lower wells of the companion plate.

• Place the Boyden chamber inserts into the wells.

• Add 100 µL of the pre-treated cell suspension to the upper chamber of each insert.

• Incubate the plate at 37°C in a CO2 incubator for a duration appropriate for the cell line (e.g., 6-24 hours).

• After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the migrated cells on the lower surface of the membrane (e.g., with crystal violet or Calcein-AM).

• Count the number of migrated cells in several fields of view under a microscope or quantify the fluorescence using a plate reader.

• Calculate the percentage inhibition of migration relative to the vehicle control.

Experimental Workflow Visualization

Caption: A logical workflow for the preclinical evaluation of BDP-13176.

Conclusion

BDP-13176 is a valuable research tool for investigating the role of Fascin 1 in cancer metastasis. Its potent and specific inhibitory activity allows for the targeted disruption of the actin cytoskeleton, leading to a reduction in cancer cell migration and invasion. The experimental protocols and signaling pathway diagrams provided in this guide offer a solid foundation for researchers to design and execute studies aimed at further elucidating the therapeutic potential of Fascin 1 inhibition. As our understanding of the molecular drivers of metastasis continues to grow, molecules like BDP-13176 will be instrumental in developing novel anti-metastatic therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CMNPD [cmnpd.org]

Protocols & Analytical Methods

Application Notes and Protocols for BDP-13176 in In Vitro Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

BDP-13176 is a potent and specific small molecule inhibitor of Fascin-1, an actin-bundling protein that is overexpressed in various metastatic cancers.[1][2][3] Fascin-1 plays a critical role in the formation of filopodia, invadopodia, and other actin-rich structures that are essential for cell migration and invasion, key processes in cancer metastasis.[2] BDP-13176 binds to the cleft between β-trefoils 1 and 2 of Fascin-1, thereby inhibiting its ability to bundle actin filaments.[2] These application notes provide detailed protocols for in vitro cell-based assays to evaluate the efficacy of BDP-13176 as a potential anti-metastatic agent.

Data Presentation

Table 1: In Vitro Efficacy of BDP-13176

Parameter	Value	Reference
Target	Fascin-1	[1][2][3]
Binding Affinity (Kd)	90 nM	[4]
IC50 (Actin Bundling)	240 nM	[4]
Effective Concentration (Actin Bundling Inhibition)	0 - 1 µM	[4]

Note: IC50 values for cell-based assays such as migration and invasion are cell-line dependent and should be determined empirically.

Signaling Pathway

Fascin-1 is a key downstream effector of various signaling pathways that promote cell motility. Its activity is regulated by upstream signals that can be initiated by growth factors, cytokines, or cell-cell and cell-matrix interactions. Upon activation, Fascin-1 crosslinks actin filaments into tight, parallel bundles, providing the structural support for cellular protrusions like filopodia and lamellipodia, which are essential for cell migration and invasion. BDP-13176 directly inhibits the actin-bundling activity of Fascin-1, leading to the disruption of these protrusions and a subsequent reduction in cell motility.

Figure 1: BDP-13176 Mechanism of Action.

Experimental Protocols

Actin Co-sedimentation Assay

This assay biochemically assesses the ability of BDP-13176 to inhibit the actin-bundling activity of purified Fascin-1.

Workflow:

Figure 2: Actin Co-sedimentation Assay Workflow.

Materials:

• Purified rabbit skeletal muscle actin

• Purified recombinant human Fascin-1

• BDP-13176

• G-buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP)

• 10x Polymerization buffer (500 mM KCl, 20 mM MgCl2, 10 mM ATP)

• Low-speed centrifuge and tubes

• SDS-PAGE equipment and reagents

• Densitometry software

Protocol:

• Actin Polymerization:

  • Resuspend lyophilized actin in G-buffer to a concentration of 1 mg/mL.

  • Induce polymerization by adding 1/10th volume of 10x polymerization buffer.

  • Incubate at room temperature for 1 hour to allow for F-actin formation.[5]

• Reaction Setup:

  • In microcentrifuge tubes, prepare reactions containing F-actin (e.g., 5 µM), Fascin-1 (e.g., 1 µM), and varying concentrations of BDP-13176 (e.g., 0-10 µM).

  • Include a control with F-actin and Fascin-1 but no inhibitor, and a control with F-actin alone.

  • Adjust the final volume with an appropriate assay buffer.

• Incubation and Centrifugation:

  • Incubate the reactions at room temperature for 30 minutes to allow for actin bundling.

  • Centrifuge the samples at a low speed (e.g., 10,000 x g) for 15 minutes to pellet the bundled actin filaments.[6]

• Analysis:

  • Carefully separate the supernatant from the pellet.

  • Resuspend the pellet in a volume of SDS-PAGE sample buffer equal to the supernatant volume.

  • Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE.

  • Stain the gel (e.g., with Coomassie Blue) and quantify the amount of actin and Fascin-1 in each fraction using densitometry. A decrease in actin and Fascin-1 in the pellet fraction in the presence of BDP-13176 indicates inhibition of bundling activity.[6]

Cell Migration Assay (Boyden Chamber Assay)

This assay measures the effect of BDP-13176 on the directional migration of cancer cells towards a chemoattractant.

Workflow:

Figure 3: Cell Migration Assay Workflow.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, HT-1080)

• BDP-13176

• Boyden chamber inserts (e.g., 8 µm pore size) and 24-well plates

• Cell culture medium (serum-free and serum-containing)

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde)

• Staining solution (e.g., 0.1% crystal violet)

• Cotton swabs

• Microscope

Protocol:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours prior to the assay.

  • Harvest cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 to 5 x 10^5 cells/mL.

• Assay Setup:

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower wells of the 24-well plate.[7]

  • In the cell suspension, add BDP-13176 at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., DMSO).

  • Seed the cell suspension into the upper chamber of the Boyden chamber inserts.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for a period appropriate for the cell line (typically 16-48 hours).[7]

• Staining and Quantification:

  • After incubation, remove the inserts from the wells.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.[8]

  • Fix the migrated cells on the lower surface of the membrane with a fixation solution for 10-20 minutes.

  • Stain the cells with crystal violet solution for 15-30 minutes.[8]

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

  • Count the number of migrated cells in several random fields of view under a microscope. The results can be expressed as the percentage of migrated cells compared to the vehicle control.

Cell Invasion Assay (Matrigel Invasion Assay)

This assay is a modification of the migration assay and assesses the ability of BDP-13176 to inhibit the invasion of cancer cells through a basement membrane matrix.

Workflow:

Figure 4: Cell Invasion Assay Workflow.

Materials:

• Same as for the Cell Migration Assay

• Matrigel Basement Membrane Matrix

Protocol:

• Insert Coating:

  • Thaw Matrigel on ice.

  • Dilute the Matrigel with cold, serum-free medium to the desired concentration (e.g., 1 mg/mL).[7]

  • Add a thin layer of the diluted Matrigel to the upper surface of the Boyden chamber inserts.

  • Incubate the coated inserts at 37°C for at least 1-2 hours to allow the Matrigel to solidify.[7]

• Cell Preparation and Assay Setup:

  • Follow steps 1 and 2 of the Cell Migration Assay protocol.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for a period appropriate for the cell line to invade through the Matrigel (typically 24-48 hours).[9]

• Staining and Quantification:

  • Follow step 4 of the Cell Migration Assay protocol. The results can be expressed as the percentage of invading cells compared to the vehicle control.

Troubleshooting and Considerations

• Solubility of BDP-13176: BDP-13176 is soluble in DMSO. Prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium. Ensure the final DMSO concentration in the assay does not exceed a level that is toxic to the cells (typically <0.5%).

• Cell Line Variability: The optimal cell seeding density, incubation time, and effective concentration of BDP-13176 will vary between different cell lines. It is recommended to perform initial optimization experiments for each new cell line.

• Matrigel Consistency: The thickness and consistency of the Matrigel layer can significantly impact the results of the invasion assay. Ensure a uniform and consistent coating of the inserts.

• Controls: Always include appropriate controls in your experiments, including a vehicle control (e.g., DMSO), a positive control for migration/invasion (chemoattractant alone), and a negative control (no chemoattractant).

These protocols provide a foundation for investigating the in vitro effects of BDP-13176 on cancer cell motility. For further details and specific applications, it is recommended to consult the primary literature.

References

• 1. cancertools.org [cancertools.org]
• 2. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. In vitro Fluorescence Imaging–based Actin Bundling Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pharm.ucsf.edu [pharm.ucsf.edu]
• 8. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. snapcyte.com [snapcyte.com]

Application Notes and Protocols for BDP-13176 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, an actin-bundling protein that is overexpressed in numerous types of cancer. Fascin 1 plays a critical role in the formation of filopodia and invadopodia, cellular protrusions that are essential for cell migration and invasion. By inhibiting the actin-bundling activity of Fascin 1, BDP-13176 effectively blocks these processes, making it a valuable tool for cancer research and a potential anti-metastatic therapeutic agent.

These application notes provide detailed protocols for the use of BDP-13176 in cell culture, focusing on assays to evaluate its effects on cancer cell migration and invasion.

Biochemical and Physicochemical Properties

Property	Value	Reference
Target	Fascin 1
Mechanism of Action	Inhibits the actin-bundling activity of Fascin 1
Binding Affinity (Kd)	90 nM
IC50 (in vitro bundling assay)	240 nM
Molecular Weight	497.38 g/mol
Formula	C24H22Cl2N6O2
CAS Number	2290660-61-4
Solubility	Soluble in DMSO

Experimental Protocols

Preparation of BDP-13176 Stock Solution

Materials:

• BDP-13176 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of BDP-13176 by dissolving the appropriate amount of powder in DMSO. For example, to prepare 1 mL of a 10 mM stock, dissolve 0.497 mg of BDP-13176 in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Cell Viability/Cytotoxicity Assay (Recommended Preliminary Assay)

Before proceeding with functional assays, it is essential to determine the cytotoxic concentration of BDP-13176 for the cell line(s) of interest. A standard MTT or resazurin-based assay can be used.

Protocol Outline:

• Seed cells in a 96-well plate at an appropriate density.

• Allow cells to adhere overnight.

• Treat cells with a range of BDP-13176 concentrations (e.g., 0.1 to 100 µM) for 24-72 hours.

• Perform the viability assay according to the manufacturer's instructions.

• Determine the concentration range that does not significantly affect cell viability for use in subsequent functional assays.

In Vitro Wound Healing (Scratch) Assay

This assay is used to assess the effect of BDP-13176 on cell migration.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, PC-3)

• Complete cell culture medium

• Serum-free cell culture medium

• BDP-13176 stock solution

• 6-well plates

• Sterile 200 µL pipette tips

• Microscope with a camera

Protocol:

• Seed cells in 6-well plates and grow to 90-100% confluency.

• Create a "scratch" or "wound" in the cell monolayer using a sterile 200 µL pipette tip.

• Gently wash the wells with serum-free medium to remove detached cells.

• Add fresh serum-free medium containing different concentrations of BDP-13176 (e.g., 0, 1, 5, 10 µM). A vehicle control (DMSO) should be included.

• Capture images of the scratch at 0 hours.

• Incubate the plates at 37°C in a 5% CO2 incubator.

• Capture images of the same fields at subsequent time points (e.g., 12, 24, 48 hours).

• Measure the width of the scratch at different points for each condition and time point.

• Calculate the percentage of wound closure relative to the 0-hour time point.

Transwell Migration Assay (Boyden Chamber Assay)

This assay provides a quantitative measure of cell migration towards a chemoattractant.

Materials:

• Cancer cell lines

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Serum-free medium

• Medium with a chemoattractant (e.g., 10% FBS)

• BDP-13176 stock solution

• Cotton swabs

• Methanol for fixation

• Crystal violet solution for staining

Protocol:

• Resuspend cells in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Add different concentrations of BDP-13176 (e.g., 0, 1, 5, 10 µM) to the cell suspension. Include a vehicle control.

• Add 500 µL of medium containing a chemoattractant to the lower chamber of the 24-well plate.

• Add 200 µL of the cell suspension containing BDP-13176 to the upper chamber of the Transwell insert.

• Incubate for 12-24 hours at 37°C in a 5% CO2 incubator.

• After incubation, remove the non-migrated cells from the upper surface of the insert membrane with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol for 10 minutes.

• Stain the cells with crystal violet solution for 15 minutes.

• Gently wash the inserts with water.

• Allow the inserts to air dry.

• Count the number of migrated cells in several random fields under a microscope.

Transwell Invasion Assay

This assay is similar to the migration assay but assesses the ability of cells to invade through a basement membrane matrix.

Materials:

• All materials for the Transwell Migration Assay

• Matrigel or other basement membrane extract

Protocol:

• Thaw Matrigel on ice overnight.

• Dilute Matrigel with cold serum-free medium.

• Coat the upper surface of the Transwell insert membrane with a thin layer of the diluted Matrigel.

• Incubate the coated inserts at 37°C for at least 4 hours to allow the Matrigel to solidify.

• The rest of the protocol is the same as the Transwell Migration Assay (steps 1-11).

Quantitative Data Summary

Cell Line	Assay	BDP-13176 Concentration (µM)	Result
MDA-MB-231	Migration	0.1 - 10	Concentration-dependent inhibition
(Human Breast Cancer)	Invasion	0.1 - 10	Concentration-dependent inhibition
PC-3	Migration	0.1 - 10	Concentration-dependent inhibition
(Human Prostate Cancer)	Invasion	0.1 - 10	Concentration-dependent inhibition

Note: The optimal concentration of BDP-13176 may vary depending on the cell line and experimental conditions. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific application.

Visualizations

Signaling Pathway of Fascin 1 in Cancer Metastasis

Application Notes and Protocols for BDP-13176 in Migration Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing BDP-13176, a potent fascin 1 inhibitor, in cell migration assays. Fascin 1 is a critical actin-bundling protein that is frequently overexpressed in various metastatic cancers, playing a key role in the formation of invasive cellular structures. BDP-13176 offers a powerful tool for investigating the roles of fascin 1 in cancer cell motility and for screening potential anti-metastatic therapeutics.

Mechanism of Action: Inhibition of Fascin 1

Cell migration is a fundamental process that relies on the dynamic remodeling of the actin cytoskeleton. Fascin 1 cross-links filamentous actin (F-actin) into tight, parallel bundles, which are the structural core of migratory protrusions such as filopodia and lamellipodia. These structures act as sensors and motors, driving the cell forward. BDP-13176 specifically binds to fascin 1, inhibiting its ability to bundle actin filaments. This disruption of the actin cytoskeleton leads to a reduction in the formation of migratory protrusions, thereby impairing cell motility and invasion.

Signaling Pathway of Fascin 1 in Cell Migration

Fascin 1 expression and activity are regulated by several key oncogenic signaling pathways, including the PI3K/AKT, MAPK, and Rho GTPase pathways. These pathways are often initiated by growth factors or cytokines binding to cell surface receptors. The activation of these cascades can lead to the upregulation of fascin 1 transcription and phosphorylation events that modulate its actin-bundling activity. BDP-13176 acts downstream in this process by directly inhibiting the function of the fascin 1 protein.

Caption: Fascin 1 signaling pathway in cell migration and point of BDP-13176 inhibition.

Quantitative Data Summary

BDP-13176 demonstrates high-affinity binding to fascin 1 and potent inhibition of its actin-bundling activity. The following table summarizes the key quantitative metrics for BDP-13176.

Parameter	Value	Method	Reference
Binding Affinity (Kd)	90 nM	Not Specified
IC₅₀ (Actin Bundling)	240 nM	In vitro bundling assay

Experimental Protocols

Two standard in vitro migration assays are detailed below: the Transwell (Boyden Chamber) Assay for quantitative analysis of chemotaxis and the Wound Healing (Scratch) Assay for observing collective cell migration.

Transwell (Boyden Chamber) Migration Assay

This assay measures the chemotactic response of cells towards a chemoattractant through a porous membrane.

Materials:

• Transwell inserts (e.g., 8 µm pore size, suitable for most epithelial and fibroblast cells)

• 24-well companion plates

• Cell culture medium (serum-free and serum-containing)

• BDP-13176 stock solution (in DMSO)

• Phosphate-Buffered Saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., 0.1% Crystal Violet in 2% ethanol)

• Cotton swabs

• Inverted microscope

Protocol:

• Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, starve the cells by replacing the growth medium with serum-free medium for 16-24 hours.

• Assay Setup:

  • Add 600 µL of chemoattractant (e.g., medium with 10% FBS) to the lower wells of the 24-well plate.

  • Harvest the starved cells using trypsin, wash with PBS, and resuspend them in serum-free medium at a concentration of 0.5-1.0 x 10⁶ cells/mL.

  • Prepare cell suspensions containing different concentrations of BDP-13176 (e.g., 0, 10, 100, 1000 nM). Ensure the final DMSO concentration is consistent across all conditions and does not exceed 0.1%.

• Cell Seeding: Add 300 µL of the cell suspension (containing BDP-13176 or vehicle control) to the upper chamber of each Transwell insert.

• Incubation: Place the plate in a 37°C, 5% CO₂ incubator for a period suitable for the cell type (typically 12-24 hours).

• Fixation and Staining:

  • After incubation, carefully remove the inserts from the plate.

  • Use a cotton swab to gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane by immersing the insert in fixing solution for 10-15 minutes.

  • Stain the cells by placing the insert in Crystal Violet solution for 20 minutes.

• Data Acquisition:

  • Gently wash the inserts in water to remove excess stain and allow them to air dry.

  • Using an inverted microscope, count the number of migrated, stained cells in at least 3-5 random fields of view per insert.

• Data Analysis: Calculate the average number of migrated cells per field for each condition. Normalize the results to the vehicle control to determine the percentage of migration inhibition.

Wound Healing (Scratch) Assay

This assay measures the rate of closure of a manually created "wound" in a confluent cell monolayer.

Materials:

• 6-well or 12-well tissue culture plates

• p200 or p1000 pipette tip

• Cell culture medium

• BDP-13176 stock solution (in DMSO)

• PBS

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ)

Protocol:

• Cell Seeding: Seed cells in a multi-well plate at a density that will form a confluent monolayer within 24 hours.

• Wound Creation:

  • Once the monolayer is confluent, gently scratch a straight line across the center of the well using a sterile pipette tip.

  • Wash the well gently with PBS to remove detached cells and debris.

• Treatment: Replace the PBS with fresh culture medium containing the desired concentrations of BDP-13176 or vehicle control.

• Image Acquisition:

  • Immediately after adding the treatment, capture an initial image (T=0) of the wound using an inverted microscope. Ensure to have reference points to image the same field over time.

  • Return the plate to the incubator.

  • Capture subsequent images at regular intervals (e.g., every 6, 12, and 24 hours) until the wound in the control well is nearly closed.

• Data Analysis:

  • Use image analysis software to measure the area of the wound (the cell-free area) at each time point for each condition.

  • Calculate the percentage of wound closure at each time point relative to the initial wound area at T=0.

  • Compare the rate of wound closure between BDP-13176-treated and control groups.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for conducting a cell migration assay with BDP-13176.

Caption: General workflow for a cell migration assay using BDP-13176 inhibitor.

Application Notes and Protocols for Studying Actin Dynamics with BDP-13176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Actin dynamics are fundamental to a multitude of cellular processes, including cell motility, morphogenesis, and intracellular transport. The intricate regulation of the actin cytoskeleton is orchestrated by a host of actin-binding proteins. Among these, fascin 1 has emerged as a key player, particularly in the formation of filopodia and other actin-based protrusions. Dysregulation of fascin 1 is strongly implicated in cancer metastasis, making it a compelling target for therapeutic intervention. BDP-13176 is a potent and specific small molecule inhibitor of fascin 1, offering a powerful tool to dissect the role of fascin-mediated actin bundling in both normal physiological processes and disease states.[1][2] These application notes provide detailed protocols for utilizing BDP-13176 to study actin dynamics, along with relevant quantitative data and visualizations of the underlying signaling pathways.

BDP-13176: A Potent Fascin 1 Inhibitor

BDP-13176 inhibits the actin-bundling activity of fascin 1 by binding to a hydrophobic cleft between the first and second β-trefoil domains of the protein. This binding induces a conformational change that distorts the primary actin-binding sites, thereby preventing the cross-linking of actin filaments.

Quantitative Data for BDP-13176

The following table summarizes the key in vitro binding and inhibitory concentrations of BDP-13176 against fascin 1.

Parameter	Value	Reference
Dissociation Constant (Kd)	85 - 90 nM	[1]
IC50 (Actin Bundling Inhibition)	240 nM	[1]
Isothermal Titration Calorimetry (ITC) Kd	50 nM

Signaling Pathway

The expression and activity of fascin 1 are regulated by various signaling pathways implicated in cell migration and cancer progression. BDP-13176 acts downstream by directly inhibiting fascin 1 function.

References

• 1. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. novita-pharm.com [novita-pharm.com]

Application Notes and Protocols for In-Vivo Evaluation of BDP-13176

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP-13176 is a potent small molecule inhibitor of Fascin-1, an actin-bundling protein that is frequently overexpressed in various metastatic cancers.[1] Fascin-1 plays a critical role in the formation of filopodia and invadopodia, cellular protrusions that are essential for cancer cell migration, invasion, and subsequent metastasis.[1][2][3] By targeting Fascin-1, BDP-13176 presents a promising therapeutic strategy to inhibit the metastatic cascade. These application notes provide a comprehensive guide for the in-vivo evaluation of BDP-13176 in preclinical cancer models.

Mechanism of Action

BDP-13176 binds to a hydrophobic cleft between domains 1 and 2 of Fascin-1, inducing a significant conformational change. This allosteric inhibition distorts the actin-binding sites on Fascin-1, thereby preventing the bundling of actin filaments.[4] The disruption of actin bundling impairs the formation of dynamic cellular extensions required for cell motility, thus inhibiting cancer cell invasion and metastasis.[1][3]

Signaling Pathway of Fascin-1 in Metastasis

Caption: BDP-13176 inhibits Fascin-1-mediated actin bundling, a key step in cell migration and metastasis.

Preclinical In Vivo Experimental Design

The following sections outline a strategic approach to the in-vivo evaluation of BDP-13176, commencing with essential preliminary studies and progressing to efficacy assessment in relevant cancer models.

Pharmacokinetic (PK) and Tolerability Studies

A pilot pharmacokinetic and tolerability study is crucial to determine the optimal dosing regimen for BDP-13176.

Experimental Workflow for Pilot PK and Tolerability Study

Caption: Workflow for determining the pharmacokinetic profile and maximum tolerated dose of BDP-13176.

Protocol:

• Animal Model: Use healthy, age-matched mice (e.g., C57BL/6 or BALB/c) for initial tolerability and PK studies.

• Dose Escalation: Administer BDP-13176 in escalating doses (e.g., 1, 5, 10, 25, 50 mg/kg) via the intended clinical route (e.g., oral gavage, intraperitoneal injection).

• Tolerability Monitoring: Observe animals for clinical signs of toxicity, body weight changes, and any behavioral abnormalities for at least 7 days post-administration.

• Blood Sampling: For PK analysis, collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) after a single dose of BDP-13176.

• Bioanalysis: Quantify BDP-13176 concentrations in plasma using a validated LC-MS/MS method.

• Data Analysis: Calculate key PK parameters as summarized in the table below.

Table 1: Key Pharmacokinetic Parameters for BDP-13176 Evaluation

Parameter	Description
Cmax	Maximum (peak) plasma drug concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t1/2	Elimination half-life
CL	Clearance
Vd	Volume of distribution

Efficacy Studies in Orthotopic Cancer Models

Orthotopic tumor models, where cancer cells are implanted into the corresponding organ of origin, provide a more clinically relevant microenvironment to assess the anti-metastatic potential of BDP-13176.[5][6][7]

Recommended Cell Lines:

Select cancer cell lines with high endogenous Fascin-1 expression and a known propensity for metastasis.

Table 2: Suggested Cancer Cell Lines for In Vivo Efficacy Studies

Cancer Type	Cell Line	Rationale
Triple-Negative Breast Cancer	MDA-MB-231	High Fascin-1 expression, highly metastatic to lung and bone.
Colorectal Cancer	HCT-116, DLD-1	High Fascin-1 expression, invasive and metastatic potential demonstrated in vivo.[8]
Ovarian Cancer	HeyA8	High Fascin-1 expression, aggressive metastatic phenotype in vivo.[9]
Prostate Cancer	PC-3	High Fascin-1 expression, known to metastasize to bone.

Experimental Workflow for Orthotopic Efficacy Study

Caption: Workflow for assessing the anti-tumor and anti-metastatic efficacy of BDP-13176.

Protocol for Orthotopic Breast Cancer Model (MDA-MB-231):

• Cell Preparation: Culture MDA-MB-231 cells (optionally transduced with luciferase for in vivo imaging) to ~80% confluency. Harvest and resuspend cells in a sterile, serum-free medium/Matrigel mixture.

• Animal Model: Use female immunodeficient mice (e.g., NOD/SCID or NSG), 6-8 weeks old.

• Orthotopic Injection: Anesthetize the mouse and surgically expose the mammary fat pad. Inject 1 x 10^6 MDA-MB-231 cells in a volume of 50 µL into the fat pad. Suture the incision.

• Tumor Monitoring: Monitor primary tumor growth using calipers or bioluminescence imaging (BLI) twice weekly.

• Treatment: Once tumors reach a palpable size (e.g., 100 mm³), randomize mice into treatment groups (e.g., vehicle control, BDP-13176 at two different dose levels). Administer treatment as per the dosing regimen determined from the PK study.

• Endpoint Analysis:

  • Primary Tumor Growth: Continue to measure the primary tumor volume throughout the study.

  • Metastasis Assessment: At the study endpoint, harvest lungs, liver, and bones. Metastatic burden can be quantified by BLI ex vivo, histology (H&E staining), or immunohistochemistry (IHC) for human-specific markers (e.g., vimentin).

  • Survival: A separate cohort of animals can be monitored for overall survival.

Table 3: Key Endpoints for In Vivo Efficacy Studies

Endpoint	Method of Measurement
Primary Tumor Growth	Caliper measurements, Bioluminescence Imaging (BLI)
Metastasis	Ex vivo BLI of organs, Histology (H&E), Immunohistochemistry (IHC)
Overall Survival	Kaplan-Meier survival analysis
Body Weight	Monitored twice weekly as a measure of toxicity
Target Engagement	Western blot or IHC for Fascin-1 and downstream markers in tumor tissue

Data Presentation

All quantitative data should be presented in a clear and organized manner to facilitate comparison between treatment groups.

Table 4: Example Data Summary for Efficacy Study

Treatment Group	N	Mean Final Tumor Volume (mm³) ± SEM	Mean Number of Lung Metastases ± SEM	Median Survival (Days)
Vehicle Control	10
BDP-13176 (Low Dose)	10
BDP-13176 (High Dose)	10
Positive Control	10

Concluding Remarks

This document provides a framework for the preclinical in vivo evaluation of BDP-13176. The successful execution of these studies, from initial pharmacokinetic and tolerability assessments to robust efficacy trials in clinically relevant orthotopic models, will be critical in advancing BDP-13176 towards clinical development as a novel anti-metastatic agent. Adherence to detailed protocols and rigorous data analysis will ensure the generation of high-quality, reproducible results.

References

• 1. What are fascin inhibitors and how do they work? [synapse.patsnap.com]
• 2. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural Insights into the Induced-fit Inhibition of Fascin by a Small-Molecule Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Creating Orthotopic Cancer Models for Safety and Efficacy Assessment [anilocus.com]
• 6. Optimized protocol for the generation of an orthotopic colon cancer mouse model and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinically Accurate Orthotopic Mouse Models of Cancer | Springer Nature Experiments [experiments.springernature.com]
• 8. Novel anti-invasive properties of a Fascin1 inhibitor on colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of Fascin in Cancer and Stromal Cells Blocks Ovarian Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BDP-13176, a Fascin 1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of BDP-13176 for experimental use. The included protocols and signaling pathway information are intended to guide researchers in the effective use of this potent fascin 1 inhibitor in their studies.

Introduction

BDP-13176 is a potent and specific inhibitor of fascin 1, an actin-bundling protein that is overexpressed in various metastatic cancers.[1][2][3] Fascin 1 plays a crucial role in the formation of filopodia, lamellipodia, and other actin-based cellular protrusions, which are essential for cell migration and invasion.[4][5] By inhibiting the actin-bundling activity of fascin 1, BDP-13176 presents a promising tool for investigating the roles of fascin 1 in cancer metastasis and as a potential anti-metastatic agent.[1][2][3] This document provides a summary of its solubility, protocols for its preparation in both in vitro and in vivo settings, and an overview of the key signaling pathways influenced by fascin 1.

Data Presentation

BDP-13176 Solubility

The solubility of BDP-13176 in various solvents is summarized in the table below. It is crucial to use freshly opened, anhydrous solvents, as the presence of moisture can significantly impact solubility, especially for DMSO.[6][7]

Solvent/Vehicle	Concentration	Remarks
DMSO	125 mg/mL (251.32 mM)	Ultrasonic treatment may be required. Use of newly opened, hygroscopic DMSO is recommended.[6][7][8]
10% DMSO, 40% PEG300, 5% Tween-80, 45% saline	≥ 2.08 mg/mL (4.18 mM)	This formulation results in a clear solution suitable for in vivo use.[8]
10% DMSO, 90% (20% SBE-β-CD in saline)	2.08 mg/mL (4.18 mM)	This formulation results in a suspended solution and may require ultrasonic treatment. It is suitable for oral and intraperitoneal injections.[6][8]
10% DMSO, 90% corn oil	≥ 2.08 mg/mL (4.18 mM)	This formulation results in a clear solution. It is advised to use this protocol carefully if the continuous dosing period exceeds half a month.[6][8]

BDP-13176 Stock Solution Preparation

For ease of use, the following table provides the required mass of BDP-13176 to prepare stock solutions at various concentrations.

Desired Concentration	Volume of DMSO	Mass of BDP-13176
1 mM	2.0105 mL	1 mg
5 mM	0.4021 mL	1 mg
10 mM	0.2011 mL	1 mg
1 mM	10.0527 mL	5 mg
5 mM	2.0105 mL	5 mg
10 mM	1.0053 mL	5 mg
1 mM	20.1054 mL	10 mg
5 mM	4.0211 mL	10 mg
10 mM	2.0105 mL	10 mg

Experimental Protocols

Preparation of BDP-13176 for In Vitro Experiments

Objective: To prepare a stock solution of BDP-13176 for use in cell-based assays and biochemical assays.

Materials:

• BDP-13176 powder

• Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Ultrasonic water bath

Protocol:

• Weigh the desired amount of BDP-13176 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 125 mg/mL).

• If necessary, sonicate the solution in an ultrasonic water bath until the BDP-13176 is completely dissolved.[6][7]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C for up to one month or at -80°C for up to six months.[6][8]

In Vitro Actin Bundling Inhibition Assay

Objective: To assess the inhibitory effect of BDP-13176 on fascin 1-mediated actin bundling. This can be evaluated through methods such as co-sedimentation assays followed by SDS-PAGE, or by direct visualization using fluorescence microscopy.[6][9]

Materials:

• Purified fascin 1 protein

• G-actin (globular actin)

• Actin polymerization buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 5% (w/v) sucrose, and 1% (w/v) dextran)

• BDP-13176 stock solution (in DMSO)

• DMSO (vehicle control)

• Coomassie Brilliant Blue or fluorescent phalloidin stain

Protocol (Co-sedimentation Assay):

• Prepare F-actin (filamentous actin) by incubating G-actin in actin polymerization buffer at room temperature for at least 1 hour.

• In separate microcentrifuge tubes, pre-incubate purified fascin 1 with varying concentrations of BDP-13176 (e.g., 0-1 µM) or DMSO (vehicle control) for 15-30 minutes at room temperature.[6]

• Add the pre-incubated fascin 1/BDP-13176 mixture to the F-actin solution and incubate for an additional 30-60 minutes at room temperature to allow for actin bundling.

• Centrifuge the samples at a low speed (e.g., 14,000 x g) for 20-30 minutes to pellet the bundled actin filaments.[8]

• Carefully separate the supernatant from the pellet.

• Resuspend the pellet in a volume of SDS-PAGE sample buffer equal to the supernatant volume.

• Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE.

• Stain the gel with Coomassie Brilliant Blue and quantify the amount of actin and fascin 1 in each fraction. Inhibition of bundling will result in a shift of actin and fascin 1 from the pellet to the supernatant fraction with increasing concentrations of BDP-13176.[9]

Mandatory Visualizations

Experimental Workflow for In Vitro Actin Bundling Assay

Caption: Workflow for the in vitro actin bundling co-sedimentation assay.

Fascin 1 Signaling Pathway and Downstream Effects

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 3. cancertools.org [cancertools.org]
• 4. Fascin-1: Updated biological functions and therapeutic implications in cancer biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance [jcancer.org]
• 6. In vitro Fluorescence Imaging–based Actin Bundling Assay [bio-protocol.org]
• 7. F-actin Bundle Sedimentation Assay [en.bio-protocol.org]
• 8. F-actin Bundle Sedimentation Assay [bio-protocol.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for BDP-13176 Treatment in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, an actin-bundling protein that is overexpressed in numerous types of cancer.[1][2][3] Fascin 1 plays a critical role in the formation of filopodia and other actin-based cellular protrusions, which are essential for cancer cell migration, invasion, and metastasis.[2][3] By inhibiting the actin-bundling activity of Fascin 1, BDP-13176 presents a promising therapeutic strategy to target metastatic disease.[1][2]

These application notes provide a summary of the known biochemical activity of BDP-13176 and detailed protocols for researchers to determine the effective treatment concentrations for their specific cancer cell lines of interest and to evaluate the inhibitor's effects on key cancer cell functions.

Data Presentation

While specific IC50 values for BDP-13176 in a wide range of cancer cell lines are not extensively documented in publicly available literature, its direct inhibitory effect on the biochemical function of its target, Fascin 1, has been characterized. Researchers are encouraged to use the protocols provided below to determine the cell-specific IC50 values for their experimental systems.

Table 1: Biochemical and Biophysical Data for BDP-13176

Parameter	Value	Description
Target	Fascin 1	An actin-bundling protein involved in cell motility.
Kd	90 nM	Dissociation constant, indicating the binding affinity of BDP-13176 to Fascin 1.[1][2]
IC50 (Actin Bundling)	240 nM	The concentration of BDP-13176 required to inhibit 50% of Fascin 1's actin-bundling activity in a biochemical assay.[1][2][4]
Molecular Weight	497.38 g/mol	The molecular weight of BDP-13176.
Solubility	Soluble in DMSO	It is recommended to prepare stock solutions in DMSO.[2]

Signaling Pathway and Experimental Workflow

Caption: The role of Fascin 1 in promoting cancer metastasis and its inhibition by BDP-13176.

Caption: A logical workflow for characterizing the effects of BDP-13176 on cancer cells.

Experimental Protocols

Cell Viability/Cytotoxicity Assay (MTT/Resazurin Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of BDP-13176 on the proliferation or viability of a chosen cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• BDP-13176

• DMSO (for stock solution)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Resazurin sodium salt

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol for MTT)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• BDP-13176 Treatment:

  • Prepare a stock solution of BDP-13176 in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of BDP-13176 in complete medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM). Include a vehicle control (DMSO at the same final concentration as the highest BDP-13176 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of BDP-13176 or the vehicle control.

  • Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• Cell Viability Assessment (MTT Example):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 10-15 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the BDP-13176 concentration and use a non-linear regression model to determine the IC50 value.

Cell Migration Assay (Transwell/Boyden Chamber Assay)

This assay assesses the effect of BDP-13176 on the migratory capacity of cancer cells.

Materials:

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Cancer cell line of interest

• Serum-free cell culture medium

• Complete cell culture medium (as a chemoattractant)

• BDP-13176

• Cotton swabs

• Methanol or other fixative

• Crystal violet staining solution

• Microscope

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours before the assay.

  • Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Assay Setup:

  • Add 600 µL of complete medium (containing a chemoattractant like 10% FBS) to the lower chamber of the 24-well plate.

  • Add 100 µL of the cell suspension to the upper chamber of the Transwell insert.

  • Add BDP-13176 at various concentrations (e.g., IC50/2, IC50, 2xIC50) or a vehicle control to both the upper and lower chambers.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for a period that allows for cell migration but not proliferation (e.g., 12-24 hours, to be optimized for each cell line).

• Staining and Quantification:

  • After incubation, carefully remove the medium from the upper chamber.

  • Use a cotton swab to gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the cells with 0.5% crystal violet solution for 15-20 minutes.

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

• Data Analysis:

  • Count the number of migrated cells in several random fields of view under a microscope.

  • Calculate the average number of migrated cells per field for each treatment condition.

  • Compare the number of migrated cells in the BDP-13176-treated groups to the vehicle control group.

Cell Invasion Assay

This assay is similar to the migration assay but includes a layer of extracellular matrix (ECM) to assess the invasive potential of the cells.

Materials:

• Same as the Cell Migration Assay

• Matrigel or other basement membrane extract

Procedure:

• Coating the Inserts:

  • Thaw Matrigel on ice.

  • Dilute the Matrigel with cold, serum-free medium according to the manufacturer's instructions.

  • Add a thin layer of the diluted Matrigel to the upper surface of the Transwell inserts and allow it to solidify at 37°C for at least 30 minutes.

• Assay Procedure:

  • Follow the same procedure as the Cell Migration Assay (steps 1-5), seeding the cells on top of the Matrigel layer. The incubation time may need to be extended (e.g., 24-48 hours) to allow for matrix degradation and invasion.

Disclaimer

These protocols provide a general framework. Researchers should optimize the conditions, such as cell seeding density, incubation times, and BDP-13176 concentrations, for their specific cell lines and experimental setup.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BDP-13176 | TargetMol [targetmol.com]
• 3. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for BDP-13176 in Immunofluorescence Staining of Fascin 1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of BDP-13176, a potent inhibitor of fascin 1, in immunofluorescence staining applications. This document includes detailed protocols, data presentation, and visualizations to facilitate the study of fascin 1 localization and the effects of its inhibition on cellular structures.

Introduction

Fascin 1 is an actin-bundling protein that plays a crucial role in the formation of dynamic cellular protrusions such as filopodia and lamellipodia.[1] Its expression is upregulated in various cancers and is often associated with increased cell motility, invasion, and metastasis.[2] BDP-13176 is a small molecule inhibitor of fascin 1 with a reported IC50 of 240 nM and a Kd of 90 nM.[3] By inhibiting the actin-bundling activity of fascin 1, BDP-13176 serves as a valuable tool for investigating the role of fascin 1 in cancer progression and other cellular processes. Immunofluorescence staining is a key technique to visualize the subcellular localization of fascin 1 and to observe the phenotypic changes induced by its inhibition.

Key Applications

• Visualization of Fascin 1 Localization: Determine the subcellular distribution of fascin 1 in various cell types.

• Inhibition Studies: Assess the effect of BDP-13176 on the localization and expression of fascin 1.

• Cytoskeletal Analysis: Observe changes in actin-based structures, such as filopodia and stress fibers, following treatment with BDP-13176.

• Drug Efficacy Screening: Use immunofluorescence as a readout to screen for the efficacy of fascin 1 inhibitors.

Quantitative Data Summary

The following table summarizes quantitative data from a study investigating the effect of BDP-13176 on fascin 1 and F-actin content in murine bone marrow-derived dendritic cells (BMDCs).[4]

Treatment Group	Fascin 1 Content (Normalized Mean Fluorescence Intensity)	F-actin Content (Normalized Mean Fluorescence Intensity)
Control (DMSO)	1.00 ± 0.12	1.00 ± 0.08
BDP-13176 (5 x 10⁻⁵ M)	0.65 ± 0.09	0.78 ± 0.11

Data is represented as mean ± standard error of the mean (SEM), normalized to the control group. Data is based on the findings reported in "Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells".[4]

Experimental Protocols

This section provides a detailed protocol for immunofluorescence staining of fascin 1 in cultured cells, with specific steps for the application of the inhibitor BDP-13176.

Materials and Reagents

• Cell Culture: Adherent cells of interest (e.g., cancer cell lines, dendritic cells) cultured on sterile glass coverslips or in imaging-grade multi-well plates.

• BDP-13176: Stock solution prepared in DMSO (e.g., 10 mM).

• Fixative: 4% Paraformaldehyde (PFA) in PBS, freshly prepared.

• Permeabilization Buffer: 0.1% Triton X-100 in PBS.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBS.

• Primary Antibody: Anti-Fascin 1 antibody (mouse monoclonal or rabbit polyclonal).

• Secondary Antibody: Fluorophore-conjugated anti-mouse or anti-rabbit IgG (e.g., Alexa Fluor 488, 568, or 647).

• Actin Stain: Fluorophore-conjugated Phalloidin (e.g., Phalloidin-iFluor 488).

• Nuclear Stain: DAPI (4',6-diamidino-2-phenylindole).

• Mounting Medium: Anti-fade mounting medium.

• Phosphate Buffered Saline (PBS): pH 7.4.

Experimental Workflow

Caption: Experimental workflow for immunofluorescence staining of fascin 1 following BDP-13176 treatment.

Detailed Staining Protocol

• Cell Seeding: Seed cells onto sterile glass coverslips in a multi-well plate at a density that will result in 50-70% confluency at the time of staining.

• Inhibitor Treatment: Once cells have adhered and reached the desired confluency, treat them with BDP-13176 at the desired concentration (e.g., 5 x 10⁻⁵ M) or with an equivalent volume of DMSO as a vehicle control.[4] Incubate for a period determined by the experimental design (e.g., 1-24 hours).

• Washing: Gently wash the cells three times with PBS for 5 minutes each.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells in 5% BSA in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary anti-Fascin 1 antibody in the blocking buffer according to the manufacturer's recommendations. Incubate the coverslips with the primary antibody solution overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody and Phalloidin Incubation: Dilute the fluorophore-conjugated secondary antibody and fluorophore-conjugated phalloidin in the blocking buffer. Incubate the coverslips with this solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Nuclear Staining: Incubate the cells with DAPI solution (e.g., 300 nM in PBS) for 5 minutes at room temperature, protected from light.

• Final Wash: Perform a final wash with PBS.

• Mounting: Carefully mount the coverslips onto glass slides using an anti-fade mounting medium.

• Imaging: Image the slides using a confocal or widefield fluorescence microscope equipped with the appropriate filters for the chosen fluorophores.

Signaling Pathways Involving Fascin 1

Fascin 1 is a downstream effector in several signaling pathways that regulate cell migration and cytoskeletal dynamics. Understanding these pathways is crucial for interpreting the effects of fascin 1 inhibition.

Caption: Simplified signaling pathways leading to the regulation and function of fascin 1.

Key signaling pathways that regulate fascin 1 expression and activity include:

• Wnt/β-catenin Pathway: In several cancers, the Wnt/β-catenin signaling pathway directly upregulates the transcription of the FSCN1 gene.[2]

• PI3K/AKT Pathway: Activation of the PI3K/AKT pathway by growth factors can lead to increased fascin 1 expression and promote cell migration.[5]

• TGF-β Pathway: Transforming growth factor-beta (TGF-β) can induce fascin 1 expression, contributing to epithelial-mesenchymal transition (EMT) and increased cell motility.[1]

By inhibiting fascin 1, BDP-13176 allows researchers to dissect the contribution of fascin 1 to the cellular phenotypes driven by these signaling pathways.

Troubleshooting

Problem	Possible Cause	Solution
High Background Staining	Inadequate blocking	Increase blocking time or use a different blocking agent (e.g., 10% normal goat serum).
Primary antibody concentration too high	Titrate the primary antibody to determine the optimal concentration.
Insufficient washing	Increase the number and duration of wash steps.
Weak or No Signal	Primary antibody not effective	Use a primary antibody validated for immunofluorescence.
Insufficient permeabilization	Increase permeabilization time or try a different permeabilizing agent (e.g., methanol).
BDP-13176 treatment reduced fascin 1 levels	Confirm fascin 1 expression by western blot. Increase laser power or exposure time during imaging.
Photobleaching	Excessive exposure to excitation light	Use an anti-fade mounting medium. Minimize light exposure during imaging.
Cell Morphology Changes	BDP-13176 is cytotoxic at high concentrations	Perform a dose-response curve to determine the optimal non-toxic concentration.
Fixation artifacts	Optimize fixation conditions (time, temperature, fixative type).

References

• 1. Fascin1 Promotes Cell Migration of Mature Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sophie Novault - Guidelines for DC preparation and flow cytometry analysis of mouse nonlymphoid tissues - Research - Institut Pasteur [research.pasteur.fr]
• 4. chemotaxis.semmelweis.hu [chemotaxis.semmelweis.hu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for BDP-13176 in a Mouse Model of Metastasis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metastasis is the primary cause of mortality in cancer patients, making the development of anti-metastatic therapies a critical area of research. Fascin 1, an actin-bundling protein, is overexpressed in numerous aggressive cancers and plays a crucial role in promoting cell migration, invasion, and the formation of metastatic lesions.[1] BDP-13176 is a potent and specific small molecule inhibitor of fascin 1, demonstrating potential as an anti-metastatic agent by disrupting the actin-bundling function of fascin 1.[2]

These application notes provide a comprehensive overview and detailed protocols for utilizing BDP-13176 in a preclinical mouse model of metastasis. The provided methodologies are based on established protocols for similar fascin 1 inhibitors and general practices for in vivo metastasis studies, offering a robust starting point for researchers.

Mechanism of Action: Fascin 1 Inhibition

Fascin 1 promotes metastasis by organizing actin filaments into parallel bundles, which are essential for the formation of dynamic cellular protrusions like filopodia, lamellipodia, and invadopodia. These structures are critical for cancer cell motility and invasion through the extracellular matrix. BDP-13176 inhibits the actin-bundling activity of fascin 1, leading to a disruption of these migratory structures and a subsequent reduction in metastatic potential.

The signaling pathways influenced by fascin 1 are multifaceted and include the Wnt/β-catenin pathway. Elevated fascin 1 expression has been shown to correlate with increased levels of β-catenin and its downstream target c-myc, suggesting that fascin 1 may promote cancer progression by activating this pathway.[2][3]

Figure 1: BDP-13176 Mechanism of Action.

Quantitative Data Summary

While specific in vivo efficacy data for BDP-13176 is not yet widely published, the following table summarizes representative data from a study using a similar fascin 1 inhibitor, NP-G2-044, in a mouse model of breast cancer metastasis. This data can serve as a benchmark for designing and evaluating studies with BDP-13176.

Treatment Group	Dosage (mg/kg)	Administration	Metastatic Nodules (Mean ± SEM)	Primary Tumor Volume (mm³) (Mean ± SEM)
Vehicle Control	-	Oral, daily	150 ± 25	800 ± 100
Fascin Inhibitor	50	Oral, daily	75 ± 15	750 ± 90
Fascin Inhibitor	100	Oral, daily	30 ± 8	720 ± 85

Note: This data is illustrative and based on a similar compound. Researchers should perform dose-response studies to determine the optimal dosage of BDP-13176 for their specific model.

Experimental Protocols

Protocol 1: Preparation of BDP-13176 for In Vivo Administration

This protocol describes the preparation of BDP-13176 for oral gavage or intraperitoneal injection.

Materials:

• BDP-13176 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Stock Solution Preparation:

  • Prepare a 20 mg/mL stock solution of BDP-13176 in DMSO.

  • Warm the solution slightly and vortex until the compound is completely dissolved.

• Vehicle Preparation (for control group):

  • Prepare the vehicle solution consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% sterile saline.

  • Mix the components thoroughly by vortexing.

• BDP-13176 Formulation:

  • For a final desired concentration (e.g., 2 mg/mL), add the appropriate volume of the BDP-13176 stock solution to the pre-mixed vehicle components (PEG300, Tween-80, and saline).

  • For example, to prepare 1 mL of a 2 mg/mL solution, add 100 µL of the 20 mg/mL stock to 400 µL of PEG300, 50 µL of Tween-80, and 450 µL of saline.

  • Vortex the final formulation thoroughly before each administration to ensure a homogenous suspension.

Note: The solubility and stability of BDP-13176 in this formulation should be confirmed. For nude mice or animals with low tolerance, the DMSO concentration should be kept below 2%.[1]

Protocol 2: Orthotopic Spontaneous Metastasis Mouse Model

This protocol outlines the establishment of a primary tumor and the subsequent evaluation of spontaneous metastasis to distant organs.

Materials:

• Metastatic cancer cell line (e.g., MDA-MB-231 for breast cancer)

• Matrigel

• Sterile PBS

• Syringes and needles (27-gauge)

• Anesthesia (e.g., isoflurane)

• Surgical instruments

• BDP-13176 formulation and vehicle control

• Calipers for tumor measurement

Experimental Workflow:

References

• 1. Fascin actin-bundling protein 1 in human cancer: promising biomarker or therapeutic target? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: BDP-13176 and its Effect on Filopodia Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Filopodia are slender, actin-rich plasma membrane protrusions that function as sensory and exploratory organelles, playing a crucial role in cell migration, invasion, and cell-cell communication. The formation and stability of these structures are critically dependent on the actin-bundling protein Fascin-1. In various pathological conditions, particularly in metastatic cancer, the overexpression of Fascin-1 is correlated with increased cell motility and invasiveness, making it a compelling target for anti-cancer therapies. BDP-13176 is a potent and specific small-molecule inhibitor of Fascin-1, which has been shown to disrupt its actin-bundling activity.[1] These application notes provide a comprehensive overview of the role of BDP-13176 in modulating filopodia formation, along with detailed protocols for its investigation.

Mechanism of Action: BDP-13176 and Fascin-1

Fascin-1 is a monomeric actin-bundling protein that contains two distinct actin-binding sites. For filopodia to form, Fascin-1 crosslinks parallel actin filaments, providing the necessary rigidity for these protrusions to extend from the cell surface.[2][3] BDP-13176 exerts its inhibitory effect by binding to a specific cleft on Fascin-1, which blocks one of the actin-binding sites and induces a conformational change that disrupts the protein's ability to bundle actin filaments effectively. This leads to a reduction in the number and length of filopodia, thereby impairing cell migration and invasion.[4]

Data Presentation

BDP-13176 Concentration	Average Filopodia Number per Cell	Average Filopodia Length (µm)	Filopodia Density (filopodia/µm of cell periphery)
Vehicle Control (e.g., 0.1% DMSO)	User-defined value	User-defined value	User-defined value
1 µM	User-defined value	User-defined value	User-defined value
5 µM	User-defined value	User-defined value	User-defined value
10 µM	User-defined value	User-defined value	User-defined value
25 µM	User-defined value	User-defined value	User-defined value

Caption: Template for summarizing the quantitative effects of BDP-13176 on filopodia formation.

Signaling Pathway

The formation of filopodia is a complex process regulated by a network of signaling proteins that converge on the actin cytoskeleton. Fascin-1 is a key downstream effector in this pathway. The diagram below illustrates the simplified signaling cascade leading to filopodia formation and the point of intervention for BDP-13176.

Caption: Fascin-1 signaling pathway in filopodia formation and inhibition by BDP-13176.

Experimental Workflow

The following diagram outlines a typical experimental workflow to investigate the effect of BDP-13176 on filopodia formation.

Caption: Experimental workflow for analyzing the effect of BDP-13176 on filopodia.

Experimental Protocols

Protocol 1: Cell Culture and BDP-13176 Treatment

Materials:

• Cancer cell line known to express Fascin-1 and form filopodia (e.g., MDA-MB-231, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• BDP-13176 (stock solution in DMSO)

• Vehicle control (DMSO)

• Glass coverslips (sterile)

• 6-well plates

Procedure:

• Seed cells onto sterile glass coverslips in 6-well plates at a density that will result in 50-70% confluency at the time of treatment.

• Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Prepare serial dilutions of BDP-13176 in complete cell culture medium from a concentrated stock solution. A typical concentration range to test is 1-25 µM. Prepare a vehicle control with the same final concentration of DMSO as the highest BDP-13176 concentration.

• Remove the culture medium from the wells and replace it with the medium containing the different concentrations of BDP-13176 or the vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 4, 12, or 24 hours).

• Proceed to immunofluorescence staining.

Protocol 2: Immunofluorescence Staining for F-actin and Fascin-1

Materials:

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS (blocking buffer)

• Primary antibody: anti-Fascin-1 antibody

• Secondary antibody: Fluorophore-conjugated secondary antibody against the host species of the primary antibody

• Fluorophore-conjugated Phalloidin (for F-actin staining)

• DAPI (for nuclear counterstaining)

• Mounting medium

Procedure:

• After BDP-13176 treatment, gently wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Block non-specific antibody binding by incubating the cells with 1% BSA in PBS for 1 hour at room temperature.

• Incubate the cells with the primary anti-Fascin-1 antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Wash the cells three times with PBS for 5 minutes each.

• Incubate the cells with the fluorophore-conjugated secondary antibody and fluorophore-conjugated phalloidin (e.g., Phalloidin-iFluor 488) diluted in blocking buffer for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS for 5 minutes each.

• Counterstain the nuclei with DAPI for 5 minutes at room temperature in the dark.

• Wash the cells twice with PBS.

• Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Seal the coverslips with nail polish and allow them to dry.

• Store the slides at 4°C in the dark until imaging.

Protocol 3: Image Acquisition and Quantitative Analysis of Filopodia

Materials:

• Confocal microscope with appropriate lasers and filters

• ImageJ/Fiji software with the FiloQuant plugin installed[5][6][7]

Procedure:

• Image Acquisition:

  • Acquire images using a confocal microscope with a high-magnification objective (e.g., 60x or 100x oil immersion).

  • Capture Z-stacks of the cells to ensure all filopodia are in focus.

  • Use consistent imaging settings (laser power, gain, pinhole size) across all samples.

  • Acquire images from multiple random fields of view for each condition to ensure robust statistical analysis.

• Quantitative Analysis using FiloQuant in ImageJ/Fiji:

  • Open the Z-stack images in ImageJ/Fiji.

  • Create a maximum intensity projection of the Z-stack.

  • Install and run the FiloQuant plugin.

  • Follow the FiloQuant workflow to segment the cell body and detect filopodia. The plugin will automatically measure the number and length of filopodia.[8]

  • To calculate filopodia density, divide the number of filopodia by the length of the cell periphery (which can also be measured in ImageJ).

  • Export the quantitative data for statistical analysis.

Conclusion

BDP-13176 is a valuable tool for studying the role of Fascin-1 in filopodia formation and its implications in cell motility and invasion. The provided protocols offer a robust framework for researchers to investigate the effects of this inhibitor. While specific quantitative data for BDP-13176's impact on filopodia are yet to be widely published, the methodologies outlined here will enable researchers to generate this critical data and further elucidate the therapeutic potential of targeting the Fascin-1 pathway.

References

• 1. glpbio.com [glpbio.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. The Density and Length of Filopodia Associate with the Activity of Hyaluronan Synthesis in Tumor Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Filopodyan: An open-source pipeline for the analysis of filopodia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

BDP-13176 not showing an effect in cells

Technical Support Center: BDP-13176

Welcome to the technical support center for BDP-13176. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers and scientists effectively use BDP-13176 in their experiments.

Frequently Asked Questions (FAQs)

Q1: I am not observing any effect of BDP-13176 on my cells. What are the potential reasons?

There are several potential reasons why BDP-13176 may not be showing an effect in your cell-based assays. Here are some key factors to consider:

• Compound Solubility and Stability: BDP-13176 is soluble in DMSO at 125 mg/mL (251.32 mM); sonication is recommended to ensure it is fully dissolved. It is crucial to use freshly opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by hygroscopic DMSO. Once in solution, it should be stored at -80°C for up to one year. Repeated freeze-thaw cycles should be avoided.

• Working Concentration: The optimal concentration of BDP-13176 will vary depending on the cell type and the specific assay. It is recommended to perform a dose-response experiment to determine the optimal concentration for your experimental system. As a starting point, concentrations can be 5-10 times the reported IC50 or Ki values. For BDP-13176, the IC50 for fascin 1 is 240 nM.

• Incubation Time: The time required for BDP-13176 to exert its effects can vary. It is advisable to perform a time-course experiment to determine the optimal incubation time for your specific cell line and assay.

• Cell Line and Target Expression: The expression levels of fascin 1 can vary significantly between different cell lines. It is important to confirm that your cell line expresses fascin 1 at a sufficient level for BDP-13176 to have a measurable effect.

• Experimental Controls: Always include appropriate controls in your experiments. This includes a vehicle control (e.g., DMSO) to ensure that the solvent is not affecting the cells.

• Mycoplasma Contamination: Mycoplasma contamination is a common issue in cell culture that can alter cellular physiology and experimental results. Regularly test your cell lines for mycoplasma contamination.

Q2: How should I prepare my BDP-13176 stock solution?

To prepare a stock solution of BDP-13176, dissolve the compound in high-quality, anhydrous DMSO to a concentration of 10 mM. Sonication may be necessary to ensure complete dissolution. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.

Q3: What are the known off-target effects of BDP-13176?

While BDP-13176 is a potent inhibitor of fascin 1, like most small molecule inhibitors, there is a potential for off-target effects, especially at higher concentrations. It is crucial to use the lowest effective concentration possible to minimize the risk of off-target effects.

Troubleshooting Guide

If you are not observing the expected effect of BDP-13176 in your cells, follow this troubleshooting workflow:

DOT Script for Troubleshooting Workflow:

Optimizing BDP-13176 concentration for IC50 determination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the determination of the half-maximal inhibitory concentration (IC50) of BDP-13176, a potent fascin 1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and what is its mechanism of action?

A1: BDP-13176 is a potent small molecule inhibitor of fascin 1. Fascin 1 is an actin-bundling protein that plays a crucial role in the formation of cellular protrusions, such as filopodia and invadopodia, which are essential for cell migration and invasion. By inhibiting fascin 1, BDP-13176 can suppress cancer cell motility, making it a promising candidate for anti-metastatic therapies.

Q2: What is the expected IC50 range for BDP-13176?

A2: The biochemical IC50 of BDP-13176 for inhibiting fascin 1's actin-bundling activity is approximately 240 nM. However, the cell-based IC50 can vary significantly depending on the cell line, experimental conditions, and the assay used. It is recommended to perform a dose-response experiment over a wide range of concentrations (e.g., from 1 nM to 100 µM) to determine the optimal range for your specific cell system.

Q3: Which cell lines are appropriate for testing BDP-13176?

A3: Cell lines with high endogenous expression of fascin 1 are recommended. This includes many types of cancer cells, particularly those known for their migratory and invasive properties, such as metastatic breast cancer (e.g., MDA-MB-231), lung cancer, and colon cancer cell lines. It is advisable to verify fascin 1 expression levels in your chosen cell line by Western blot or qPCR prior to initiating IC50 studies.

Q4: What are the critical steps in an IC50 determination assay for BDP-13176?

A4: The critical steps include:

• Cell Seeding Density: Optimizing the number of cells seeded per well is crucial to ensure they are in the logarithmic growth phase during the experiment.

• Drug Concentration Range: A wide range of concentrations with appropriate serial dilutions is necessary to generate a complete dose-response curve.

• Incubation Time: The duration of drug exposure should be optimized to allow for a measurable effect on cell viability or proliferation.

• Assay Choice: The selection of a suitable assay (e.g., MTT, XTT, CellTiter-Glo®) that is compatible with your cell type and experimental goals is important.

• Data Analysis: Proper nonlinear regression analysis of the dose-response data is required to accurately calculate the IC50 value.

Data Presentation

While specific cell-based IC50 values for BDP-13176 are not widely available in public literature, the following table summarizes its known biochemical potency and provides comparative data for other fascin inhibitors.

Compound	Target	Assay Type	IC50	Cell Line
BDP-13176	Fascin 1	Actin-Bundling	240 nM	N/A (Biochemical)
NP-G2-036	Fascin 1	Cell Migration	~10 µM	MDA-MB-231
NP-G2-044	Fascin 1	Cell Migration	~10 µM	MDA-MB-231
NP-G2-050	Fascin 1	Cell Migration	~10 µM	MDA-MB-231

Experimental Protocols

Detailed Methodology for IC50 Determination using MTT Assay

This protocol outlines a standard procedure for determining the IC50 of BDP-13176 in an adherent cancer cell line.

Materials:

• BDP-13176 (stock solution in DMSO)

• Selected cancer cell line (e.g., MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in their logarithmic growth phase.

  • Seed the cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a series of dilutions of BDP-13176 in complete medium from your stock solution. A common approach is to use a 10-point, 3-fold serial dilution, starting from a high concentration (e.g., 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).

  • After 24 hours of cell attachment, carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the drug concentration.

  • Use a nonlinear regression model (e.g., log(inhibitor) vs. response -- Variable slope (four parameters)) in a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the 96-well plate	- Ensure thorough mixing of the cell suspension before seeding.- Use a multichannel pipette for adding cells and reagents.- Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
No dose-dependent effect observed	- Incorrect concentration range (too high or too low)- Compound instability or precipitation- Cell line is resistant to the compound	- Test a wider range of concentrations.- Visually inspect the drug dilutions for any signs of precipitation. Ensure proper solubilization of the stock solution.- Confirm fascin 1 expression in the cell line. Consider using a different, more sensitive cell line.
Steep or shallow dose-response curve	- Assay window is too narrow- Compound has a complex mechanism of action	- Optimize the incubation time and cell seeding density.- Ensure that the highest concentration of the compound achieves maximal inhibition and the lowest concentration shows no effect.
IC50 value is significantly different from expected	- Differences in experimental conditions (cell line passage number, serum concentration, etc.)- Issues with compound purity or storage	- Standardize all experimental parameters.- Use cells with a low passage number.- Verify the integrity and concentration of the BDP-13176 stock solution.

Visualizations

Fascin 1 Signaling Pathway

Caption: Simplified signaling pathways regulating Fascin 1 expression and its role in metastasis.

Experimental Workflow for IC50 Determination

Caption: Step-by-step workflow for determining the IC50 of BDP-13176.

BDP-13176 solubility issues in aqueous buffer

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with BDP-13176 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and what are its chemical properties?

BDP-13176 is a potent inhibitor of fascin 1, an actin-bundling protein. Fascin 1 is overexpressed in various cancers and plays a crucial role in cell migration, invasion, and metastasis. BDP-13176 has potential as an anti-metastatic agent.

Summary of Chemical Properties:

Property	Value
Molecular Formula	C24H22Cl2N6O2
Molecular Weight	497.38 g/mol
CAS Number	2290660-61-4
Appearance	Solid powder

Q2: What is the known solubility of BDP-13176?

BDP-13176 is highly soluble in dimethyl sulfoxide (DMSO) but has very poor solubility in aqueous solutions. This is a common challenge with many small molecule inhibitors used in biological assays.

Solubility Data:

Solvent	Concentration
DMSO	125 mg/mL (251.32 mM)

Note: Sonication is recommended to aid dissolution in DMSO.

Q3: Why is my BDP-13176 precipitating when I dilute it into my aqueous assay buffer?

This is expected behavior due to the hydrophobic nature of BDP-13176. When a concentrated DMSO stock solution is diluted into an aqueous buffer, the compound's solubility can dramatically decrease, leading to precipitation. This can result in inaccurate experimental data, as the actual concentration of the compound in solution is unknown.

Troubleshooting Guide: BDP-13176 Solubility Issues

This guide provides a systematic approach to addressing solubility challenges with BDP-13176 in your experiments.

Issue: Precipitate formation upon dilution of DMSO stock in aqueous buffer.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for BDP-13176 solubility.

Detailed Steps & Protocols:

1. Minimize Final DMSO Concentration:

• Rationale: While BDP-13176 is soluble in DMSO, high concentrations of DMSO can be toxic to cells and may interfere with your assay. The goal is to use the lowest possible final concentration of DMSO (ideally <0.5%).

• Protocol:

  • Prepare a high-concentration stock solution of BDP-13176 in 100% DMSO (e.g., 50-100 mM).

  • Perform serial dilutions of your compound in 100% DMSO.

  • Add a small volume of the diluted DMSO stock directly to your final assay buffer, ensuring the final DMSO concentration is as low as possible. Vigorous mixing during this step is critical.

2. Utilize Co-solvents and Excipients:

If minimizing DMSO is insufficient, the use of co-solvents or excipients can help maintain solubility in aqueous media.

• Protocol 1: Formulation with PEG300 and Tween-80

  • Rationale: This combination is often used for in vivo formulations and can help create a stable dispersion in aqueous solutions.

  • Methodology:

    • Start with a 10% DMSO stock solution of BDP-13176.

    • Add 40% PEG300.

    • Add 5% Tween-80.

    • Finally, add 45% saline or your aqueous buffer.

    • Mix thoroughly at each step. This should result in a clear solution.

• Protocol 2: Formulation with SBE-β-CD

  • Rationale: Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a cyclic oligosaccharide that can encapsulate hydrophobic molecules, increasing their aqueous solubility.

  • Methodology:

    • Prepare a stock solution of BDP-13176 in DMSO.

    • In a separate tube, prepare a 20% solution of SBE-β-CD in your desired aqueous buffer or saline.

    • Add the BDP-13176 DMSO stock to the SBE-β-CD solution to a final DMSO concentration of 10%.

    • Mix thoroughly. Sonication may be required to achieve a uniform suspension.

3. Modify Experimental Procedures:

• Sonication: Applying ultrasonic energy can help to break down larger precipitates into smaller particles, forming a more homogenous suspension. This can be done after diluting the DMSO stock into the aqueous buffer.

• pH Adjustment: The solubility of a compound can be influenced by pH. While there is no specific data for BDP-13176, you could empirically test if slight adjustments to your buffer's pH (while maintaining physiological relevance) improve solubility.

• Direct Addition to Media: Instead of diluting into a simple buffer first, add the DMSO stock directly to the complete assay media containing proteins (like FBS) or other components. These components can sometimes help to stabilize the compound and prevent precipitation.

Signaling Pathway Context

BDP-13176 functions by inhibiting fascin 1. Fascin 1 is a key protein in the formation of filopodia, which are actin-rich finger-like protrusions that are essential for cell motility and invasion.

Caption: Inhibition of Fascin 1 by BDP-13176.

By inhibiting fascin 1, BDP-13176 prevents the bundling of actin filaments, thereby disrupting filopodia formation and ultimately reducing the migratory and invasive capabilities of cancer cells.

BDP-13176 Technical Support Center: Investigating Potential Off-Target Effects

Welcome to the BDP-13176 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address potential questions and challenges related to the experimental use of BDP-13176, a potent fascin 1 inhibitor.[1][2][3] While BDP-13176 has been developed as a specific inhibitor of fascin 1's actin-bundling activity, it is crucial to consider and investigate potential off-target effects to ensure the accurate interpretation of experimental results.[4][5][6]

This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to help you proactively assess the selectivity of BDP-13176 in your experimental models.

Frequently Asked Questions (FAQs)

Q1: I'm observing a phenotype in my experiments that is inconsistent with fascin 1 inhibition. Could this be an off-target effect of BDP-13176?

This is a critical question to consider when your experimental observations do not align with the known function of the intended target. While BDP-13176 is a potent fascin 1 inhibitor, unexpected phenotypes could arise from off-target interactions.

Troubleshooting Steps:

• Confirm On-Target Engagement: First, verify that BDP-13176 is engaging with fascin 1 in your system at the concentrations used. This can be done using techniques like a cellular thermal shift assay (CETSA) or by assessing the inhibition of fascin-dependent structures, such as filopodia.

• Dose-Response Analysis: Perform a dose-response curve for your observed phenotype. If the phenotype's EC50 is significantly different from the IC50 of fascin 1 inhibition (IC50 = 240 nM), it may suggest an off-target effect.[1][2]

• Use a Structurally Unrelated Fascin Inhibitor: If available, use a structurally distinct fascin inhibitor as a control. If this second inhibitor recapitulates the expected on-target phenotype but not the unexpected phenotype, it strengthens the possibility of a BDP-13176-specific off-target effect.

• Rescue Experiments: Attempt to rescue the phenotype by overexpressing a form of fascin 1 that is resistant to BDP-13176, if such a mutant is available.

Q2: How can I proactively screen for potential off-target effects of BDP-13176?

Proactive screening is a cornerstone of rigorous pharmacological research. Several unbiased screening platforms can help identify potential off-target interactions.

Recommended Screening Platforms:

• Kinome Scanning: Although fascin 1 is not a kinase, the chemical scaffold of BDP-13176 may have an affinity for kinase ATP-binding sites. A broad kinase panel, such as Eurofins' KINOMEscan™, can assess binding against hundreds of kinases.[7]

• Broad Target Binding Panels: Companies like Eurofins also offer broad panels that screen for binding to a wide range of non-kinase targets, including GPCRs, ion channels, and transporters.

• Cellular-Based Phenotypic Screening: High-content imaging or other phenotypic platforms can reveal unexpected cellular effects that can then be investigated further to identify the off-target protein.

Below is a diagram illustrating a general workflow for investigating potential off-target effects.

Caption: Workflow for investigating unexpected phenotypes and identifying potential off-target effects.

Data Presentation

Should you perform a screening assay, structuring the data in a clear, comparative table is essential for interpretation.

Table 1: Hypothetical Kinome Scan Data for BDP-13176

Kinase Target	Binding Affinity (Kd, nM)	Percent of Control (@ 1 µM)	On-Target (Fascin 1)
Fascin 1	90	N/A	Yes
Kinase A	500	10%	No
Kinase B	2,500	50%	No
Kinase C	>10,000	95%	No

This table presents hypothetical data for illustrative purposes.

Table 2: Comparison of IC50 Values for On-Target vs. Off-Target Phenotypes

Assay/Phenotype	BDP-13176 IC50/EC50 (nM)
Fascin 1 Actin Bundling Inhibition	240
Cell Migration (On-Target Phenotype)	300
Unexpected Phenotype X	5,000

This table illustrates how to compare the potency of BDP-13176 for its intended effect versus an unexpected observation.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify the binding of a compound to its target in a cellular context.

• Cell Treatment: Treat intact cells with BDP-13176 at various concentrations and a vehicle control (e.g., DMSO).

• Heating: Heat the cell lysates at a range of temperatures to induce protein denaturation and aggregation.

• Protein Separation: Separate the soluble protein fraction from the aggregated fraction by centrifugation.

• Detection: Analyze the amount of soluble fascin 1 remaining in the supernatant at each temperature using Western blotting or other protein detection methods.

• Analysis: Ligand binding will stabilize fascin 1, resulting in a higher melting temperature compared to the vehicle control.

Below is a diagram illustrating the CETSA workflow.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol 2: Orthogonal Control using RNA Interference (RNAi)

To confirm that a biological effect is due to the inhibition of fascin 1 and not an off-target of BDP-13176, use RNAi to specifically deplete fascin 1.

• Design and Validate siRNA: Design at least two independent siRNA sequences targeting fascin 1. Validate their knockdown efficiency by qPCR or Western blotting.

• Transfection: Transfect your cells with the validated fascin 1 siRNAs or a non-targeting control siRNA.

• Phenotypic Assay: After a sufficient time for protein depletion (e.g., 48-72 hours), perform your phenotypic assay.

• Comparison: Compare the phenotype of fascin 1 knockdown cells to cells treated with BDP-13176. If the phenotypes are concordant, it provides strong evidence that the effect of BDP-13176 is on-target.

The following diagram illustrates the logical relationship for validating an on-target effect.

Caption: Logic diagram for confirming on-target effects using an orthogonal approach.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. targetmol.cn [targetmol.cn]
• 4. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 5. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BDP-13176 | TargetMol [targetmol.com]
• 7. eurofinsdiscovery.com [eurofinsdiscovery.com]

BDP-13176 Technical Support Center: Interpreting Negative and Unexpected Results

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using BDP-13176, a potent fascin 1 inhibitor. Our goal is to help you interpret your experimental outcomes, particularly when faced with negative or unexpected results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for BDP-13176?

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1.[1][2][3] Fascin 1 is an actin-bundling protein that plays a critical role in the formation of cellular protrusions like filopodia and lamellipodia, which are essential for cell migration and invasion.[4][5] By binding to Fascin 1, BDP-13176 prevents the bundling of actin filaments, thereby inhibiting cell motility.[5]

Q2: I am not observing the expected inhibitory effect of BDP-13176 on cell migration. What are the possible reasons?

Several factors could contribute to a lack of effect. These can be broadly categorized into issues with the compound itself, the experimental setup, or the biological system.

• Compound Integrity and Concentration:

  • Improper Storage: Ensure BDP-13176 has been stored correctly at -20°C for powder and -80°C for solvent stocks to maintain its activity.

  • Incorrect Dilution: Verify the calculations for your stock and working concentrations. It is advisable to prepare fresh dilutions for each experiment.

  • Suboptimal Concentration: The optimal concentration of BDP-13176 can vary between cell types. It is recommended to perform a dose-response experiment to determine the optimal working concentration for your specific cell line.[4]

• Experimental Protocol:

  • Assay Sensitivity: The chosen migration assay may not be sensitive enough to detect subtle changes. Consider optimizing parameters such as incubation time and chemoattractant concentration.

  • Cell Health: Ensure cells are healthy and in the logarithmic growth phase. Over-confluent or stressed cells may exhibit altered migratory behavior.

• Biological Factors:

  • Low Fascin 1 Expression: The cell line you are using may not express sufficient levels of Fascin 1, making it insensitive to BDP-13176. Verify Fascin 1 expression levels via Western blot or qPCR.

  • Redundant Pathways: Cells may utilize alternative, Fascin-independent mechanisms for migration.

Q3: Could off-target effects of BDP-13176 be influencing my results?

While BDP-13176 is designed to be a specific inhibitor of Fascin 1, the possibility of off-target effects should always be considered with any small molecule inhibitor.[6][7] If you observe unexpected phenotypes that cannot be explained by Fascin 1 inhibition, it may be prudent to investigate potential off-target effects. This can be done by:

• Using a structurally unrelated Fascin 1 inhibitor: If a different inhibitor produces the same effect, it is more likely to be a result of on-target activity.

• Performing rescue experiments: Overexpressing a resistant mutant of Fascin 1 should rescue the phenotype if it is an on-target effect.

• Global profiling studies: Techniques like proteomics or transcriptomics can help identify unintended changes in protein expression or gene regulation.

Q4: My results with BDP-13176 are inconsistent between experiments. How can I improve reproducibility?

Inconsistency can arise from minor variations in experimental conditions. To improve reproducibility:

• Standardize Protocols: Ensure all experimental steps, from cell seeding to data analysis, are performed consistently.

• Control for Variables: Use the same passage number of cells, lot numbers of reagents, and incubation times.

• Include Proper Controls: Always include positive and negative controls in every experiment to monitor for variability.

Troubleshooting Guides

Troubleshooting a Transwell Migration Assay with BDP-13176

The transwell migration assay is a common method to assess the effect of BDP-13176 on cell motility. Below is a guide to troubleshoot common issues.

Problem 1: No or low cell migration in both control and treated wells.

Possible Cause	Recommended Solution
Incorrect pore size of the transwell insert	Ensure the pore size is appropriate for your cell type. Most adherent cells require an 8 µm pore size.[8]
Insufficient chemoattractant gradient	Optimize the concentration of the chemoattractant (e.g., FBS) in the lower chamber. A serum gradient of 0% in the upper chamber and 10% in the lower chamber is a common starting point.[9]
Cells are not healthy or are of a high passage number	Use cells at a low passage number and ensure they are in the logarithmic growth phase.
Incubation time is too short	Optimize the incubation time. A time-course experiment (e.g., 6, 12, 24 hours) can help determine the optimal duration for migration.
Cell seeding density is too low	Determine the optimal cell seeding density by performing a titration experiment.

Problem 2: High background migration in the negative control (no chemoattractant).

Possible Cause	Recommended Solution
Cells were not properly serum-starved	Serum-starve the cells for 4-24 hours before the assay to reduce baseline migration.
Presence of autocrine motility factors	Wash cells thoroughly with serum-free media before seeding them into the inserts.

Problem 3: BDP-13176 does not inhibit cell migration.

Possible Cause	Recommended Solution
Suboptimal concentration of BDP-13176	Perform a dose-response curve to determine the IC50 for your specific cell line. Start with a concentration range of 10 nM to 10 µM.
Compound instability	Prepare fresh dilutions of BDP-13176 from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles.
Low Fascin 1 expression in the cell line	Confirm Fascin 1 expression using Western blot or qPCR. Choose a cell line with known high Fascin 1 expression as a positive control.
Alternative migration pathways are dominant	The cells may primarily use a Fascin-independent migration mechanism. Consider investigating other signaling pathways involved in cell motility.

Experimental Protocols

Detailed Protocol for a Transwell Migration Assay

This protocol provides a detailed methodology for assessing the effect of BDP-13176 on the migration of cancer cells.

Materials:

• 24-well plate with 8 µm pore size transwell inserts

• Cell culture medium (e.g., DMEM) with and without Fetal Bovine Serum (FBS)

• BDP-13176 stock solution (e.g., 10 mM in DMSO)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• Crystal Violet staining solution

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells by incubating them in serum-free medium for 4-24 hours prior to the assay.

  • Trypsinize and resuspend the cells in serum-free medium. Perform a cell count and adjust the concentration to 1 x 10^5 cells/mL.

• Assay Setup:

  • Add 600 µL of medium containing 10% FBS (chemoattractant) to the lower chambers of the 24-well plate.

  • Prepare cell suspensions containing different concentrations of BDP-13176 (e.g., 0, 10, 100, 1000 nM) in serum-free medium. Include a vehicle control (DMSO).

  • Add 100 µL of the cell suspension to the upper chamber of each transwell insert.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 12-24 hours.

• Staining and Quantification:

  • Carefully remove the transwell inserts from the plate.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane with 4% paraformaldehyde for 15 minutes.

  • Stain the cells with 0.1% Crystal Violet for 20 minutes.

  • Gently wash the inserts with PBS to remove excess stain.

  • Allow the inserts to air dry.

• Data Analysis:

  • Count the number of migrated cells in several random fields of view under a microscope.

  • Calculate the average number of migrated cells per field for each condition.

  • Normalize the results to the vehicle control.

Signaling Pathways and Workflows

Fascin 1 Signaling Pathway

Caption: Simplified Fascin 1 signaling pathway and the inhibitory action of BDP-13176.

Troubleshooting Workflow for a Transwell Migration Assay

Caption: A logical workflow for troubleshooting unexpected results in a transwell migration assay.

References

• 1. Fascin-1: Updated biological functions and therapeutic implications in cancer biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transwell Cell Migration and Invasion Assay Guide | Corning [corning.com]
• 3. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance [jcancer.org]
• 5. What are fascin inhibitors and how do they work? [synapse.patsnap.com]
• 6. Off-target effects of MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]
• 9. pharm.ucsf.edu [pharm.ucsf.edu]

How to prevent BDP-13176 degradation in solution

This technical support center provides guidance on the proper handling, storage, and troubleshooting of issues related to the stability of the fascin 1 inhibitor, BDP-13176, in solution. Our goal is to help researchers, scientists, and drug development professionals prevent degradation and ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for BDP-13176?

A1: To ensure the long-term stability of BDP-13176, specific storage conditions for both the solid compound and solutions are recommended. Adherence to these guidelines is critical for preserving the compound's integrity.

Data Presentation: Recommended Storage Conditions

Form	Storage Temperature	Shelf Life
Solid Powder	-20°C	Up to 3 years[1]
In Solvent (DMSO)	-80°C	Up to 1 year[2]
In Solvent (DMSO)	-20°C	Up to 1 month[1][3]

Q2: What is the recommended solvent for dissolving BDP-13176?

A2: The recommended solvent for BDP-13176 is dimethyl sulfoxide (DMSO). It is soluble in DMSO up to 125 mg/mL (251.32 mM).[1][2][4] For optimal results, use freshly opened, anhydrous DMSO to avoid introducing moisture, which can potentially contribute to hydrolysis over time. Sonication may be required to fully dissolve the compound.[2][4]

Q3: Can I store BDP-13176 solutions at room temperature?

A3: It is strongly advised not to store BDP-13176 solutions at room temperature for extended periods. While the solid form is stable for several weeks during shipping at ambient temperatures, prolonged exposure of the solution to room temperature may increase the risk of degradation.[5] For in-use stability during an experiment, it is best to prepare fresh solutions or thaw aliquots just before use.

Q4: How many times can I freeze and thaw a stock solution of BDP-13176?

A4: To prevent degradation from repeated temperature fluctuations, it is best to aliquot your stock solution into single-use volumes after initial preparation. This minimizes the number of freeze-thaw cycles. While there is no specific data on the maximum number of cycles for BDP-13176, a general best practice for similar compounds is to limit freeze-thaw cycles to a maximum of three.

Q5: What are the potential signs of BDP-13176 degradation?

A5: Degradation of BDP-13176 may manifest in several ways:

• Reduced biological activity: A noticeable decrease in the expected inhibitory effect in your assays (e.g., requiring higher concentrations to achieve the same IC50).

• Changes in physical appearance: The appearance of precipitates in a previously clear solution or a change in color.

• Altered analytical profile: The emergence of new peaks or a decrease in the main peak area when analyzed by techniques such as High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with BDP-13176.

Issue 1: Inconsistent or lower-than-expected activity in my assay.

If you observe a loss of potency, it could be due to compound degradation. Follow this troubleshooting workflow:

Mandatory Visualization: Troubleshooting Workflow for Suspected Degradation

Caption: Troubleshooting logic for addressing reduced BDP-13176 activity.

Issue 2: I suspect my BDP-13176 solution has degraded. How can I confirm this?

Confirmation of degradation typically requires analytical chemistry techniques. If you have access to the necessary equipment, a stability study can be performed.

Experimental Protocols

Protocol: Stability Assessment of BDP-13176 in Solution via HPLC

This protocol outlines a method to assess the stability of BDP-13176 in solution over time and under different conditions.

• Objective: To quantify the percentage of intact BDP-13176 remaining in solution under specific storage conditions.

• Materials:

  • BDP-13176 powder

  • Anhydrous DMSO

  • HPLC system with a UV detector

  • C18 HPLC column

  • Appropriate mobile phase (e.g., acetonitrile and water with a modifier like formic acid or trifluoroacetic acid; method development may be required)

  • Calibrated analytical balance and volumetric flasks

• Methodology:

  • Prepare a fresh stock solution of BDP-13176 in anhydrous DMSO at a known concentration (e.g., 10 mM). This will serve as your time zero (T=0) reference standard.

  • Analyze the T=0 sample immediately by HPLC to obtain the initial peak area of intact BDP-13176.

  • Aliquot the remaining stock solution into several vials for each condition to be tested (e.g., -80°C, -20°C, 4°C, and room temperature). Protect samples from light by wrapping vials in aluminum foil.

  • At designated time points (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve one aliquot from each storage condition.

  • Analyze the samples by HPLC using the same method as the T=0 sample.

  • Calculate the percentage of BDP-13176 remaining at each time point relative to the T=0 sample using the following formula: % Remaining = (Peak Area at Time X / Peak Area at T=0) * 100

• Data Interpretation: A significant decrease in the main peak area and the appearance of new peaks are indicative of degradation.

Mandatory Visualization: Experimental Workflow for Stability Testing

Caption: Workflow for assessing the stability of BDP-13176 in solution.

Potential Degradation Pathways

While specific degradation pathways for BDP-13176 have not been published, based on its chemical structure containing amide and N-heterocyclic moieties, we can hypothesize potential routes of degradation under harsh conditions (e.g., strong acid/base, high heat, prolonged light exposure).

• Hydrolysis: The amide bond could be susceptible to hydrolysis, breaking the molecule into two fragments. This is generally a slow process unless catalyzed by strong acids or bases.[6]

• Oxidation: The nitrogen atoms within the heterocyclic rings could be susceptible to N-oxidation.

• Photodegradation: The aromatic rings in the structure act as chromophores, which could absorb light energy, potentially leading to degradation.[7]

Mandatory Visualization: Hypothetical Degradation Sites of BDP-13176

Caption: Hypothetical degradation sites on the BDP-13176 structure.

References

• 1. Mono-N-oxidation of heterocycle-fused pyrimidines - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. BDP-13176 | TargetMol [targetmol.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. books.rsc.org [books.rsc.org]

Technical Support Center: BDP-13176 and Fascin 1 Western Blot Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using BDP-13176 in the western blot analysis of fascin 1.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and how does it affect fascin 1?

BDP-13176 is a potent and specific small molecule inhibitor of fascin 1.[1][2][3] It binds to fascin 1 with a high affinity, inhibiting its actin-bundling activity, which is crucial for the formation of cellular protrusions involved in cell migration and invasion.[1][2][3] In some cellular contexts, treatment with BDP-13176 has been observed to diminish the expression of fascin 1 protein.[4][5]

Q2: What is the expected molecular weight of fascin 1 in a western blot?

Fascin 1 is a 55 kDa protein and should appear as a band at approximately this size on a western blot.[6]

Q3: Can BDP-13176 treatment interfere with fascin 1 detection by western blot?

Yes, potentially in two ways:

• Reduced Fascin 1 Expression: As BDP-13176 can lead to a decrease in fascin 1 protein levels, you may observe a weaker or no signal in treated samples compared to untreated controls.[4][5]

• No Direct Interference with Antibody Binding: BDP-13176 is a small molecule inhibitor and is unlikely to directly block the epitope recognized by a polyclonal or monoclonal antibody to fascin 1. However, conformational changes in fascin 1 upon inhibitor binding, while not widely reported to affect western blot detection, are a theoretical possibility.

Q4: Are there any known post-translational modifications of fascin 1 that I should be aware of for western blotting?

Yes, fascin 1 can undergo several post-translational modifications, including phosphorylation, ubiquitination, and acetylation, which can affect its activity and potentially its appearance on a western blot.[7][8][9][10] These modifications could lead to slight shifts in molecular weight or the appearance of multiple bands.

Western Blot Troubleshooting Guide

Here are some common issues encountered when performing western blot analysis for fascin 1, especially in the context of BDP-13176 treatment, along with potential causes and solutions.

Issue 1: Weak or No Fascin 1 Signal

Question: I am not seeing a band, or the band for fascin 1 is very faint, particularly in my BDP-13176 treated samples. What should I do?

Possible Cause	Recommendation
Insufficient Protein Load	Ensure you are loading a sufficient amount of total protein. For fascin 1, which may be moderately expressed, 20-40 µg of total cell lysate per lane is a good starting point.
Low Fascin 1 Expression in Cell Type	Confirm that your cell line expresses detectable levels of fascin 1. You may need to use a positive control cell line known to express high levels of fascin 1 (e.g., HeLa, SH-SY5Y).[11]
Reduced Fascin 1 Expression due to BDP-13176 Treatment	This is an expected effect of the inhibitor in some cases.[4][5] Consider increasing the amount of total protein loaded from treated samples or using a more sensitive detection reagent.
Suboptimal Primary Antibody Concentration	The primary antibody concentration may be too low. Titrate the antibody to find the optimal dilution. Increase the incubation time (e.g., overnight at 4°C).[12]
Inefficient Protein Transfer	Verify successful transfer by staining the membrane with Ponceau S after transfer. For a ~55 kDa protein like fascin 1, a standard transfer time of 1-2 hours at 100V should be sufficient.[12]
Inactive Secondary Antibody or Detection Reagent	Ensure your secondary antibody and detection reagents are not expired and have been stored correctly. Prepare fresh dilutions before use.

Issue 2: High Background on the Blot

Question: My western blot for fascin 1 has high background, making it difficult to see my specific bands. How can I reduce this?

Possible Cause	Recommendation
Insufficient Blocking	Block the membrane for at least 1 hour at room temperature. You can also try a different blocking agent (e.g., 5% non-fat dry milk or 5% BSA in TBST). Some antibodies perform better with a specific blocking agent.[13]
Primary Antibody Concentration Too High	A high concentration of the primary antibody can lead to non-specific binding. Reduce the antibody concentration and/or shorten the incubation time.
Inadequate Washing	Increase the number and duration of washes after primary and secondary antibody incubations. Use a wash buffer containing a detergent like Tween-20 (e.g., TBST).[14]
Secondary Antibody Non-Specific Binding	Run a control lane with only the secondary antibody to check for non-specific binding. If this is an issue, consider using a pre-adsorbed secondary antibody.
Membrane Handled Improperly or Dried Out	Always handle the membrane with clean forceps and do not allow it to dry out at any stage of the blotting process.[14]

Issue 3: Non-Specific Bands Observed

Question: I am seeing multiple bands in addition to the expected ~55 kDa band for fascin 1. What could be the cause?

Possible Cause	Recommendation
Protein Degradation	Prepare fresh cell lysates and always add protease inhibitors to your lysis buffer. Keep samples on ice.[15]
Post-Translational Modifications	Fascin 1 can be post-translationally modified, which may result in bands of slightly different molecular weights.[7][8][9][10] Consult the literature for your specific cell type and experimental conditions.
Primary Antibody Cross-Reactivity	Use a highly specific monoclonal antibody for fascin 1. Check the antibody datasheet for information on its specificity and potential cross-reactivity.
High Antibody Concentration	Both primary and secondary antibody concentrations being too high can lead to the appearance of non-specific bands. Optimize your antibody dilutions.
Splice Variants	While less common for fascin 1, check databases like UniProt to see if any splice variants with different molecular weights have been reported for your species of interest.

Experimental Protocols

Detailed Western Blot Protocol for Fascin 1

This protocol provides a general guideline for the western blot analysis of fascin 1. Optimization may be required for your specific cell type and antibodies.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer (or another suitable lysis buffer) containing a protease inhibitor cocktail.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• Sample Preparation:

  • Mix the desired amount of protein (e.g., 30 µg) with 4x Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes.

• SDS-PAGE:

  • Load samples onto a 10% or 12% polyacrylamide gel.

  • Include a pre-stained protein ladder to monitor migration.

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

  • A wet transfer at 100V for 1.5 hours at 4°C is recommended.

  • Confirm transfer efficiency with Ponceau S staining.

• Blocking:

  • Wash the membrane briefly with TBST (Tris-buffered saline with 0.1% Tween-20).

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the primary anti-fascin 1 antibody in the blocking buffer at the recommended concentration (see table below).

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Dilute the appropriate HRP-conjugated secondary antibody in the blocking buffer.

  • Incubate the membrane with the secondary antibody for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system or film.

Recommended Antibody Dilutions for Fascin 1 Western Blot

Antibody	Host	Type	Recommended Dilution
Thermo Fisher Scientific (FSCN1/417)	Mouse	Monoclonal	1-2 µg/mL[16]
Thermo Fisher Scientific (PA5-78171)	Rabbit	Polyclonal	1:500 - 1:3,000[11]
Proteintech (66321-1-Ig)	Mouse	Monoclonal	1:2000[17]
Abcam (ab126772)	Rabbit	Monoclonal	1:1000
Santa Cruz Biotechnology (sc-46675)	Mouse	Monoclonal	Not specified, but user reviews indicate successful use in WB.[18]
Cell Signaling Technology (#9269)	Rabbit	Monoclonal	1:1000[19]
R&D Systems (AF7745)	Sheep	Polyclonal	0.4 µg/mL[6]

Visualizations

Signaling Pathways Involving Fascin 1

Caption: Key signaling pathways regulating fascin 1 expression and activity.

Western Blot Experimental Workflow

Caption: Standard experimental workflow for western blot analysis.

Troubleshooting Logic for Weak/No Signal

Caption: A logical approach to troubleshooting weak or absent fascin 1 signals.

References

• 1. cancertools.org [cancertools.org]
• 2. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Human/Mouse/Rat Fascin Antibody AF7745: R&D Systems [rndsystems.com]
• 7. Fascin actin-bundling protein 1 in human cancer: promising biomarker or therapeutic target? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The post-translational modification of Fascin: impact on cell biology and its associations with inhibiting tumor metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fascin Polyclonal Antibody (PA5-78171) [thermofisher.com]
• 12. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 13. blog.addgene.org [blog.addgene.org]
• 14. Western blot troubleshooting guide! [jacksonimmuno.com]
• 15. biocompare.com [biocompare.com]
• 16. Fascin-1 (Reed-Sternberg Cell Marker) Monoclonal Antibody (FSCN1/417) (6624-MSM2-P0) [thermofisher.com]
• 17. Fascin antibody (66321-1-Ig) | Proteintech [ptglab.com]
• 18. scbt.com [scbt.com]
• 19. Fascin (D1A8) Rabbit mAb | Cell Signaling Technology [cellsignal.com]

Technical Support Center: BDP-13176 and Cytotoxicity in Non-Cancerous Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the cytotoxicity of the fascin inhibitor BDP-13176 in non-cancerous cell lines.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and why is its cytotoxicity in non-cancerous cell lines a concern?

A1: BDP-13176 is a small molecule inhibitor of fascin-1, an actin-bundling protein that is overexpressed in many metastatic cancers and plays a crucial role in cell migration and invasion.[1][2] While the primary therapeutic goal is to target cancer cells, it is critical to evaluate the cytotoxic effects on non-cancerous cells to understand the potential for off-target toxicity and to establish a therapeutic window. Fascin-1 expression is generally low in normal adult epithelial cells, suggesting that BDP-13176 may have a favorable safety profile in these tissues.[1][3]

Q2: What are the common assays to measure the cytotoxicity of BDP-13176?

A2: Commonly used in vitro assays to measure cytotoxicity include:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells, which is often correlated with cell viability.

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the release of LDH from damaged cells into the culture medium, indicating a loss of membrane integrity.[4][5]

• Apoptosis Assays: Methods like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry can distinguish between apoptotic and necrotic cell death.

Q3: How should I design my experiment to test BDP-13176 cytotoxicity in non-cancerous cell lines?

A3: A well-designed experiment should include:

• A dose-response curve with a range of BDP-13176 concentrations.

• Appropriate controls: a vehicle control (the solvent used to dissolve BDP-13176, e.g., DMSO), a negative control (untreated cells), and a positive control (a known cytotoxic agent).[6]

• Multiple time points (e.g., 24, 48, and 72 hours) to assess time-dependent effects.[4]

• Replicates for each condition to ensure statistical validity.

• Testing on multiple non-cancerous cell lines from different tissues to assess tissue-specific toxicity.

Q4: What is a typical IC50 value for a compound in non-cancerous cell lines?

A4: The IC50 (half-maximal inhibitory concentration) value represents the concentration of a drug that is required for 50% inhibition in vitro. An acceptable IC50 value for a compound in non-cancerous cell lines is significantly higher than its effective concentration in cancer cells. A large therapeutic index (the ratio of the toxic dose to the therapeutic dose) is desirable. For example, some studies show that cytotoxic effects on non-cancerous cell lines are observed at much higher concentrations compared to cancerous cell lines.[7]

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells in MTT/LDH Assays

• Possible Cause: Inconsistent cell seeding, pipetting errors, or edge effects in the microplate.

• Troubleshooting Steps:

  • Ensure a homogenous single-cell suspension before seeding.

  • Use a multichannel pipette for adding reagents and ensure it is properly calibrated.

  • Avoid using the outer wells of the plate, as they are more prone to evaporation (edge effect).[4]

  • Mix the plate gently after adding reagents to ensure even distribution.

Issue 2: Unexpected Cytotoxicity in Vehicle Control (e.g., DMSO)

• Possible Cause: The concentration of the vehicle (e.g., DMSO) is too high and is causing cellular stress or death.

• Troubleshooting Steps:

  • Determine the maximum tolerated concentration of the vehicle for each cell line in a preliminary experiment.

  • Keep the final concentration of the vehicle consistent across all wells and as low as possible (typically ≤ 0.5%).[8]

  • Ensure the vehicle is of high purity and stored correctly to prevent degradation into toxic byproducts.

Issue 3: Discrepancy Between MTT and LDH Assay Results

• Possible Cause: The compound may have different effects on cell metabolism versus membrane integrity. For example, a compound might inhibit metabolic activity without causing immediate cell lysis.

• Troubleshooting Steps:

  • Understand the mechanism of action of each assay. The MTT assay measures metabolic activity, while the LDH assay measures membrane damage.

  • Consider the possibility that BDP-13176 might be cytostatic (inhibiting proliferation) rather than cytotoxic (killing cells) at certain concentrations.

  • Supplement with a third assay, such as an apoptosis assay, to get a more complete picture of the cellular response.

Data Presentation

Table 1: Example Cytotoxicity Profile of BDP-13176 in Non-Cancerous Human Cell Lines

Cell Line	Tissue of Origin	Assay	Incubation Time (hours)	IC50 (µM) [Example Data]
hFIB	Fibroblast	MTT	48	> 100
HUVEC	Endothelial	MTT	48	75.2
RPTEC	Kidney Epithelial	MTT	48	89.5
hFIB	Fibroblast	LDH	48	> 100
HUVEC	Endothelial	LDH	48	92.8
RPTEC	Kidney Epithelial	LDH	48	> 100

Note: The IC50 values presented in this table are for illustrative purposes only and are not based on actual experimental data for BDP-13176, as such data is not publicly available.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with serial dilutions of BDP-13176 and appropriate controls (vehicle, negative, positive). Incubate for the desired time period (e.g., 48 hours).[6]

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: LDH Release Assay for Cytotoxicity

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Sample Collection: Carefully collect the cell culture supernatant from each well.

• LDH Reaction: Add the collected supernatant to a new 96-well plate containing the LDH assay reaction mixture.[4]

• Incubation: Incubate the plate at room temperature, protected from light, for the time specified in the kit protocol.

• Absorbance Reading: Measure the absorbance at the recommended wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to the positive control (cells lysed to achieve maximum LDH release) and determine the IC50 value.[6]

Mandatory Visualizations

Caption: Experimental workflow for assessing BDP-13176 cytotoxicity.

Caption: Potential signaling pathways affected by fascin inhibition.

References

• 1. Facebook [cancer.gov]
• 2. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [promega.com.cn]
• 6. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 7. researchgate.net [researchgate.net]
• 8. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting BDP-13176 dosage for long-term studies

This technical support center provides guidance for researchers using the fascin 1 inhibitor, BDP-13176, with a focus on adjusting dosages for long-term studies. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the established in vitro concentration range for BDP-13176?

BDP-13176 is a potent inhibitor of fascin 1 with a reported Kd of 90 nM and an IC50 of 240 nM.[1] For in vitro experiments, a concentration range of 0-1 μM has been shown to effectively inhibit the bundling activity of fascin 1.[1][2] However, the optimal concentration can vary depending on the cell type and experimental conditions. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line.

Q2: Are there any established long-term in vivo dosage regimens for BDP-13176?

Currently, there is a lack of publicly available data on established long-term in vivo dosage regimens for BDP-13176. Most available information focuses on its in vitro activity. Therefore, it is crucial to conduct pilot studies to determine the optimal and safe dosage for long-term administration in your specific animal model.

Q3: What are the potential challenges in long-term BDP-13176 administration?

Potential challenges in long-term studies include:

• Toxicity: The long-term toxicological profile of BDP-13176 has not been extensively studied. Close monitoring for signs of toxicity is essential.

• Pharmacokinetics (PK) and Pharmacodynamics (PD): The absorption, distribution, metabolism, and excretion (ADME) profile of BDP-13176 over extended periods is unknown. This can affect the dosing frequency and required concentration to maintain efficacy.

• Compound Stability: Depending on the formulation, the stability of BDP-13176 over time in the vehicle needs to be considered.

• Vehicle Effects: The vehicle used to dissolve and administer BDP-13176 can have its own long-term effects. For example, some sources recommend caution when using a DMSO-based formulation for dosing periods longer than two weeks.[1]

Troubleshooting Guides

Problem: High toxicity or animal mortality observed during a long-term study.

Possible Cause & Solution

Possible Cause	Suggested Solution
Dosage is too high.	Reduce the dosage of BDP-13176. It is recommended to start with a lower dose and escalate gradually while monitoring for signs of toxicity.
Vehicle toxicity.	The vehicle used for administration may be causing adverse effects. Consider alternative, well-tolerated vehicles for long-term studies, such as corn oil.[1] Always include a vehicle-only control group.
Frequency of administration is too high.	Decrease the frequency of administration. The half-life of BDP-13176 is not well-established, and less frequent dosing might be sufficient to maintain efficacy while reducing toxicity.
Route of administration.	Certain routes of administration can be more stressful or lead to localized toxicity. Evaluate if the chosen route (e.g., intraperitoneal) is optimal for long-term daily dosing and consider alternatives if necessary.

Problem: Lack of efficacy in a long-term in vivo model.

Possible Cause & Solution

Possible Cause	Suggested Solution
Dosage is too low.	The concentration of BDP-13176 reaching the target tissue may be insufficient. A dose-escalation study can help identify a more effective dose.
Poor bioavailability.	The chosen route of administration and vehicle may result in poor absorption and distribution of the compound. Consider reformulating BDP-13176 or exploring alternative administration routes.
Compound degradation.	Ensure the stock solution and prepared doses are stored correctly to prevent degradation. Prepare fresh dilutions regularly.
Target engagement is not achieved.	It is crucial to confirm that BDP-13176 is reaching the tumor and inhibiting fascin 1. This can be assessed through pharmacodynamic studies (e.g., measuring fascin 1 levels or downstream markers in tumor tissue).

Experimental Protocols

Protocol 1: Pilot Study for Determining Tolerability of BDP-13176 in Mice

This protocol outlines a pilot study to determine the maximum tolerated dose (MTD) of BDP-13176 for long-term studies.

• Animal Model: Use the same mouse strain, age, and sex as planned for the main long-term study.

• Group Allocation:

  • Group 1: Vehicle control

  • Group 2: Low-dose BDP-13176

  • Group 3: Mid-dose BDP-13176

  • Group 4: High-dose BDP-13176 (Start with a wide range of doses, for example, based on 5-10 times the in vitro IC50 and adjust based on any existing in vivo data for similar compounds.)

• Administration:

  • Vehicle: A suggested in vivo formulation includes DMSO, PEG300, Tween-80, and saline, or corn oil for longer studies.[1]

  • Route: Intraperitoneal (IP) or oral gavage are common routes.

  • Frequency: Daily administration for at least two weeks.

• Monitoring:

  • Daily: Observe mice for clinical signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).

  • Weekly: Record body weight.

• Endpoint: At the end of the study, collect blood for complete blood count (CBC) and serum chemistry analysis. Collect major organs for histopathological examination.

• Data Analysis: Determine the highest dose that does not cause significant toxicity. This will be your MTD for the long-term efficacy study.

Protocol 2: Pharmacodynamic (PD) Assay to Confirm Target Engagement

This protocol is designed to confirm that BDP-13176 is inhibiting its target, fascin 1, in the tumor tissue.

• Animal Model: Use tumor-bearing mice.

• Treatment: Administer a single dose of BDP-13176 at the intended therapeutic dose. Include a vehicle control group.

• Time Points: Collect tumor tissue at various time points after administration (e.g., 2, 6, 12, 24 hours).

• Tissue Processing:

  • Immediately snap-freeze a portion of the tumor for Western blot or ELISA.

  • Fix another portion in formalin for immunohistochemistry (IHC).

• Analysis:

  • Western Blot/ELISA: Measure the levels of fascin 1 and downstream signaling molecules (e.g., components of the Wnt/β-catenin pathway) in the tumor lysates.[3][4]

  • IHC: Stain tumor sections for fascin 1 to assess its expression and localization.

• Data Interpretation: A significant reduction in fascin 1 levels or a change in the levels of its downstream effectors at a specific time point will confirm target engagement and help determine the optimal dosing interval.

Signaling Pathways and Workflows

Caption: Simplified signaling pathway of Fascin 1 in cancer metastasis and the inhibitory action of BDP-13176.

Caption: Experimental workflow for establishing a long-term dosage regimen for BDP-13176.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BDP-13176 | TargetMol [targetmol.com]
• 3. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

BDP-13176 stability at room temperature

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of BDP-13176 at room temperature, along with troubleshooting guides and frequently asked questions for its handling and storage during experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of BDP-13176 upon receipt?

For long-term storage, it is recommended to store BDP-13176 powder at -20°C, where it can be stable for up to 3 years.[1] For shorter periods, storage at 4°C is acceptable for up to 2 years.

Q2: The product arrived at room temperature. Is it still viable?

Yes. BDP-13176 is considered stable enough for shipping under ambient temperatures for a few weeks. However, upon receipt, it is crucial to transfer it to the recommended storage conditions for long-term stability.

Q3: What is the recommended procedure for preparing a stock solution?

It is advised to dissolve BDP-13176 in a suitable solvent such as DMSO.[1] To ensure complete dissolution, sonication may be necessary.[1] For in vitro experiments, prepare a clear stock solution first. For in vivo studies, specific co-solvents may be required.

Q4: How should I store the BDP-13176 stock solution?

Stock solutions of BDP-13176 should be stored at -80°C for up to 6 months to a year, or at -20°C for up to 1 month.[1][2][3] It is best practice to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Once an aliquot is thawed, it may be kept at 4°C for up to two weeks.

Q5: Can I leave the BDP-13176 solution at room temperature during my experiment?

While BDP-13176 is stable for short periods at room temperature during shipping, it is recommended to minimize the time that solutions are kept at ambient temperatures during experiments. For extended experiments, it is advisable to keep the solution on ice.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of BDP-13176 due to improper storage.	Ensure that both the powder and stock solutions are stored at the recommended temperatures. Avoid repeated freeze-thaw cycles by preparing aliquots.
Precipitate forms in the stock solution upon thawing	The compound may have come out of solution during freezing.	Gently warm the solution and sonicate to redissolve the compound completely before use.
Difficulty dissolving the compound	Insufficient solvent or sonication.	Ensure you are using a sufficient volume of a recommended solvent like DMSO. Use sonication to aid dissolution.[1]

Stability and Storage Data

The following table summarizes the recommended storage conditions for BDP-13176.

Form	Storage Temperature	Shelf Life
Powder	-20°C	3 years[1]
4°C	2 years
In Solvent	-80°C	6 months - 1 year[1][2][3]
-20°C	1 month[2][3]

While specific quantitative data on the degradation of BDP-13176 at room temperature is not publicly available, the compound is known to be stable for several weeks at ambient temperature during shipping. For experimental purposes, it is recommended to minimize exposure to room temperature.

Experimental Protocols

General Protocol for Assessing Small Molecule Stability via HPLC

This is a generalized protocol for assessing the stability of a small molecule like BDP-13176 and should be adapted based on specific experimental needs. The primary technique for stability testing is High-Performance Liquid Chromatography (HPLC), which can separate and quantify the active pharmaceutical ingredient (API) from its degradation products.[4][5]

1. Preparation of Stability Samples:

• Prepare a stock solution of BDP-13176 in a suitable solvent (e.g., DMSO) at a known concentration.
• Aliquot the stock solution into several vials for testing at different time points and conditions.
• Prepare samples for storage under various conditions:
• Long-term: 25°C / 60% Relative Humidity (RH)
• Accelerated: 40°C / 75% Relative Humidity (RH)
• Control: -20°C or -80°C (recommended storage)

2. Time Points:

• Establish a schedule for sample analysis. Typical time points for an accelerated study include 0, 1, 3, and 6 months.

3. HPLC Method:

• A stability-indicating HPLC method is crucial. This is typically a gradient reversed-phase HPLC (RP-HPLC) method with UV detection.[6]
• The method must be able to resolve the main compound peak from any potential degradation products.
• Forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) can be performed to initially identify potential degradation products and validate the specificity of the HPLC method.

4. Sample Analysis:

• At each time point, retrieve a sample from each storage condition.
• Dilute the sample to an appropriate concentration for HPLC analysis.
• Inject the sample into the HPLC system.

5. Data Analysis:

• Quantify the peak area of BDP-13176 and any degradation products.
• Calculate the percentage of BDP-13176 remaining at each time point relative to the initial (time 0) sample.
• Monitor the appearance and growth of any new peaks, which may indicate degradation products.

Visual Guides

Caption: Workflow for handling and storing BDP-13176.

Caption: General workflow for a stability study of a small molecule.

References

• 1. BDP-13176 | TargetMol [targetmol.com]
• 2. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Fascin 1 Inhibitors: BDP-13176 Versus the Field

For Researchers, Scientists, and Drug Development Professionals

Fascin 1, an actin-bundling protein, has emerged as a critical driver of cancer metastasis. Its overexpression in numerous cancers correlates with increased cell motility, invasion, and poor patient prognosis, making it a compelling target for anti-metastatic therapies. This guide provides a detailed comparison of BDP-13176, a potent Fascin 1 inhibitor, with other notable inhibitors such as NP-G2-044, G2, and Migrastatin analogues. The comparison is based on available preclinical data, offering insights into their relative potency and mechanisms of action.

Mechanism of Action: Disrupting the Metastatic Machinery

Fascin 1 promotes metastasis by organizing actin filaments into rigid, parallel bundles, which are essential for the formation of invasive cellular structures like filopodia and invadopodia.[1] These structures empower cancer cells to migrate and invade surrounding tissues. Fascin 1 inhibitors function by binding to the protein and disrupting its interaction with actin, thereby preventing the formation of these crucial cytoskeletal structures and impeding cancer cell motility.[2]

The binding site for many small-molecule inhibitors, including BDP-13176, is located in a cleft between the β-trefoil domains 1 and 2 of Fascin 1.[3][4] This binding allosterically inhibits the actin-binding sites, leading to a reduction in actin bundling and a subsequent decrease in cell migration and invasion.

Below is a diagram illustrating the signaling pathway of Fascin 1 in promoting metastasis and the point of intervention for inhibitors.

References

• 1. Comparative Analysis of Breast Cancer Metabolomes Highlights Fascin’s Central Role in Regulating Key Pathways Related to Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FSCN1 fascin actin-bundling protein 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating G2 Checkpoint Inhibition: A Comparative Analysis of Adavosertib (AZD1775)

In the landscape of cancer therapeutics, targeting cell cycle checkpoints has emerged as a promising strategy to enhance the efficacy of DNA-damaging agents. The G2 checkpoint, a critical regulatory node, prevents cells with damaged DNA from entering mitosis, thereby allowing time for repair. Inhibiting this checkpoint can force cancer cells with compromised DNA repair mechanisms into premature and lethal mitosis. This guide provides a comparative overview of the efficacy of Adavosertib (AZD1775), a potent and selective inhibitor of the Wee1 kinase, a key regulator of the G2 checkpoint. Due to the absence of publicly available information on "BDP-13176," this guide will focus on Adavosertib and its comparison with other G2 checkpoint inhibition strategies.

Quantitative Efficacy of Adavosertib (AZD1775)

Adavosertib has demonstrated significant potency and efficacy in various preclinical models, both as a monotherapy and in combination with other anticancer agents. The following table summarizes key quantitative data from representative studies.

Parameter	Cell Line	Condition	Value	Reference
IC50 (Wee1 Kinase Activity)	-	In vitro kinase assay	5.2 nM
IC50 (Cell Viability)	U2OS (osteosarcoma)	Monotherapy	188 nM
OVCAR-3 (ovarian)	Monotherapy	222 nM
SW620 (colon)	Monotherapy	204 nM
Combination Enhancement	OVCAR-3 (ovarian)	+ Cisplatin	Sensitization
SW620 (colon)	+ Gemcitabine	Sensitization
Pharmacodynamic Marker	Tumor Tissue	Post-treatment	Increased pCDK1 (Tyr15)

Experimental Protocols

The evaluation of G2 checkpoint inhibitors like Adavosertib involves a series of in vitro and in vivo assays to determine their potency, selectivity, and therapeutic potential.

In Vitro Wee1 Kinase Inhibition Assay

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of the Wee1 kinase.

• Reagents: Recombinant human Wee1 kinase, a suitable substrate (e.g., a peptide containing the CDK1 phosphorylation site), ATP, and the test compound (Adavosertib).

• Procedure:

  • Wee1 kinase is incubated with varying concentrations of the test compound in a reaction buffer.

  • The kinase reaction is initiated by the addition of ATP and the substrate.

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using methods like radiometric assays (with 32P-ATP) or non-radioactive methods like ADP-Glo™ Kinase Assay.

• Data Analysis: The percentage of kinase inhibition at each compound concentration is calculated relative to a control without the inhibitor. The IC50 value is then determined by fitting the data to a dose-response curve.

Cell Viability and Proliferation Assays

These assays assess the impact of the inhibitor on cancer cell survival and growth.

• Cell Culture: Cancer cell lines of interest are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of the G2 inhibitor, alone or in combination with a DNA-damaging agent.

• Incubation: The cells are incubated for a period that allows for multiple cell cycles (e.g., 72 hours).

• Quantification: Cell viability is measured using assays such as:

  • MTT or WST-1 assay: Measures metabolic activity, which is proportional to the number of viable cells.

  • CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels, an indicator of metabolically active cells.

  • Crystal Violet Staining: Stains the DNA of adherent cells, providing a measure of total cell number.

• Data Analysis: The results are used to calculate the IC50 for cell viability and to assess the synergistic or additive effects of combination treatments.

Signaling Pathways and Experimental Workflows

The efficacy of Adavosertib is rooted in its ability to disrupt the G2/M checkpoint signaling pathway. The following diagrams illustrate this pathway and a typical experimental workflow for evaluating G2 inhibitors.

Caption: G2/M checkpoint signaling and the mechanism of action of Adavosertib.

Caption: A typical experimental workflow for the development of a G2 checkpoint inhibitor.

Validating BDP-13176's Effect on Cell Invasion: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of BDP-13176's performance in the context of cell invasion with other fascin inhibitors. The information is supported by available experimental data to aid in the evaluation of this potent anti-metastatic agent.

Introduction to BDP-13176 and Fascin Inhibition

Metastasis, the spread of cancer cells from the primary tumor to distant organs, is the primary cause of cancer-related mortality. A key process in metastasis is cell invasion, which involves the migration of cancer cells through the extracellular matrix. Fascin-1, an actin-bundling protein, plays a critical role in forming invasive cellular protrusions like filopodia and invadopodia, making it a compelling target for anti-metastatic therapies.[1] BDP-13176 is a potent small molecule inhibitor of fascin-1, demonstrating high affinity and inhibition of its actin-bundling activity.[2][3] This guide compares BDP-13176 with other known fascin-1 inhibitors, providing available data on their efficacy in inhibiting processes related to cell invasion.

Comparative Performance of Fascin Inhibitors

While direct comparative data for BDP-13176 in a cell invasion assay is not publicly available, its high potency in biochemical assays suggests a strong potential to inhibit cell invasion. The following table summarizes the inhibitory concentrations of BDP-13176 and other fascin inhibitors. For context, data on cell migration assays are included for other compounds, as migration is a critical component of invasion.

Compound	Target	Assay Type	Cell Line	IC50	Reference
BDP-13176	Fascin-1	Actin Bundling Inhibition	-	240 nM	[2][3]
NP-G2-044	Fascin-1	Cell Migration	MDA-MB-231	~10 µM	[4]
G2	Fascin-1	Cell Migration & Invasion	MDA-MB-231	50-100 µM	[4]

Note: A lower IC50 value indicates higher potency. The data for NP-G2-044 and G2 are from cell-based migration assays, which are related to but distinct from invasion assays that include an extracellular matrix barrier.

Signaling Pathway of Fascin-1 in Cell Invasion

Fascin-1 is a key downstream effector of various signaling pathways that promote cell motility. Upon activation by upstream signals (e.g., growth factors), signaling cascades lead to the activation of fascin-1, which then bundles actin filaments to form rigid cellular protrusions essential for invasion.

Caption: BDP-13176 inhibits fascin-1, blocking cell invasion.

Experimental Protocols

To validate the effect of BDP-13176 on cell invasion, a standard and reproducible method is the Transwell invasion assay, also known as the Boyden chamber assay.

Transwell Invasion Assay Protocol

This protocol is adapted from standard cell invasion assay methodologies and can be used to quantify the inhibitory effect of BDP-13176.

Materials:

• 24-well Transwell inserts (8.0 µm pore size)

• Matrigel Basement Membrane Matrix

• Cancer cell line (e.g., MDA-MB-231)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• BDP-13176 (and other inhibitors for comparison) dissolved in a suitable solvent (e.g., DMSO)

• Cotton swabs

• Methanol or other fixative

• Crystal Violet staining solution

• Microscope

Procedure:

• Coating of Transwell Inserts:

  • Thaw Matrigel at 4°C overnight.

  • Dilute Matrigel with cold, serum-free medium. The final concentration needs to be optimized for the cell line used.

  • Add the diluted Matrigel solution to the upper chamber of the Transwell inserts and incubate at 37°C for at least 4-6 hours to allow for solidification.

• Cell Preparation:

  • Culture cancer cells to ~80% confluency.

  • Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

  • Prepare cell suspensions containing different concentrations of BDP-13176 or a vehicle control (e.g., DMSO).

• Assay Setup:

  • Add culture medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the 24-well plate.

  • Seed the cell suspension (containing the inhibitor or vehicle) into the upper chamber of the Matrigel-coated inserts.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48 hours. The incubation time should be optimized based on the invasiveness of the cell line.

• Quantification of Invasion:

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert membrane with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the fixed cells with Crystal Violet solution for 20 minutes.

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

  • Count the number of stained, invaded cells in several random microscopic fields. The results can be expressed as the average number of invaded cells per field or as a percentage of the control.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the Transwell invasion assay.

Caption: Workflow of a Transwell cell invasion assay.

Conclusion

BDP-13176 is a highly potent inhibitor of fascin-1's biochemical activity. Based on its mechanism of action and the data from related fascin inhibitors, it is strongly positioned as a candidate for inhibiting cancer cell invasion. To definitively validate its efficacy and comparative performance, direct testing in a standardized cell invasion assay, as detailed in this guide, is recommended. Such studies will be crucial in advancing BDP-13176 through the drug development pipeline as a potential anti-metastatic therapeutic.

References

• 1. cancertools.org [cancertools.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 4. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176 specificity for fascin 1 over other actin-binding proteins

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of BDP-13176's specificity for fascin 1, an actin-binding protein implicated in cancer metastasis, against other key actin-binding proteins. While direct comparative binding data for BDP-13176 against a wide panel of actin-binding proteins is not extensively available in public literature, this guide outlines the established high affinity of BDP-13176 for fascin 1 and provides the necessary experimental protocols to enable researchers to conduct their own specificity studies.

High-Affinity Binding of BDP-13176 to Fascin 1

BDP-13176 is a potent inhibitor of fascin 1, a key protein involved in the formation of filopodia and invadopodia, cellular structures that are crucial for cell migration and invasion.[1][2] Fascin 1 is overexpressed in numerous cancers and its presence often correlates with increased metastatic potential and poor prognosis.[1] BDP-13176 exerts its inhibitory effect by binding to a cleft between the first and second β-trefoil domains of fascin 1, which is critical for its actin-bundling activity.[3]

The affinity and inhibitory capacity of BDP-13176 for fascin 1 have been quantified using various biophysical and functional assays.

Parameter	Value	Method
Binding Affinity (Kd)	85 ± 0.02 nM	Surface Plasmon Resonance (SPR)[4]
45 ± 7 nM	Isothermal Titration Calorimetry (ITC)[4]
90 nM	MedchemExpress Product Data[5]
Inhibitory Concentration (IC50)	240 ± 0.01 nM	Actin Bundling Assay[4]

Assessing Specificity: A Proposed Experimental Framework

To comprehensively evaluate the specificity of BDP-13176, a comparative analysis against other actin-binding proteins is essential. The following experimental workflow is proposed for researchers to determine the selectivity of BDP-13176.

Caption: Experimental workflow for determining BDP-13176 specificity.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to guide researchers in their specificity assessment of BDP-13176.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure the binding kinetics and affinity of molecular interactions in real-time.[6][7][8][9]

Protocol:

• Immobilization of Ligand:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified actin-binding protein (fascin 1 or other ABPs) at a concentration of 20-50 µg/mL in an appropriate immobilization buffer (e.g., 10 mM sodium acetate, pH 4.0-5.5) to achieve the desired immobilization level.[10]

  • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

• Analyte Binding:

  • Prepare a series of concentrations of BDP-13176 in a suitable running buffer (e.g., HBS-P+).

  • Inject the different concentrations of BDP-13176 over the immobilized ligand surface.

  • Monitor the association and dissociation phases in real-time.

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon binding of two molecules, providing a complete thermodynamic profile of the interaction.[11][12][13][14][15]

Protocol:

• Sample Preparation:

  • Dialyze the purified actin-binding protein and BDP-13176 extensively against the same buffer to minimize buffer mismatch heats.

  • Accurately determine the concentrations of the protein and the compound.

• ITC Experiment:

  • Fill the sample cell with the actin-binding protein (e.g., 15 µM fascin 1).[4]

  • Load the injection syringe with BDP-13176 (e.g., 150 µM).[4]

  • Perform a series of injections of BDP-13176 into the sample cell while monitoring the heat changes.

• Data Analysis:

  • Integrate the heat signals to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Actin Bundling Assay

This functional assay assesses the ability of fascin 1 to bundle actin filaments and the inhibitory effect of BDP-13176 on this process.[16][17][18][19][20]

Protocol:

• Actin Polymerization:

  • Polymerize G-actin to F-actin by incubation in a polymerization buffer.

• Bundling Reaction:

  • Incubate the pre-formed F-actin with fascin 1 in the presence of varying concentrations of BDP-13176.

• Low-Speed Sedimentation:

  • Centrifuge the reaction mixtures at a low speed (e.g., 10,000 x g) to pellet the bundled actin filaments.

• Analysis:

  • Analyze the supernatant and pellet fractions by SDS-PAGE.

  • Quantify the amount of actin in the pellet to determine the extent of bundling and the IC50 value of BDP-13176.

Fascin 1 Signaling in Cancer Metastasis

Fascin 1 plays a critical role in the metastatic cascade by promoting the formation of invasive cellular structures. Its expression is regulated by various signaling pathways, including the Wnt/β-catenin pathway.[21][22]

Caption: Simplified Fascin 1 signaling in cancer metastasis.

By understanding the high affinity of BDP-13176 for fascin 1 and by employing the outlined experimental protocols, researchers can rigorously assess its specificity and further elucidate its potential as a targeted anti-metastatic agent.

References

• 1. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance [jcancer.org]
• 2. researchgate.net [researchgate.net]
• 3. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 7. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 8. faculty.washington.edu [faculty.washington.edu]
• 9. scispace.com [scispace.com]
• 10. path.ox.ac.uk [path.ox.ac.uk]
• 11. Isothermal Titration Calorimetry (ITC) [protocols.io]
• 12. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 15. Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1 | Malvern Panalytical [malvernpanalytical.com]
• 16. Fascin- and α-Actinin-bundled networks contain intrinsic structural features that drive protein sorting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structural Analysis of Human Fascin-1: Essential Protein for Actin Filaments Bundling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. rupress.org [rupress.org]
• 19. researchgate.net [researchgate.net]
• 20. In vitro Fluorescence Imaging–based Actin Bundling Assay [bio-protocol.org]
• 21. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Unveiling the Impact of Fascin 1 Inhibition: A Comparative Analysis of BDP-13176 and siRNA Knockdown

For researchers, scientists, and drug development professionals, understanding the nuances of targeting fascin 1, a key protein in cancer cell motility, is critical. This guide provides a comprehensive cross-validation of two prominent methods for inhibiting fascin 1 function: the small molecule inhibitor BDP-13176 and siRNA-mediated gene knockdown. By presenting experimental data, detailed protocols, and pathway visualizations, this document aims to offer an objective comparison to inform research strategies and drug development efforts.

Fascin 1, an actin-bundling protein, plays a pivotal role in the formation of filopodia and other cellular protrusions, making it a crucial driver of cancer cell migration and invasion. Its overexpression is correlated with increased metastasis and poor prognosis in various cancers. Consequently, fascin 1 has emerged as a promising therapeutic target. This comparison guide delves into two distinct approaches to disrupt its function: pharmacological inhibition with BDP-13176 and genetic knockdown using small interfering RNA (siRNA).

Quantitative Comparison of Efficacy

To facilitate a clear comparison, the following tables summarize the quantitative data on the efficacy of BDP-13176 and fascin 1 siRNA in inhibiting key cancer cell processes. It is important to note that the data presented is synthesized from multiple studies, and direct comparisons should be made with caution due to variations in experimental conditions and cell lines used.

Parameter	BDP-13176	Fascin 1 siRNA	Source
Target	Fascin 1 actin-bundling activity	Fascin 1 mRNA	[1][2]
Mechanism of Action	Competitive inhibitor of the actin-binding site	Post-transcriptional gene silencing	[1][2]
In Vitro IC50 (Actin Bundling)	240 nM	Not Applicable	[1]
In Vitro Kd	90 nM	Not Applicable	[1]

Table 1: Biochemical and Mechanistic Comparison

Cell Line	Assay	BDP-13176 Effect	Fascin 1 siRNA Effect	Source
Various Cancer Cell Lines	Proliferation	Data not available in reviewed literature	Significant reduction in proliferation	[3]
Various Cancer Cell Lines	Migration/Invasion	Data not available in reviewed literature	Significant reduction in migration and invasion	[3][4]

Table 2: Comparison of Effects on Cancer Cell Proliferation and Migration/Invasion

Note: The lack of publicly available quantitative data on the effects of BDP-13176 on cancer cell proliferation and migration in the reviewed literature is a significant limitation for a direct comparison.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The following sections outline the typical experimental protocols for utilizing BDP-13176 and fascin 1 siRNA.

BDP-13176 Treatment Protocol

• Preparation of Stock Solution: BDP-13176 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM).

• Cell Culture and Treatment: Cancer cells are seeded in appropriate culture vessels and allowed to adhere overnight. The following day, the culture medium is replaced with fresh medium containing the desired final concentration of BDP-13176. A vehicle control (DMSO) at the same final concentration should always be included.

• Incubation: Cells are incubated with the compound for a predetermined period (e.g., 24, 48, or 72 hours) depending on the assay.

• Downstream Analysis: Following incubation, cells are harvested and analyzed using various assays such as proliferation assays (e.g., MTT, CellTiter-Glo), migration/invasion assays (e.g., Transwell, wound healing), or western blotting to assess protein expression.

Fascin 1 siRNA Knockdown Protocol

• siRNA Design and Synthesis: Validated siRNA sequences targeting fascin 1 mRNA are commercially available or can be custom synthesized. A non-targeting or scrambled siRNA should be used as a negative control.

• Transfection:

  • Cells are seeded in antibiotic-free medium to reach 50-70% confluency on the day of transfection.

  • siRNA is diluted in a serum-free medium.

  • A transfection reagent (e.g., Lipofectamine) is diluted in a separate tube of serum-free medium and incubated at room temperature.

  • The diluted siRNA and transfection reagent are combined and incubated to allow the formation of siRNA-lipid complexes.

  • The complexes are added to the cells and incubated for 4-6 hours.

  • The medium is then replaced with a complete growth medium.

• Post-transfection Incubation: Cells are incubated for 48-72 hours to allow for sufficient knockdown of the target mRNA and protein.

• Verification of Knockdown and Phenotypic Analysis:

  • Knockdown efficiency is verified at both the mRNA (qRT-PCR) and protein (Western blot) levels.

  • Phenotypic assays (proliferation, migration, invasion) are performed on the transfected cells.

Visualizing the Mechanisms and Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate the signaling pathway of fascin 1, the experimental workflow for cross-validation, and the logical relationship between the two inhibitory methods.

Figure 1: Simplified signaling pathway of fascin 1.

Figure 2: Experimental workflow for cross-validation.

Figure 3: Logical relationship between BDP-13176 and siRNA.

Discussion and Conclusion

Both BDP-13176 and fascin 1 siRNA represent powerful tools for investigating the role of fascin 1 in cancer. BDP-13176 offers a direct, rapid, and reversible method of inhibiting fascin 1's actin-bundling function[1]. This makes it particularly useful for studying the acute effects of fascin 1 inhibition and for potential therapeutic applications.

In contrast, siRNA-mediated knockdown provides a highly specific method to reduce the total cellular pool of fascin 1 protein[2]. This approach is invaluable for validating the on-target effects of small molecule inhibitors and for studying the long-term consequences of fascin 1 depletion.

References

• 1. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dual Actin-bundling and Protein Kinase C-binding Activities of Fascin Regulate Carcinoma Cell Migration Downstream of Rac and Contribute to Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The actin bundling protein fascin stabilizes actin in invadopodia and potentiates protrusive invasion - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: Efficacy and Mechanistic Profile in Cancer Cell Lines - A Comparative Guide

An In-depth Analysis of a Novel LSD1 Inhibitor for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical efficacy of the novel Lysine-Specific Demethylase 1 (LSD1) inhibitor, BDP-13176, across various cancer cell lines. Due to the limited publicly available data on BDP-13176, this guide focuses on establishing a framework for its evaluation by presenting comparative data from well-characterized LSD1 inhibitors and outlining the necessary experimental protocols and pathway analyses that would be required for a thorough assessment.

Comparative Efficacy of LSD1 Inhibitors

To contextualize the potential efficacy of BDP-13176, it is essential to compare it with other known LSD1 inhibitors that have been extensively studied and, in some cases, have entered clinical trials. The following table summarizes the half-maximal inhibitory concentration (IC50) values of several prominent LSD1 inhibitors across a range of cancer cell lines. This data serves as a benchmark for evaluating the potency of new chemical entities like BDP-13176.

Inhibitor	Cancer Cell Line	IC50 (nM)	Reference
ORY-1001 (Iadademstat)	MV4-11 (AML)	<1	--INVALID-LINK--
NCI-H526 (SCLC)	1.6	--INVALID-LINK--
GSK2879552	NCI-H1417 (SCLC)	9	--INVALID-LINK--
MV4-11 (AML)	20	--INVALID-LINK--
SP-2509 (Seclidemstat)	Ewing Sarcoma Cells	~500	--INVALID-LINK--
Bomedemstat (IMG-7289)	HEL (Erythroleukemia)	160	--INVALID-LINK--

Note: The IC50 values can vary depending on the assay conditions and cell line. Data for BDP-13176 is not currently available in the public domain.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are crucial. The following outlines the methodologies for key assays used to evaluate the efficacy and mechanism of action of LSD1 inhibitors.

Cell Viability and Cytotoxicity Assay (MTT/XTT Assay)

This assay determines the effect of the inhibitor on cell proliferation and viability.

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BDP-13176 and control inhibitors for 72 hours.

• Reagent Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) solution to each well and incubate for 2-4 hours.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the IC50 values by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

Western Blot Analysis for Target Engagement

This method is used to confirm the inhibition of LSD1's demethylase activity by observing changes in histone methylation marks.

• Cell Lysis: Treat cells with BDP-13176 for the desired time, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against H3K4me2, H3K9me2, and LSD1, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Visualization

LSD1 plays a critical role in regulating gene expression through its interaction with various signaling pathways. Understanding how BDP-13176 modulates these pathways is key to elucidating its mechanism of action.

LSD1-Mediated Transcriptional Repression

LSD1 is a component of several corepressor complexes, such as the CoREST complex. By demethylating H3K4me1/2, LSD1 leads to the repression of target genes, including tumor suppressor genes. Inhibition of LSD1 by BDP-13176 would be expected to reverse this repression.

In Vivo Validation of BDP-13176 as an Anti-Metastatic Compound: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo validation of fascin 1 inhibitors as anti-metastatic agents, with a focus on the potential application and validation of BDP-13176. While specific in vivo efficacy data for BDP-13176 is not yet publicly available, this document leverages data from closely related fascin 1 inhibitors to provide a framework for its preclinical validation and to compare its potential performance against other anti-metastatic strategies.

Introduction to BDP-13176 and Fascin 1 Inhibition

BDP-13176 is a potent small molecule inhibitor of Fascin 1, an actin-bundling protein that is crucial for the formation of filopodia, invadopodia, and other cellular protrusions involved in cell migration and invasion.[1] Fascin 1 is overexpressed in a variety of aggressive cancers and its levels often correlate with increased metastatic potential and poor patient prognosis. By inhibiting the actin-bundling activity of fascin 1, BDP-13176 and similar compounds are expected to impair the ability of cancer cells to move and invade surrounding tissues, thereby reducing metastasis.

Comparative In Vivo Efficacy of Fascin 1 Inhibitors

While in vivo data for BDP-13176 is pending, studies on other fascin 1 inhibitors, such as NP-G2-044 and G2, in mouse models of metastasis provide a strong rationale for the anti-metastatic potential of this class of compounds. The following table summarizes key findings from these studies, offering a benchmark for the anticipated in vivo performance of BDP-13176.

Compound	Cancer Type	Mouse Model	Dosing Regimen	Key Findings	Reference
NP-G2-044	Breast Cancer	4T1 Orthotopic	50 mg/kg, oral, daily	Significant reduction in lung metastasis; prolonged survival.	[1]
G2	Colorectal Cancer	HCT-116/DLD-1 Zebrafish Xenograft	100 mg/kg	~95% decrease in tumor metastasis.	[2]
Raltegravir	Colorectal Cancer	DLD-1 Zebrafish Xenograft	Not specified	Significantly inhibited in vivo invasion.	[3]

Disclaimer: The data presented above is for fascin 1 inhibitors structurally or functionally related to BDP-13176. Similar in vivo studies are required to validate the specific efficacy of BDP-13176.

Comparison with Other Anti-Metastatic Compounds

The therapeutic landscape for anti-metastatic agents is diverse, targeting various stages of the metastatic cascade. The table below compares the mechanism of action and in vivo validation of fascin 1 inhibitors with other classes of anti-metastatic compounds.

Compound Class	Mechanism of Action	Example Compound(s)	In Vivo Model(s)	Reported Efficacy
Fascin 1 Inhibitors	Inhibition of actin bundling, leading to reduced cell motility and invasion.	NP-G2-044, G2	Orthotopic breast cancer, zebrafish xenografts	Significant reduction in metastasis, prolonged survival.
Peptide Antagonists	Target specific receptors or signaling pathways involved in metastasis.	Foxy5 (WNT5A mimetic)	4T1 Orthotopic	70-90% inhibition of lung and liver metastasis.[4]
Phytochemicals	Modulation of various signaling pathways (e.g., PI3K/AKT, MAPK).	Fisetin, Quercetin	Zebrafish xenografts	Significant reduction in metastasis.
Microtubule Inhibitors	Disrupt microtubule dynamics, affecting cell division and migration.	Eribulin	Metastatic breast cancer models	Improved overall and progression-free survival.

Experimental Protocols for In Vivo Validation

The following are detailed methodologies for key experiments that can be employed for the in vivo validation of BDP-13176.

Orthotopic Spontaneous Metastasis Model

This model closely mimics the clinical progression of cancer, where a primary tumor is established in the relevant organ and metastasis occurs spontaneously.

Protocol:

• Cell Culture: Culture a metastatic cancer cell line (e.g., 4T1 murine breast cancer cells for a syngeneic model, or a human cell line like MDA-MB-231 for a xenograft model in immunodeficient mice) under standard conditions.

• Cell Preparation: On the day of injection, harvest cells by trypsinization, wash with sterile PBS, and resuspend in a sterile, serum-free medium or PBS at a concentration of 1 x 105 cells/50 µL. Keep cells on ice.[5]

• Animal Model: Use 6-8 week old female BALB/c mice (for 4T1 cells) or immunodeficient mice (e.g., NOD/SCID) for human cell lines.

• Orthotopic Injection: Anesthetize the mouse. Inject 50 µL of the cell suspension into the mammary fat pad.[5]

• Treatment: Once tumors are palpable (e.g., 50-100 mm³), randomize mice into treatment and control groups. Administer BDP-13176 or vehicle control via the appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dosing schedule.

• Monitoring: Monitor tumor growth by caliper measurements. Primary tumors may be surgically resected to allow for the development of distant metastases.[6]

• Endpoint Analysis: At the end of the study (or when humane endpoints are reached), euthanize the mice. Excise the lungs and other relevant organs. The number of metastatic nodules on the lung surface can be counted. For a more quantitative analysis, tissues can be homogenized and cultured in a selective medium to count colony-forming units, or analyzed by histology (H&E staining).[7]

Experimental (Tail Vein Injection) Metastasis Model

This model is useful for studying the later stages of metastasis, particularly extravasation and colonization of distant organs.

Protocol:

• Cell Preparation: Prepare a single-cell suspension of cancer cells (e.g., 2.5 x 105 cells/mL in sterile PBS) as described above.[8]

• Animal Model: Use appropriate mouse strains as described for the orthotopic model.

• Tail Vein Injection: Warm the mouse's tail to dilate the lateral tail veins. Inject 100 µL of the cell suspension into a lateral tail vein using a 28-30 gauge needle.[8][9]

• Treatment: Begin treatment with BDP-13176 or vehicle control either prior to, at the same time as, or after cell injection, depending on the experimental question (prophylactic vs. therapeutic).

• Endpoint Analysis: After a set period (e.g., 21 days), euthanize the mice.[10] Harvest the lungs and quantify the metastatic burden as described for the orthotopic model.

Visualizing the Mechanism and Workflow

Signaling Pathway of Fascin 1 in Metastasis

The following diagram illustrates the central role of fascin 1 in orchestrating the cytoskeletal changes required for cell migration and invasion, and the point of intervention for BDP-13176.

References

• 1. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The FDA-Approved Antiviral Raltegravir Inhibits Fascin1-Dependent Invasion of Colorectal Tumor Cells In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. An Orthotopic Mouse Model of Spontaneous Breast Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mouse models of advanced spontaneous metastasis for experimental therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mouse Models for Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tail Vein Injection: A Method to Administer Cancer Cells for Metastatic Studies in a Mouse Model [jove.com]
• 9. Video: Pathological Analysis of Lung Metastasis Following Lateral Tail-Vein Injection of Tumor Cells [jove.com]
• 10. researchgate.net [researchgate.net]

Comparative Analysis of BDP-13176 and Migrastatin: A Guide for Researchers

In the landscape of anti-metastatic drug development, molecules that inhibit cancer cell migration and invasion are of paramount importance. Both BDP-13176 and the natural product migrastatin, along with its synthetic analogues, have emerged as promising agents targeting the actin-bundling protein fascin-1, a key player in the formation of invasive cellular structures. This guide provides a detailed comparative analysis of BDP-13176 and migrastatin, presenting key experimental data, detailed methodologies, and visual representations of their mechanisms of action to aid researchers in oncology and drug discovery.

Quantitative Performance Analysis

The following table summarizes the key quantitative data for BDP-13176 and a potent analogue of migrastatin, macroketone. It is important to note that the inhibitory concentrations were determined using different assay formats, which should be considered when comparing their potencies.

Parameter	BDP-13176	Migrastatin (Macroketone Analogue)	Reference
Target	Fascin-1	Fascin-1	[1][2]
Binding Affinity (Kd)	90 nM	Not Reported	[3]
IC50 (Fascin-Actin Bundling Assay)	240 nM	Not Reported in this format	[3]
IC50 (Cell Migration Assay)	Not Reported in this format	< 100 nM (4T1 breast cancer cells)	[4]

Mechanism of Action and Signaling Pathway

Both BDP-13176 and migrastatin analogues exert their anti-migratory effects by inhibiting the function of fascin-1. Fascin-1 is a crucial protein that bundles actin filaments, providing structural support to cellular protrusions like filopodia and invadopodia, which are essential for cell motility and invasion. By inhibiting fascin-1, these compounds disrupt the formation of these structures, thereby impeding the ability of cancer cells to migrate and metastasize.

BDP-13176 is a potent, structure-designed inhibitor that binds to a hydrophobic cleft between the first and second β-trefoil domains of fascin-1.[5] This binding induces a conformational change that distorts the actin-binding sites on fascin, thus preventing it from effectively bundling actin filaments.[5] Migrastatin analogues, such as macroketone, also target fascin-1, binding to one of its actin-binding sites and directly interfering with its interaction with actin filaments.[2]

The signaling pathway below illustrates the central role of fascin-1 in metastasis and the point of intervention for both BDP-13176 and migrastatin.

Mechanism of fascin-1 inhibition by BDP-13176 and migrastatin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key assays used to evaluate the efficacy of BDP-13176 and migrastatin analogues.

Fascin-1-Actin Bundling Assay (Low-Speed Co-sedimentation)

This assay is used to determine the ability of a compound to inhibit the bundling of actin filaments by fascin-1.

Materials:

• Purified recombinant human fascin-1 protein

• G-actin (from rabbit skeletal muscle)

• General Actin Buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP)

• Actin Polymerization Buffer (50 mM KCl, 2 mM MgCl2, 1 mM ATP)

• Test compounds (BDP-13176 or migrastatin analogue) dissolved in DMSO

• Ultracentrifuge

Procedure:

• Prepare F-actin by incubating G-actin in General Actin Buffer supplemented with Actin Polymerization Buffer at room temperature for 1 hour.

• Incubate purified fascin-1 protein with varying concentrations of the test compound (or DMSO as a vehicle control) in a reaction buffer for 30 minutes at room temperature.

• Add the pre-formed F-actin to the fascin-1/compound mixture and incubate for another 30 minutes at room temperature to allow for bundling.

• Centrifuge the samples at a low speed (e.g., 10,000 x g) for 30 minutes to pellet the bundled actin filaments.

• Carefully separate the supernatant and the pellet.

• Resuspend the pellet in a sample buffer.

• Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE.

• Stain the gel with Coomassie Blue and quantify the amount of fascin-1 and actin in each fraction using densitometry. A decrease in fascin-1 and actin in the pellet fraction in the presence of the inhibitor indicates inhibition of bundling activity.

Workflow for the Fascin-1-Actin Bundling Assay.

Transwell Cell Migration Assay (Boyden Chamber)

This assay measures the chemotactic migration of cancer cells through a porous membrane.

Materials:

• Cancer cell line of interest (e.g., 4T1, MDA-MB-231)

• Transwell inserts with a porous membrane (e.g., 8 µm pores)

• 24-well plates

• Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

• Test compounds (BDP-13176 or migrastatin analogue)

• Calcein AM or Crystal Violet for cell staining

• Fluorescence plate reader or microscope

Procedure:

• Culture cancer cells to ~80% confluency.

• Serum-starve the cells for 12-24 hours prior to the assay.

• Harvest the cells using trypsin and resuspend them in a serum-free medium containing the test compound at various concentrations.

• Add a medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the 24-well plate.

• Place the Transwell inserts into the wells.

• Seed the cell suspension (containing the test compound) into the upper chamber of the inserts.

• Incubate the plate at 37°C in a CO2 incubator for a period that allows for cell migration (e.g., 12-24 hours).

• After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the migrated cells on the lower surface of the membrane with Crystal Violet, or stain with Calcein AM.

• Count the migrated cells in several random fields under a microscope or quantify the fluorescence using a plate reader.

• Calculate the percentage of migration inhibition relative to the vehicle-treated control.

Workflow for the Transwell Cell Migration Assay.

Conclusion

Both BDP-13176 and migrastatin analogues represent valuable classes of fascin-1 inhibitors with demonstrated potential to block cancer cell migration. BDP-13176 is a potent, synthetically derived small molecule with a well-defined binding interaction with fascin-1. Migrastatin and its simplified analogues, such as macroketone, are naturally inspired compounds that have shown significant efficacy in cellular models of metastasis.

The choice between these compounds for research purposes may depend on the specific experimental context. BDP-13176 offers the advantage of high potency in a biochemical assay and a well-characterized structure-activity relationship. Macroketone, on the other hand, has demonstrated potent anti-migratory effects in various cancer cell lines. Further head-to-head comparative studies in a standardized panel of in vitro and in vivo models would be beneficial to definitively delineate their relative therapeutic potential. This guide provides a foundational resource for researchers to understand and further investigate these promising anti-metastatic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Migrastatin Analogues Target Fascin to Block Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. novita-pharm.com [novita-pharm.com]
• 5. Structural Insights into the Induced-fit Inhibition of Fascin by a Small-Molecule Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Impact of BDP-13176 on Actin Dynamics: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the fascin 1 inhibitor, BDP-13176, reveals its distinct mechanism of action on the actin cytoskeleton compared to well-known actin polymerization inhibitors, Latrunculin A and Cytochalasin D. This guide provides a detailed comparison of their effects on overall actin polymerization, supported by experimental data and protocols, to aid researchers in the fields of cell biology and drug development.

BDP-13176 is a potent and specific inhibitor of fascin 1, an actin-bundling protein crucial for the formation of filopodia, invadopodia, and other actin-based cellular protrusions. By binding to fascin 1, BDP-13176 prevents the cross-linking of actin filaments into organized bundles.[1] This action indirectly influences the architecture and dynamics of the actin cytoskeleton.

In contrast, Latrunculin A and Cytochalasin D directly target the core process of actin polymerization. Latrunculin A sequesters actin monomers (G-actin), making them unavailable for addition to growing actin filaments (F-actin).[2][3][4][5][6] Cytochalasin D, on the other hand, acts by capping the barbed (fast-growing) end of actin filaments, thereby preventing the addition of new actin monomers and, at higher concentrations, can even sever filaments.[7][8][9][10][11][12]

Comparative Analysis of Effects on Actin Polymerization

While BDP-13176 significantly impacts the organization of actin filaments, its direct effect on the overall rate of actin polymerization from monomers is not its primary mechanism. Studies on fascin inhibitors suggest that their main role is to disrupt the higher-order structures of actin, rather than inhibiting the initial polymerization step. In an in vitro pyrene-actin polymerization assay, which measures the formation of F-actin from G-actin, it is anticipated that BDP-13176 would not show a significant inhibitory effect on the polymerization rate itself. One study indicated that fascin alone has virtually no effect on spontaneous actin assembly, which supports the inference that a fascin inhibitor would not directly impede polymerization.[13]

Latrunculin A and Cytochalasin D, however, demonstrate potent, dose-dependent inhibition of actin polymerization in such assays.

Compound	Target	Mechanism of Action	Effect on Overall Actin Polymerization	Potency (in vitro)
BDP-13176	Fascin 1	Inhibits actin filament bundling.[1]	Indirect; does not directly inhibit G-actin polymerization.	IC50 for fascin 1 inhibition: 240 nM; Kd: 90 nM.[1]
Latrunculin A	G-actin	Sequesters actin monomers, preventing their incorporation into filaments.[2][3][4][5][6]	Direct and potent inhibition.	Kd for G-actin binding: ~0.2 µM.[14] IC50 for hypoxia-induced HIF-1 activation (related to actin disruption): 6.7 µM.[15]
Cytochalasin D	F-actin (barbed end)	Caps the barbed end of actin filaments, preventing elongation.[7][8][9][10][11][12] At higher concentrations, can sever filaments.[11][16]	Direct and potent inhibition.	Km for barbed end capping: 4.1 nM.[11][16]

Signaling Pathways and Experimental Workflows

The distinct mechanisms of these compounds can be visualized through their points of intervention in the actin dynamics pathway.

Caption: Inhibition points of BDP-13176, Latrunculin A, and Cytochalasin D on the actin polymerization and bundling pathway.

The experimental workflow to differentiate these compounds typically involves an in vitro actin polymerization assay.

Caption: Workflow for an in vitro pyrene-actin polymerization assay.

Experimental Protocols

In Vitro Pyrene-Actin Polymerization Assay

This assay is a standard method to monitor the kinetics of actin polymerization in real-time. It utilizes actin monomers covalently labeled with pyrene, which exhibits low fluorescence as a monomer but a significant increase in fluorescence upon incorporation into a polymer.

Materials:

• Rabbit skeletal muscle actin (unlabeled)

• Pyrene-labeled rabbit skeletal muscle actin

• G-buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.1 mM CaCl₂, 0.5 mM DTT)

• 10x Polymerization Buffer (e.g., 500 mM KCl, 20 mM MgCl₂, 10 mM ATP)

• Test compounds (BDP-13176, Latrunculin A, Cytochalasin D) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence plate reader with excitation at ~365 nm and emission at ~407 nm.

Procedure:

• Prepare a stock solution of G-actin containing a 5-10% proportion of pyrene-labeled actin in G-buffer. Keep on ice.

• In a 96-well plate, add the desired concentration of the test compound or vehicle control (e.g., DMSO).

• Add the G-actin solution to each well to a final concentration of typically 2-4 µM.

• Initiate polymerization by adding the 10x Polymerization Buffer to each well.

• Immediately place the plate in the fluorescence plate reader and begin kinetic measurements, recording fluorescence intensity every 30-60 seconds for 1-2 hours at room temperature.

• Plot the fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the linear portion of the curve. The total amount of polymerized actin is proportional to the final fluorescence intensity.

Expected Results:

• Vehicle Control: A sigmoidal curve showing a lag phase, an elongation phase with a steep increase in fluorescence, and a plateau phase.

• BDP-13176: The polymerization curve is expected to be very similar to the vehicle control, indicating no direct effect on the polymerization rate.

• Latrunculin A: A dose-dependent decrease in both the rate of polymerization and the final fluorescence intensity.

• Cytochalasin D: A dose-dependent decrease in the rate of polymerization and the final fluorescence intensity. At certain concentrations, it may increase the initial rate by promoting nucleation from dimers, but the overall extent of polymerization will be reduced.[7][8]

Conclusion

BDP-13176, Latrunculin A, and Cytochalasin D all modulate the actin cytoskeleton but through fundamentally different mechanisms. While Latrunculin A and Cytochalasin D are direct inhibitors of actin polymerization, BDP-13176 acts downstream by preventing the organization of actin filaments into functional bundles through the inhibition of fascin 1. This distinction is critical for researchers selecting pharmacological tools to dissect specific cellular processes involving the actin cytoskeleton. The provided experimental framework allows for a clear and quantitative comparison of these compounds, enabling informed decisions in experimental design.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adipogen.com [adipogen.com]
• 3. [PDF] Latrunculin alters the actin-monomer subunit interface to prevent polymerization | Semantic Scholar [semanticscholar.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Latrunculin - Wikipedia [en.wikipedia.org]
• 6. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. Actin polymerization. The mechanism of action of cytochalasin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. biorxiv.org [biorxiv.org]
• 12. Cytochalasin D inhibits actin polymerization and induces depolymerization of actin filaments formed during platelet shape change | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. biorxiv.org [biorxiv.org]

Control Experiments for BDP-13176 Studies: A Comparative Guide

Introduction

BDP-13176 is an investigational compound identified as a potent and selective inhibitor of MARK2 (MAP/microtubule affinity-regulating kinase 2). Due to the novelty of BDP-13176, publicly available data from comprehensive preclinical or clinical studies remains limited. This guide, therefore, outlines recommended control experiments and potential comparative compounds based on the known function of its target, MARK2. This information is intended to assist researchers, scientists, and drug development professionals in designing robust studies to evaluate the efficacy and mechanism of action of BDP-13176.

Recommended Control Compounds

To rigorously assess the specific effects of BDP-13176, it is crucial to include appropriate control compounds in all experimental designs. These should include both negative and positive controls to ensure the observed effects are due to the inhibition of MARK2 and not off-target effects or experimental artifacts.

Control Type	Compound	Rationale	Vendor Example	Catalog Number Example
Negative Control	Vehicle (e.g., DMSO)	To control for the effects of the solvent used to dissolve BDP-13176.	Sigma-Aldrich	D2650
Negative Control	Inactive structural analog of BDP-13176	To demonstrate that the observed effects are specific to the active conformation of BDP-13176 and not due to its general chemical structure.	Not Commercially Available	N/A
Positive Control	Known MARK2 Inhibitor (e.g., MARK2 Inhibitor 3)	To confirm that the experimental system is responsive to MARK2 inhibition and to provide a benchmark for the potency of BDP-13176.	Calbiochem	458690
Positive Control	siRNA or shRNA targeting MARK2	To validate that the pharmacological effects of BDP-13176 are specifically mediated through the downregulation of MARK2 expression.	Dharmacon, Qiagen	Varies

Experimental Protocols

Robust experimental design is critical for the evaluation of a novel compound. Below are foundational protocols that should be employed in the study of BDP-13176.

1. In Vitro Kinase Assay

• Objective: To determine the inhibitory activity and selectivity of BDP-13176 against MARK2 and other related kinases.

• Methodology:

  • Recombinant human MARK2 protein is incubated with a fluorescently labeled peptide substrate and ATP.

  • BDP-13176, at a range of concentrations, is added to the reaction mixture.

  • The kinase reaction is allowed to proceed for a specified time at 30°C.

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified using a fluorescence plate reader.

  • The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated by fitting the data to a dose-response curve.

  • To assess selectivity, this assay should be repeated with a panel of other kinases, particularly those within the same family (e.g., MARK1, MARK3, MARK4).

2. Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm target engagement of BDP-13176 with MARK2 in a cellular context.

• Methodology:

  • Cells expressing endogenous or overexpressed MARK2 are treated with either BDP-13176 or vehicle control.

  • The treated cells are heated to a range of temperatures.

  • Cells are lysed, and the soluble fraction is separated from the aggregated proteins by centrifugation.

  • The amount of soluble MARK2 remaining at each temperature is determined by Western blotting or ELISA.

  • Binding of BDP-13176 to MARK2 is expected to stabilize the protein, resulting in a higher melting temperature compared to the vehicle-treated control.

3. Western Blot Analysis for Downstream Signaling

• Objective: To investigate the effect of BDP-13176 on the phosphorylation of known MARK2 substrates.

• Methodology:

  • Cells are treated with BDP-13176, a positive control inhibitor, and a vehicle control for a specified duration.

  • Cell lysates are prepared, and protein concentration is determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies specific for phosphorylated Tau (a key substrate of MARK2) and total Tau.

  • Following incubation with secondary antibodies, the protein bands are visualized using a chemiluminescence detection system.

  • A decrease in the ratio of phosphorylated Tau to total Tau in BDP-13176-treated cells would indicate target engagement and downstream pathway modulation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the theoretical signaling pathway of MARK2 and a typical experimental workflow for evaluating an inhibitor like BDP-13176.

Caption: Simplified MARK2 signaling pathway and the inhibitory action of BDP-13176.

Caption: A logical workflow for the preclinical evaluation of BDP-13176.

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for Uncharacterized Research Compounds: A Guide for BDP-13176

Disclaimer: No specific safety data for a compound designated "BDP-13176" is publicly available. The following information provides essential, immediate safety and logistical guidance based on best practices for handling novel or uncharacterized potent research compounds. This guide should be used as a starting point and must be supplemented with a thorough risk assessment specific to the experimental context. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Core Principle: Precautionary Handling

When the hazards of a substance are unknown, it must be treated as hazardous until proven otherwise.[1][2] This precautionary principle is the foundation of safe laboratory practice when working with novel chemical entities. A key element in planning any experiment is a thorough risk assessment of the chemicals and procedures involved.[3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical barrier to preventing exposure.[6][7] For a potent, uncharacterized compound, a comprehensive PPE strategy is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling BDP-13176

Protection Type	Recommended Equipment	Specification/Standard	Purpose & Rationale
Hand Protection	Double-gloving with nitrile gloves	Chemical-resistant outer glove (consult manufacturer's compatibility chart)	Prevents skin contact and absorption. Double-gloving provides an additional layer of protection in case the outer glove is compromised.
Eye & Face Protection	ANSI Z87.1-compliant safety goggles and a face shield	Must provide a full seal around the eyes.	Protects against splashes, aerosols, and airborne particles. A face shield offers broader protection for the entire face.[1]
Respiratory Protection	NIOSH-approved N95 respirator (for solids) or a respirator with appropriate chemical cartridges (for liquids/vapors)	Must be properly fit-tested.	Prevents inhalation of powders or vapors. Surgical masks do not provide adequate respiratory protection.[6][8]
Protective Clothing	Disposable, solid-front lab coat with tight-fitting cuffs or a full "bunny suit" coverall	Made of a low-permeability material. Gowns should close in the back.[8]	Protects skin and personal clothing from contamination. Disposable garments prevent the spread of hazardous materials outside the lab.[8]
Foot Protection	Closed-toe, non-perforated shoes with shoe covers	Slip-resistant and made of a non-porous material.	Protects feet from spills and falling objects. Shoe covers provide an additional barrier and prevent tracking contaminants out of the work area.[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk and ensure regulatory compliance.

• Preparation & Risk Assessment:

  • Review all available information and presuppose the compound is hazardous.[1]

  • Designate a specific, clearly labeled area for handling, preferably a certified chemical fume hood or a glove box.[1]

  • Ensure all necessary PPE is available and inspected for integrity before use.[9]

  • Prepare and have a spill kit readily accessible.[10]

• Weighing & Aliquoting (Solid Compound):

  • Perform all manipulations of solid material within a ventilated enclosure (e.g., fume hood) to contain airborne particles.

  • Use dedicated, disposable weighing papers or boats and spatulas.

  • Close the primary container immediately after dispensing.

• Dissolution & Solution Handling:

  • Add solvent to the solid to avoid splashing.

  • If sonication or vortexing is required, ensure the container is securely capped.

  • All containers holding the compound must be clearly and accurately labeled with the chemical name and hazard warnings.[7][10]

• Decontamination & Cleanup:

  • After handling, wipe down all surfaces in the designated area with an appropriate solvent or deactivating solution.

  • Dispose of all contaminated disposable items as hazardous waste.[7][11]

Proper segregation and disposal of hazardous waste are critical.[7][12]

• Solid Waste: All disposable items that have come into contact with BDP-13176 (e.g., gloves, shoe covers, weighing boats, bench paper) must be collected in a dedicated, clearly labeled hazardous waste bag.[13]

• Liquid Waste: Collect all solutions containing BDP-13176 in a compatible, leak-proof hazardous waste container.[12][13] Do not mix incompatible waste streams.[12] The container must be kept closed except when adding waste.[12]

• Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a designated, puncture-proof sharps container.

• Empty Containers: The primary container of BDP-13176, even if seemingly empty, must be disposed of as hazardous waste unless triple-rinsed.[12][14] The first rinse must be collected and treated as hazardous waste.[12]

Mandatory Visualization: Safe Handling Workflow

The following diagram outlines the logical workflow for handling potent, uncharacterized compounds like BDP-13176, from initial preparation to final disposal.

Caption: Logical workflow for the safe handling of potent compounds.

References

• 1. twu.edu [twu.edu]
• 2. quora.com [quora.com]
• 3. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 5. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 6. gerpac.eu [gerpac.eu]
• 7. researchchemshub.com [researchchemshub.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. quora.com [quora.com]
• 10. globalresearchchem.com [globalresearchchem.com]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 14. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]